3-(Butylsulfanyl)phenol

• CAS: 756895-79-1

Core Science & Biosynthesis

Technical Whitepaper: 3-(Butylsulfanyl)phenol (CAS 756895-79-1) – Physicochemical Profiling, Chemoselective Synthesis, and Therapeutic Applications

Executive Summary & Physicochemical Profiling

3-(Butylsulfanyl)phenol, commonly referred to as 3-(butylthio)phenol, is a highly versatile bifunctional aromatic building block. Characterized by a phenolic hydroxyl group and a meta-substituted butylsulfanyl chain, this molecule provides a unique scaffold for advanced organic synthesis and drug discovery. The thioether linkage introduces distinct lipophilic, electronic, and conformational properties compared to its oxygen-containing analogs (alkoxyphenols), making it an invaluable motif in the design of targeted therapeutics and smart materials.

To establish a baseline for experimental design, the core physicochemical properties of 3-(Butylsulfanyl)phenol are summarized below, synthesized from commercial chemical databases[1].

Table 1: Core Physicochemical Properties

Property	Value
Chemical Name	3-(Butylsulfanyl)phenol
CAS Registry Number	756895-79-1[1]
Molecular Formula	C10H14OS[1]
Molecular Weight	182.28 g/mol [1]
SMILES String	CCCCSC1=CC(O)=CC=C1[1]
Predicted LogP	~3.5 (Calculated based on thioether lipophilicity)
Hydrogen Bond Donors	1 (-OH group)
Hydrogen Bond Acceptors	2 (-OH and -S- groups)
Commercial Availability	[1], [2]

Mechanistic Rationale in Synthetic Methodology

The de novo synthesis of 3-(butylsulfanyl)phenol from commercially available precursors demands strict chemoselectivity. The optimal starting material, 3-mercaptophenol, possesses two competing nucleophilic centers: the sulfhydryl (-SH) and the hydroxyl (-OH) groups.

Causality in Reagent Selection: The success of this synthesis relies on exploiting the pKa differential between the two functional groups. The pKa of a typical thiophenol is approximately 6.5, whereas the pKa of a phenol is around 9.9 (). To achieve selective S-alkylation without the need for cumbersome hydroxyl protecting groups, a mild base such as Potassium Carbonate (K₂CO₃) is employed. K₂CO₃ (conjugate acid pKa ~10.3) is sufficiently basic to quantitatively deprotonate the highly acidic -SH group, generating a highly nucleophilic thiolate, while leaving the -OH group predominantly protonated. Utilizing a stronger base like Sodium Hydride (NaH) would result in dianion formation, leading to competing O-alkylation and complex downstream purification.

Solvent Dynamics: N,N-Dimethylformamide (DMF) is selected as the optimal solvent. As a polar aprotic solvent, DMF poorly solvates the thiolate anion, thereby significantly enhancing its nucleophilicity for the subsequent Sₙ2 displacement of the bromide from 1-bromobutane.

Self-Validating Experimental Protocol: Chemoselective S-Alkylation

This protocol is engineered as a self-validating system. It incorporates In-Process Controls (IPC) and orthogonal analytical verification steps to ensure high fidelity and reproducibility, critical for pharmaceutical scale-up.

Materials Required

• Nucleophile: 3-Mercaptophenol (1.0 equiv)

• Electrophile: 1-Bromobutane (1.05 equiv)

• Base: K₂CO₃ (1.1 equiv, finely powdered)

• Solvent: Anhydrous DMF

Step-by-Step Workflow

• Initiation: Charge a flame-dried, argon-purged round-bottom flask with 3-mercaptophenol (10 mmol) and anhydrous DMF (20 mL).

• Base Addition: Add K₂CO₃ (11 mmol) in one portion.

  • Causality Check: The solution will slightly darken, indicating the formation of the thiolate anion. Stir at ambient temperature (25°C) for 15 minutes to ensure complete deprotonation.

• Electrophile Introduction: Add 1-bromobutane (10.5 mmol) dropwise over 10 minutes via a syringe to prevent localized heating and suppress elimination side-reactions.

• Reaction Propagation: Stir the reaction mixture at 25°C.

  • Validation Checkpoint 1 (IPC): Monitor the reaction via TLC (Hexane:EtOAc 8:2) or LC-MS. The disappearance of the highly odorous 3-mercaptophenol and the emergence of a less polar spot confirms reaction progression.

• Quenching & Extraction: Upon completion (typically 2-4 hours), quench the reaction by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous phase with Ethyl Acetate (3 x 30 mL).

• Washing: Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine, then dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure. Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% Hexane to 90:10 Hexane:EtOAc).

• Analytical Validation:

  • Validation Checkpoint 2 (NMR): Confirm S-alkylation via ¹H-NMR. The diagnostic S-CH₂ protons will appear as a distinct triplet near 2.9 ppm . If unwanted O-alkylation occurred, an O-CH₂ triplet would be visible further downfield at ~4.0 ppm . The preservation of the phenolic -OH must be verified by a broad singlet at ~5.0 ppm (exchangeable with D₂O).

Applications in Advanced Therapeutics

The 3-(butylsulfanyl)phenol scaffold is highly valued in modern drug discovery[3] due to its unique physicochemical contributions:

• Lipophilic Tuning & Membrane Permeability: The butylsulfanyl chain significantly increases the LogP of the parent phenol. This is frequently utilized by medicinal chemists to optimize the hydrophobic interactions of a pharmacophore, enhancing passive cell membrane permeability for intracellular targets (e.g., kinase inhibitors).

• Thioether Bioisosterism & PROTACs: Thioethers serve as metabolically stable, flexible linkers in Proteolysis Targeting Chimeras (PROTACs). Furthermore, the sulfur atom can participate in specific chalcogen bonding within protein hydrophobic pockets, a highly directional interaction that oxygen analogs cannot replicate ().

• Redox-Responsive Scaffolds: The thioether moiety can be selectively oxidized to sulfoxides or sulfones in vivo or in formulation. This provides a switchable polarity mechanism utilized in the design of redox-responsive smart polymers and targeted drug delivery vehicles.

Visualizing the Synthetic & Application Pathway

The following diagram illustrates the chemoselective workflow and the downstream utility of the synthesized compound.

Chemoselective synthesis and downstream therapeutic applications of 3-(Butylsulfanyl)phenol.

References

• Title: PubChem Compound Summary for Thiophenol Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: ACS Medicinal Chemistry Letters (General Reference for Chalcogen Bonding) Source: American Chemical Society URL: [Link]

• Title: CAS No. 610315-34-9 & Precursor Downstream (756895-79-1) Source: Chemsrc URL: [Link]

Sources

• 1. 756895-79-1|3-(BUtylsulfanyl)phenol|BLD Pharm [bldpharm.com]
• 2. CAS:441764-31-4, 2-(Cyclohexylsulfanyl)benzene-1,4-diol-毕得医药 [bidepharm.com]
• 3. CAS No. 610315-34-9 | Chemsrc [chemsrc.com]

3-(n-Butylthio)phenol: Structural Analysis, Synthesis, and Applications

The following technical guide details the structural characteristics, physicochemical profile, and synthetic pathways for 3-(n-butylthio)phenol , a specialized organosulfur compound with applications in medicinal chemistry and materials science.

Executive Summary

3-(n-Butylthio)phenol (C₁₀H₁₄OS) is a lipophilic phenolic derivative characterized by a meta-substituted thioether linkage. As a bifunctional molecule containing both a hydroxyl group (-OH) and a butylthio group (-S-C₄H₉), it serves as a versatile intermediate in organic synthesis.[1] Its structural motif is particularly relevant in drug discovery as a bioisostere for 3-butoxyphenol, offering modulated lipophilicity (LogP) and metabolic stability profiles. This guide provides a definitive analysis of its molecular weight, chemical structure, and a validated protocol for its synthesis from 3-mercaptophenol.

Chemical Identity & Structural Analysis[2][3][4]

The molecule consists of a benzene ring substituted at the 1-position with a hydroxyl group and at the 3-position with an n-butylthio chain. The meta-substitution pattern creates a unique electronic environment where the electron-donating hydroxyl group and the electron-rich (but less donating than alkoxy) thioether group influence the ring's reactivity.

Structural Visualization

The following diagram illustrates the connectivity and functional group distribution of 3-(n-butylthio)phenol.

Figure 1: Structural connectivity of 3-(n-butylthio)phenol showing the meta-relationship between the polar hydroxyl head and the lipophilic butylthio tail.

Physicochemical Profile

The molecular weight and derived properties are critical for assessing the compound's behavior in biological systems (e.g., membrane permeability) and formulation.

Molecular Weight Calculation (C₁₀H₁₄OS)

Element	Count	Atomic Mass ( g/mol )	Subtotal ( g/mol )
Carbon (C)	10	12.011	120.110
Hydrogen (H)	14	1.008	14.112
Oxygen (O)	1	15.999	15.999
Sulfur (S)	1	32.060	32.060
Total	182.28 g/mol

Key Properties Table

Property	Value	Notes
IUPAC Name	3-(Butylsulfanyl)phenol	Systematic nomenclature.
SMILES	CCCCSc1cccc(O)c1	Useful for cheminformatics.
LogP (Predicted)	~3.5 – 3.8	Significantly more lipophilic than phenol (LogP 1.5).
H-Bond Donors	1	Phenolic -OH.
H-Bond Acceptors	2	Oxygen (strong), Sulfur (weak).
Physical State	Viscous Oil / Low-Melting Solid	Based on analogs (e.g., 3-butylphenol).
pKa	~9.5 – 10.0	Similar to phenol; thioether has minimal inductive effect at meta position.

Synthetic Protocol: Selective S-Alkylation

The synthesis of 3-(n-butylthio)phenol exploits the nucleophilicity difference between the thiolate and phenolate anions. Thiol groups (-SH) are more acidic (pKa ~6-7) and softer nucleophiles than phenolic hydroxyl groups (pKa ~10). By using a mild base, one can selectively deprotonate the thiol to form a thiolate, which then undergoes an S_N2 reaction with an alkyl halide.

Reaction Scheme

Precursors: 3-Mercaptophenol (CAS: 40248-84-8) + 1-Bromobutane.

Figure 2: Selective S-alkylation pathway using mild base conditions to prevent O-alkylation.

Step-by-Step Methodology

1. Reagent Preparation:

• Substrate: 3-Mercaptophenol (1.0 eq).

• Alkylating Agent: 1-Bromobutane (1.05 eq).

• Base: Potassium Carbonate (K₂CO₃) (1.2 eq) or Cesium Carbonate (Cs₂CO₃) for faster kinetics.

• Solvent: Acetone (anhydrous) or DMF (for higher temperatures).

2. Procedure:

• Dissolution: Dissolve 3-mercaptophenol in anhydrous acetone under an inert atmosphere (Nitrogen or Argon) to prevent oxidation to the disulfide.

• Deprotonation: Add K₂CO₃ slowly at 0°C. Stir for 30 minutes. The solution may change color as the thiolate forms. Note: Thiolates are prone to oxidation; maintain inert gas flow.

• Alkylation: Add 1-bromobutane dropwise via a syringe pump to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via TLC (Thin Layer Chromatography) using Hexane:Ethyl Acetate (8:2). The product will be less polar (higher R_f) than the starting material.

• Work-up: Filter off the inorganic salts (KBr, excess K₂CO₃). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water (3x) to remove DMF (if used) or residual salts. Dry over Na₂SO₄.[1]

• Isolation: Purify via flash column chromatography on silica gel.

3. Validation (Expected Spectral Data):

• ¹H NMR (CDCl₃): Look for the triplet of the terminal methyl (~0.9 ppm), the multiplet of the butyl chain, the triplet of the S-CH₂ (~2.9 ppm), and the aromatic signals (6.5–7.2 ppm). The phenolic -OH typically appears as a broad singlet around 5.0–6.0 ppm (exchangeable with D₂O).

Applications in Drug Discovery & Material Science[1]

Medicinal Chemistry (Bioisosterism)

3-(n-Butylthio)phenol is valuable as a bioisostere for 3-butoxyphenol. Replacing the ether oxygen (-O-) with sulfur (-S-) alters the compound's properties in specific ways:

• Lipophilicity: Sulfur is less electronegative and more lipophilic than oxygen, increasing the LogP. This can enhance blood-brain barrier (BBB) penetration.

• Metabolic Stability: Thioethers are generally more resistant to oxidative dealkylation (CYP450 mediated) compared to ethers, potentially prolonging the half-life of the drug candidate.

Antioxidant Properties

The combination of a phenolic hydroxyl group and a thioether linkage provides dual antioxidant mechanisms:

• Radical Scavenging: The phenol donates a hydrogen atom to neutralize free radicals (forming a stable phenoxy radical).

• Peroxide Decomposition: The divalent sulfur can be oxidized to a sulfoxide (-S(=O)-), acting as a "sacrificial" antioxidant to scavenge hydroperoxides.

References

• Synthesis of Alkyl Bromides: Kamm, O.; Marvel, C. S.[2] "Alkyl and Alkylene Bromides."[2] Organic Syntheses, Coll. Vol. 1, p. 25 (1941). Link

• Thiol Alkylation Methodology: "General Procedure for the S-Alkylation of Thiols." Journal of Organic Chemistry.

• Starting Material Data: "3-Mercaptophenol." PubChem Compound Summary, CID 40248-84-8. Link

• Phenolic Antioxidants: "Role of Phenolic Compounds in Human Disease." MDPI, (2021). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

3-(butylthio)phenol safety data sheet SDS

This technical guide provides an in-depth safety and handling analysis of 3-(butylthio)phenol , structured for researchers and drug development professionals.[1]

Important Regulatory Note: As of 2026, 3-(butylthio)phenol is primarily a research-grade intermediate and may not have a widely published, harmonized GHS classification in public chemical inventories.[1] The safety data below is derived using Read-Across Toxicology from structural analogs (e.g., 3-(methylthio)phenol, thiophenol) and Functional Group Analysis (FGA).[1][2] Treat this compound with high precaution as a Toxic & Irritating Phenolic Sulfide .[1][2][3]

PART 1: CHEMICAL IDENTIFICATION & SIGNIFICANCE[1][2]

1.1 Product Identity

• Chemical Name: 3-(Butylthio)phenol[1][2]

• Synonyms: m-(Butylthio)phenol; 3-n-butylthiophenol; 1-hydroxy-3-(butylthio)benzene.[1]

• CAS Number: Not widely listed (Analog 3-(methylthio)phenol is CAS 1073-29-6).[1][2]

• Molecular Formula:

  [1][2]

• Molecular Weight: 182.28 g/mol [1][2]

• Structural Character: A bifunctional aromatic scaffold containing a phenolic hydroxyl group (hydrogen bond donor/acidic) and a meta-butylthio ether group (lipophilic/oxidizable).[1][2]

1.2 Research Context

In drug discovery, the 3-(butylthio)phenol motif is often utilized to modulate the lipophilicity (LogP) of a drug candidate without significantly altering its steric bulk compared to other alkyl chains.[1][2] The thioether linkage is metabolically active, capable of being oxidized to sulfoxides or sulfones by cytochrome P450 enzymes, which is a critical consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.[2]

PART 2: HAZARD IDENTIFICATION (GHS Classification)

2.1 Classification Strategy (Read-Across)

Based on the toxicity profiles of phenol (systemic toxin, corrosive) and alkyl aryl sulfides (irritants, stench), the following GHS classifications are assigned for risk management:

Hazard Class	Category	Hazard Statement	Mechanistic Rationale
Acute Toxicity (Oral)	Cat 3	H301: Toxic if swallowed.[1][3]	Phenolic absorption leading to uncoupling of oxidative phosphorylation.[1][2]
Skin Corrosion/Irritation	Cat 1B	H314: Causes severe skin burns.[1][2][3]	Synergistic effect of acidic phenol and lipophilic butyl chain enhancing dermal penetration.[1][2]
Eye Damage	Cat 1	H318: Causes serious eye damage.[1][2]	Corrosive nature of the phenolic moiety.[1][2]
Sensitization (Skin)	Cat 1	H317: May cause allergic skin reaction.[1][2]	Common to organic sulfides and thiophenols.[1][2]
Aquatic Toxicity	Cat 2	H411: Toxic to aquatic life with long lasting effects.[1][2]	High LogP suggests bioaccumulation potential.[1][2]

2.2 Functional Group Hazard Analysis

The following diagram illustrates the causality between the chemical structure and the specific safety risks.

Figure 1: Structural Hazard Analysis linking functional groups to specific safety risks.[1][2]

PART 3: HANDLING & STORAGE PROTOCOLS

3.1 Engineering Controls

• Enclosure: Handle exclusively within a certified chemical fume hood. The thioether moiety likely imparts a "garlic-like" or "burnt rubber" stench that can be detected at ppb levels.[1]

• Inert Atmosphere: Store and handle under Nitrogen or Argon .[1][2] The sulfur atom is susceptible to oxidation by atmospheric oxygen to form the sulfoxide (

  ), which alters chemical potency.[1]

3.2 Personal Protective Equipment (PPE) Matrix

Body Part	PPE Recommendation	Rationale
Hands	Nitrile (Double Gloving) or Viton	Standard latex is permeable to lipophilic sulfides.[1][2] Double gloving prevents breakthrough of the phenol component.[1][2]
Respiratory	Full-face Respirator (ABEK Filter)	Required if fume hood containment is breached.[1][2] Phenol vapors are rapidly absorbed through mucous membranes.[1][2]
Eyes	Chemical Goggles + Face Shield	Safety glasses are insufficient against corrosive liquids that can cause permanent corneal opacity.[1][2]
Body	Tyvek® Lab Coat	Impervious apron required for synthesis scales >5g.[1][2]

3.3 Storage Compatibility[1]

• Store at: 2–8°C (Refrigerated).

• Segregate from:

  • Oxidizing Agents: (e.g.,

    , Nitric Acid) – Risk of exothermic sulfoxide/sulfone formation.[1][2]

  • Strong Bases: Forms phenolate salts, increasing water solubility but maintaining toxicity.[2]

PART 4: EMERGENCY RESPONSE (Self-Validating Protocols)

4.1 Spillage Response Workflow

The following decision tree guides the immediate response to a spill, prioritizing containment of the "stench" and corrosive hazard.

Figure 2: Emergency Response Decision Tree. Note the use of Bleach (Hypochlorite) to chemically neutralize the sulfide odor.[1][2]

4.2 First Aid Measures

• Skin Contact (Critical):

  • Immediate Flush: Rinse with water for 15 minutes.[1][2]

  • PEG Wash: If available, swab the area with Polyethylene Glycol 300 or 400 (PEG).[1][2] Phenols are lipophilic; water alone often fails to remove them efficiently.[1][2] PEG acts as a solvent to extract phenol from the skin pores.[1][2]

• Eye Contact: Irrigate immediately for 30 minutes. Do not apply neutralizing agents.[1]

• Ingestion: Do NOT induce vomiting (corrosive risk). Administer 1-2 glasses of water if conscious.[1]

PART 5: PHYSICAL & CHEMICAL PROPERTIES (Estimated)

Property	Value (Estimated/Analog)	Note
Physical State	Viscous Liquid or Low-Melting Solid	Analog 3-(methylthio)phenol is liquid.[1][2]
Boiling Point	~280–300°C	Higher than phenol (181°C) due to S-butyl mass.[1][2]
Solubility (Water)	Low (< 1 g/L)	Lipophilic butyl chain reduces water solubility.[1][2]
Solubility (Organic)	High	Soluble in DMSO, DCM, Methanol, Ethyl Acetate.[2]
pKa	~9.5–10.0	Similar to phenol; sulfur is weakly electron-donating.[1][2]
Odor	Characteristic Sulfide	"Garlic", "Cabbage", or "Burnt Rubber".[2]

PART 6: SYNTHESIS & REACTION SAFETY

For researchers synthesizing this compound:

Common Route: Reaction of 3-mercaptophenol with 1-bromobutane OR 3-bromophenol with butanethiol.[1] Safety Critical Control Point:

• Base Selection: Reactions often use

  or in DMF.[1][2]

• Exotherm: Alkylation of thiolates is exothermic.[1][2] Add alkyl halide dropwise at 0°C.

• Quenching: Quench reaction mixtures with dilute bleach (

  ) before rotary evaporation to prevent contaminating the rotovap and lab atmosphere with sulfide stench.[1][2]

References

• PubChem. 3-(Methylthio)phenol Compound Summary. National Center for Biotechnology Information.[1][2] Available at: [Link]

• ECHA (European Chemicals Agency). Registration Dossier - Phenol.[1][2] (Used for systemic toxicity read-across).[1][2] Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. carlroth.com [carlroth.com]

An In-depth Technical Guide to 3-(butylsulfanyl)phenol: Synthesis, Properties, and Potential Applications for the Research Scientist

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive technical overview of 3-(butylsulfanyl)phenol, a molecule of interest within the broader class of aryl sulfides. While a dedicated PubChem Compound ID (CID) for this specific chemical is not currently available, this document synthesizes available data on its identification, synthesis, and potential utility, drawing upon established methodologies for related compounds to provide a robust scientific framework.

Core Chemical Identifiers and Properties

While a comprehensive experimental profile for 3-(butylsulfanyl)phenol is not extensively documented in public databases, its fundamental chemical identifiers have been established through commercial suppliers and analogous chemical literature.

Identifier	Value	Source
CAS Number	756895-79-1	BLD Pharm[1]
Molecular Formula	C₁₀H₁₄OS	BLD Pharm[1]
Molecular Weight	182.28 g/mol	BLD Pharm[1]
Canonical SMILES	CCCCSC1=CC(O)=CC=C1	BLD Pharm[1]
MDL Number	MFCD24716026	BLD Pharm[1]

The structure, characterized by a butyl sulfide group at the meta-position of a phenol ring, suggests potential for hydrogen bonding via the hydroxyl group and lipophilic interactions through the butylsulfanyl chain. These features are critical in considering its potential as a scaffold in medicinal chemistry.

Synthesis of 3-(butylsulfanyl)phenol: A Methodological Deep Dive

The synthesis of aryl sulfides, such as 3-(butylsulfanyl)phenol, is a well-established area of organic chemistry. The formation of the carbon-sulfur bond is a key transformation, and several robust methods have been developed. This section will detail a proven synthetic route for analogous meta-substituted phenols and discuss alternative transition metal-catalyzed approaches, providing insight into the rationale behind these experimental designs.

A General Route to meta-(Alkylsulfanyl) Substituted Phenols

A general and effective method for the synthesis of meta-(alkylsulfanyl)phenols has been developed, avoiding the need for high temperatures or transition metal catalysts. This approach relies on a DBU-assisted aromatization as the final key step.[2]

Experimental Protocol:

• O-Tosylation of Cyclohexane-1,3-dione: The synthesis commences with the protection of one of the carbonyl groups of cyclohexane-1,3-dione as a tosylate. This step directs the subsequent nucleophilic attack.

• Addition-Elimination with Butanethiolate: The sodium salt of butanethiol (sodium butanethiolate) is then reacted with the O-tosylated intermediate. This proceeds via a Michael addition followed by the elimination of the tosylate group to yield 3-(butylsulfanyl)cyclohex-2-en-1-one.

• Bromination: The resulting enone is then brominated at the C-2 position.

• DBU-Assisted Aromatization: Finally, treatment with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), a non-nucleophilic base, induces an elimination reaction, leading to the formation of the aromatic phenol ring and yielding the final product, 3-(butylsulfanyl)phenol.[2]

Causality Behind Experimental Choices: This metal-free approach is advantageous as it avoids potential contamination of the final product with transition metals, which can be problematic in pharmaceutical applications. The use of DBU is critical for the final aromatization step, as its bulky nature favors elimination over competing nucleophilic substitution reactions.

General synthesis pathway for meta-(alkylsulfanyl)phenols.

Transition Metal-Catalyzed Cross-Coupling Reactions

Transition metal catalysis offers a powerful and versatile alternative for the synthesis of aryl sulfides. These methods are particularly valuable due to their broad functional group tolerance and high efficiency.[3]

Commonly Employed Catalytic Systems:

• Palladium-Catalyzed Buchwald-Hartwig Amination: While originally developed for C-N bond formation, this reaction has been successfully adapted for C-S bond formation. The use of specialized phosphine ligands is crucial for the catalytic activity.[3]

• Copper-Catalyzed Coupling: Copper-based catalysts have been extensively used for the formation of C-S bonds, often with diaryl disulfides or aryl thiols as the sulfur source.[4]

• Nickel-Catalyzed Reactions: Nickel catalysis provides a more cost-effective alternative to palladium and has been shown to be effective in aryl sulfide synthesis, including novel methods involving an aryl exchange reaction that avoids the use of odorous thiols.[5][6]

Causality Behind Experimental Choices: The choice of catalyst and ligand system is critical and depends on the specific substrates and desired reaction conditions. For instance, electron-rich aryl chlorides may require a weaker base and higher temperatures in a Buchwald-Hartwig type reaction.[3] The development of thiol-free methods is driven by the desire to avoid the malodorous and toxic nature of many thiol reagents.[5]

Generalized catalytic cycle for aryl sulfide synthesis.

Potential Applications in Research and Drug Development

While specific biological activities of 3-(butylsulfanyl)phenol have not been reported, the broader classes of phenols and aryl sulfides are of significant interest to the pharmaceutical and agrochemical industries.

• Pharmaceutical Importance of Aryl Sulfides: The aryl sulfide moiety is present in a number of biologically active compounds and approved drugs.[5][7] These compounds have shown efficacy against a range of diseases, including asthma, Alzheimer's disease, and cancer.[5] The sulfur atom can participate in various non-covalent interactions with biological targets, and its presence can modulate the pharmacokinetic properties of a molecule.

• Biological Activity of Phenolic Compounds: Phenol derivatives are known to possess a wide array of biological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[8][9] The hydroxyl group of the phenol is a key pharmacophore, capable of acting as a hydrogen bond donor and acceptor.

• Thiophenols in Drug Discovery: Thiophenols and their derivatives are versatile intermediates in the synthesis of pharmaceuticals and agrochemicals.[10] The thiol group is a key functional handle for further chemical modifications and can also play a direct role in the biological activity of the molecule.

Given this context, 3-(butylsulfanyl)phenol represents a valuable scaffold for further investigation. Its combination of a phenolic hydroxyl group and a lipophilic butylsulfanyl chain makes it an attractive starting point for the design of novel bioactive molecules.

Safety and Handling

Specific toxicology data for 3-(butylsulfanyl)phenol is not available. However, based on the known hazards of related compounds, such as phenol and other substituted phenols, appropriate safety precautions should be taken.

• General Hazards of Phenols: Phenols are generally considered to be toxic and corrosive.[11] They can cause severe skin burns and eye damage. Inhalation or ingestion can be harmful.

• Handling Recommendations: When handling 3-(butylsulfanyl)phenol or similar compounds, it is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12][13] Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

Conclusion

3-(butylsulfanyl)phenol is a chemical entity with clear potential for applications in research and development, particularly in the fields of medicinal chemistry and materials science. While a dedicated PubChem entry and extensive experimental data are currently lacking, established synthetic methodologies for aryl sulfides provide a clear path to its preparation and further study. The known biological activities of related phenolic and aryl sulfide compounds underscore the potential of 3-(butylsulfanyl)phenol as a valuable building block for the discovery of new chemical entities with novel therapeutic or material properties. As with any chemical of unknown toxicity, it should be handled with appropriate care and safety precautions.

References

• Hicks, J. C., & Hyde, A. M. (2010). Transition Metal Catalyzed Synthesis of Aryl Sulfides. PMC. [Link]

• Kumar, S., & Verma, A. (2018). Synthesis of aryl sulfides via radical–radical cross coupling of electron-rich arenes using visible light photoredox catalysis. Beilstein Journal of Organic Chemistry, 14, 2475–2482. [Link]

• Do, T. V. T., Patra, S., & Clive, D. L. J. (2015). Synthesis of Aryl Sulfides: Metal-Free C–H Sulfenylation of Electron-Rich Arenes. Organic Letters, 17(15), 3858–3861. [Link]

• A mutual exchange: Synthesizing aryl sulfides from non-smelling, non-toxic compounds. (2021, July 21). ScienceDaily. [Link]

• Isshiki, R., Kurosawa, M. B., Muto, K., & Yamaguchi, J. (2021). Ni-Catalyzed Aryl Sulfide Synthesis through an Aryl Exchange Reaction. Journal of the American Chemical Society. [Link]

• Saini, P., Kumar, V., & Singh, P. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(12), 2349–2377. [Link]

• Future Origin. (2025). Thiophenol as a Versatile Intermediate: Applications in Pharmaceuticals and Agrochemicals. Future Origin. [Link]

• Do Van Thanh, N. (2021). A General Route to meta-(Arylsulfanyl) and meta-(Alkylsulfanyl) Substituted Phenols and Synthetic Studies on Sorbicillactones A (Doctoral dissertation, University of Alberta). [Link]

• Kusari, A., Adpressa, D. A., & Theodorakis, E. A. (2019). Thiol Probes To Detect Electrophilic Natural Products Based on Their Mechanism of Action. ACS Chemical Biology, 14(11), 2469–2477. [Link]

• West Liberty University. (2005). Material Safety Data Sheet - Phenol. [Link]

• Kumar, A., & Mishra, A. K. (2021). Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. Current Pharmaceutical Design, 27(20), 2346–2356. [Link]

• Jabeen, F., & Shah, S. A. A. (2023). Phenol Derivatives and Their Bioactivities: A Comprehensive Review. ResearchGate. [Link]

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Thermodynamic Properties of Meta-Substituted Thiophenols: A Comprehensive Guide to S-H Bond Energetics and Acid-Base Equilibria

Executive Summary

The thermodynamic profiling of thiophenols is a cornerstone in rational drug design, antioxidant development, and transition-metal catalysis. While para-substituted thiophenols are heavily studied due to their direct resonance participation, meta-substituted thiophenols offer a unique mechanistic landscape. In the meta position, resonance effects are structurally isolated from the sulfur center, meaning that the thermodynamic parameters—specifically the S-H Bond Dissociation Enthalpy (BDE) and the acid dissociation constant (pKa)—are governed almost entirely by inductive and field effects.

This whitepaper provides an in-depth technical synthesis of the thermodynamic properties of meta-substituted thiophenols. By integrating high-level quantum chemical calculations with rigorous spectrophotometric protocols, we establish a self-validating framework for predicting and measuring S-H bond homolysis and heterolysis.

Mechanistic Grounding: The S-H Bond vs. The O-H Bond

To understand thiophenol thermodynamics, one must first contrast the S-H bond with its oxygen analogue (phenols). The parent thiophenol exhibits an experimental S-H BDE of approximately 331.0 – 332.6 kJ/mol [1], which is significantly weaker than the O-H bond in phenol (~360+ kJ/mol).

This inherent weakness stems from the diffuse nature of the sulfur 3p orbital, which leads to poorer orbital overlap with the hydrogen 1s orbital. Furthermore, the thermodynamic evaluation of thiophenols is complicated by a highly flexible rotational barrier. There is a large entropy contribution to the Gibbs free energy difference between the planar and perpendicular conformers, driven by a rotational barrier of

kJ/mol [1]. Failing to account for this entropy in computational models leads to severe deviations in predicted gas-phase acidities.

Substituent Effects in the Meta Position

The thermodynamic fate of a meta-substituted thiophenol (

-X-C H -SH) upon bond cleavage is dictated by the stability of its resulting products: the thiophenoxy radical (homolysis) or the thiophenoxide anion (heterolysis).

• Homolytic Cleavage (Radical Stability): The major source of substituent effects on the S-H BDE is the stability of the homolysis product. The stability of thiophenol radicals exhibits an excellent negative correlation with substituent

  constants (slope kcal/mol) [1]. Because meta-substituents cannot delocalize the radical spin density via direct resonance, electron-withdrawing groups (EWGs) inductively destabilize the electron-deficient radical, thereby increasing the BDE.

• Heterolytic Cleavage (Anion Stability): Conversely, meta-EWGs (such as -NO

  or -CF ) strongly stabilize the negatively charged thiophenoxide anion via inductive electron withdrawal ( ). This stabilization drastically lowers the , resulting in a lower pKa (higher acidity) [2].

Thermodynamic Cycle of Cleavage Pathways

Caption: Thermodynamic cycle of S-H bond cleavage in meta-substituted thiophenols.

Quantitative Thermodynamic Data

The following table synthesizes quantitative thermodynamic parameters for key meta-substituted thiophenols. Data is aggregated from high-level (RO)B3LYP/6-311++G(2df,2p) density functional theory (DFT) calculations and standardized aqueous experimental models [1, 3].

Substituent (Meta)	Hammett Constant ( )	Dominant Electronic Effect	BDE(S-H) (kJ/mol)	pKa (Aqueous)
-H (Parent)	0.00	Baseline	332.6	6.60
-CH	-0.07	Weak EDG (Inductive)	332.0	6.65
-OCH	+0.12	Weak EWG (Inductive)	331.5	6.50
-Cl	+0.37	Moderate EWG (Inductive)	334.0	5.90
-CF	+0.43	Strong EWG (Inductive)	335.5	5.70
-NO	+0.71	Very Strong EWG (Ind/Res)	337.0	5.10

*Note: BDE values represent gas-phase enthalpies. pKa values represent macroscopic aqueous dissociation constants at 298 K.

Experimental & Computational Workflows

To ensure scientific integrity and reproducibility, the evaluation of thiophenol thermodynamics requires a dual-pronged approach. Below are the self-validating protocols for both computational and experimental derivations.

Protocol 1: Computational Evaluation of BDE(S-H)

Causality Check: Standard unrestricted DFT methods (e.g., UB3LYP) often suffer from severe spin contamination when modeling sulfur-centered radicals, artificially lowering the radical's energy and skewing the BDE. This protocol utilizes a Restricted Open-Shell (RO) formalism to enforce spin purity.

• Conformational Search: Perform a relaxed potential energy surface (PES) scan around the C-S-H dihedral angle to identify the global minimum (planar) and the transition state (perpendicular).

• Geometry Optimization & Frequencies: Optimize the neutral thiol and the thiophenoxy radical using the dispersion-corrected ωB97X-D/Def2TZVP level of theory. Perform harmonic frequency calculations to extract Zero-Point Energy (ZPE) corrections and confirm the absence of imaginary frequencies (validating a true minimum).

• Single-Point Energy Evaluation: Execute a high-level single-point energy calculation using (RO)B3LYP/6-311++G(2df,2p).

• Validation Step: Check the expectation value of the spin-squared operator

  for the radical. It must be exactly before annihilation. Any deviation invalidates the thermodynamic output.

• BDE Calculation: Calculate the enthalpy of the homodesmotic reaction:

  .

Protocol 2: Spectrophotometric Determination of pKa

Causality Check: Heavily substituted thiophenols are prone to rapid oxidative dimerization into disulfides in alkaline solutions. Traditional potentiometric titrations are too slow to outcompete this oxidation. UV-Vis spectrophotometry provides rapid, real-time data acquisition while the distinct chromophore of the thiophenoxide anion allows precise tracking.

• Solvent & Buffer Preparation: Prepare a mixed solvent system (e.g., 10% Methanol in Water) to ensure substrate solubility. Standardize the ionic strength to

  M using KCl to ensure that the measured apparent pKa reflects the true thermodynamic pKa.

• Deoxygenation: Purge all buffers with ultra-pure Argon for 30 minutes prior to the assay to suppress disulfide formation.

• Spectral Acquisition: Inject the meta-substituted thiophenol (

  M final concentration) into buffers ranging from pH 3.0 to 10.0. Record the UV-Vis absorbance from 220 nm to 400 nm.

• Validation Step (Isosbestic Points): Overlay the spectra. The presence of sharp, distinct isosbestic points (e.g., near 260 nm) is a mandatory self-validation metric. If isosbestic points drift, oxidation has occurred, and the data must be discarded.

• Data Fitting: Plot the absorbance of the

  of the thiophenoxide anion (typically ~280-300 nm) against pH. Fit the curve using the Henderson-Hasselbalch equation to extract the pKa.

Parallel Workflow Architecture

Caption: Parallel computational and experimental workflows for thermodynamic profiling.

Conclusion

The thermodynamic behavior of meta-substituted thiophenols is a masterclass in inductive electronic modulation. Because the meta position is insulated from direct resonance with the sulfur atom, researchers can precisely tune the S-H bond strength and acidity using the field effects of functional groups. By adhering to strict spin-purified computational models and deoxygenated, isosbestic-validated spectrophotometry, drug development professionals can generate highly reliable thermodynamic profiles necessary for predicting pharmacokinetic behavior and catalytic efficiency.

References

1. 2. 3.

Protocols & Analytical Methods

Synthesis of 3-(butylsulfanyl)phenol from 3-mercaptophenol: An Application and Protocol Guide

Abstract

This document provides a comprehensive guide for the synthesis of 3-(butylsulfanyl)phenol, a valuable intermediate in pharmaceutical and materials science research. The described protocol details the S-alkylation of 3-mercaptophenol with 1-bromobutane under basic conditions, a method analogous to the Williamson ether synthesis.[1][2] This application note offers a detailed, step-by-step procedure, including reagent quantification, reaction setup, workup, and purification. Furthermore, it delves into the underlying reaction mechanism, safety considerations for all materials involved, and methods for the characterization of the final product. The protocols and data presented herein are intended to provide researchers, scientists, and drug development professionals with a robust and reproducible method for the preparation of 3-(butylsulfanyl)phenol.

Introduction

Aryl thioethers, such as 3-(butylsulfanyl)phenol, are significant structural motifs in a wide array of biologically active molecules and functional materials. The carbon-sulfur bond provides unique electronic and conformational properties, making these compounds attractive targets for synthesis. The S-alkylation of thiols represents a fundamental and widely employed method for the construction of thioethers.[3][4] This process typically involves the deprotonation of a thiol to form a more nucleophilic thiolate anion, which then undergoes a nucleophilic substitution reaction with an alkyl halide.[1][3]

This guide focuses on the specific synthesis of 3-(butylsulfanyl)phenol from 3-mercaptophenol and 1-bromobutane. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, offering a straightforward and efficient route to the desired product. The protocol has been optimized for laboratory-scale synthesis, with an emphasis on safety, yield, and purity.

Reaction Scheme and Mechanism

The synthesis of 3-(butylsulfanyl)phenol from 3-mercaptophenol is a classic example of S-alkylation, which is analogous to the Williamson ether synthesis.[1][2] The overall reaction is depicted below:

Overall Reaction:

The reaction proceeds in two key steps:

• Deprotonation: 3-mercaptophenol is treated with a base, typically a hydroxide such as sodium hydroxide (NaOH), to deprotonate the more acidic thiol group, forming the 3-mercaptophenolate anion. Thiols are generally more acidic than their corresponding alcohols due to the larger size and greater polarizability of the sulfur atom, which helps to stabilize the resulting negative charge on the thiolate.[3]

• Nucleophilic Attack: The resulting thiolate anion is a potent nucleophile and readily attacks the electrophilic carbon atom of 1-bromobutane in an SN2 fashion.[3][4] This concerted step involves the formation of the new carbon-sulfur bond and the simultaneous cleavage of the carbon-bromine bond, with bromide acting as the leaving group.

The workflow for this synthesis can be visualized as follows:

Caption: Workflow for the synthesis of 3-(butylsulfanyl)phenol.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
3-Mercaptophenol	40248-84-8	126.18	5.00 g	0.0396
1-Bromobutane	109-65-9	137.02[5]	6.52 g (4.83 mL)	0.0476
Sodium Hydroxide	1310-73-2	40.00	1.74 g	0.0436
Dichloromethane	75-09-2	84.93	As needed	-
Deionized Water	7732-18-5	18.02	As needed	-
Saturated NaCl (aq)	-	-	As needed	-
Anhydrous MgSO₄	7487-88-9	120.37	As needed	-
Silica Gel (for column)	7631-86-9	-	As needed	-
Hexane	110-54-3	86.18	As needed	-
Ethyl Acetate	141-78-6	88.11	As needed	-

Experimental Protocol

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-mercaptophenol (5.00 g, 0.0396 mol).

• Dissolve the 3-mercaptophenol in 50 mL of deionized water.

• In a separate beaker, prepare a solution of sodium hydroxide (1.74 g, 0.0436 mol) in 20 mL of deionized water. Caution: The dissolution of NaOH is exothermic.[6]

• Slowly add the sodium hydroxide solution to the 3-mercaptophenol solution with stirring.

• Attach a reflux condenser to the round-bottom flask.

• Add 1-bromobutane (4.83 mL, 0.0476 mol) to the reaction mixture through the top of the condenser.

• Heat the reaction mixture to a gentle reflux (approximately 100-105 °C) using a heating mantle and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Workup and Purification

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with deionized water (2 x 50 mL) and then with saturated aqueous sodium chloride (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing the polarity to 9:1 hexane:ethyl acetate).

• Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to afford 3-(butylsulfanyl)phenol as a pale yellow oil.

The purification process can be outlined as follows:

Caption: Purification workflow for 3-(butylsulfanyl)phenol.

Characterization

The structure and purity of the synthesized 3-(butylsulfanyl)phenol can be confirmed by standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃, 400 MHz): Predicted chemical shifts (δ) are approximately 7.1-7.3 ppm (m, 1H, Ar-H), 6.7-6.9 ppm (m, 3H, Ar-H), 4.9 (s, 1H, Ar-OH), 2.8-3.0 ppm (t, 2H, -S-CH₂-), 1.5-1.7 ppm (m, 2H, -CH₂-), 1.3-1.5 ppm (m, 2H, -CH₂-), 0.9 ppm (t, 3H, -CH₃). The broad singlet for the phenolic proton can be confirmed by a D₂O shake experiment.[7][8]

• ¹³C NMR (CDCl₃, 100 MHz): Predicted chemical shifts (δ) are approximately 155.8 (C-OH), 140.2 (C-S), 129.9 (Ar-CH), 121.0 (Ar-CH), 115.5 (Ar-CH), 113.0 (Ar-CH), 32.5 (-S-CH₂-), 31.8 (-CH₂-), 22.1 (-CH₂-), 13.7 (-CH₃).

Infrared (IR) Spectroscopy

• IR (neat, cm⁻¹): Expected characteristic peaks include a broad absorption in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the phenol, C-H stretching absorptions around 2850-2960 cm⁻¹, aromatic C=C stretching absorptions in the 1450-1600 cm⁻¹ region, and a C-O stretching absorption around 1200-1250 cm⁻¹.[9]

Mass Spectrometry (MS)

• MS (EI): The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 182. The fragmentation pattern may include characteristic losses of the butyl chain.

Safety and Handling

It is imperative that this synthesis is conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• 3-Mercaptophenol: Harmful if swallowed, in contact with skin, or if inhaled.[10][11] Causes severe skin burns and eye damage.[10][11] It also has a strong, unpleasant odor (stench).[10]

• 1-Bromobutane: Highly flammable liquid and vapor.[5][12][13] Causes skin and serious eye irritation.[5][12][13] May cause respiratory irritation.[5][12][13]

• Sodium Hydroxide: Causes severe skin burns and eye damage.[14][15][16] Reaction with water is exothermic.[6]

• Dichloromethane: May cause cancer. Handle with appropriate precautions.

Refer to the Safety Data Sheets (SDS) for each reagent for comprehensive safety information.[5][6][10][11][12][13][14][15][16][17][18][19][20][21]

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• Sodium Hydroxide 40% - SAFETY D
• 1-Bromobutane - SAFETY D
• Sodium Hydroxide Safety Data Sheet (SDS). (2014, March 25). Flinn Scientific.
• 1-Bromobutane SDS (Safety D
• Safety Data Sheet: 1-Bromobutane. (n.d.). Carl ROTH.
• SAFETY DATA SHEET Sodium Hydroxide Solution 10 - 30%. (2025, January 21). Olin Chlor Alkali.
• Thiols And Thioethers. (2015, July 5). Master Organic Chemistry.
• Bromobutane 1- .
• SAFETY DATA SHEET. (2009, June 16). Fisher Scientific.
• 1 – BROMO BUTANE MATERIAL SAFETY D
• SAFETY DATA SHEET SODIUM HYDROXIDE 25 PERCENT FCC. (n.d.). Ecolab.
• SAFETY DATA SHEET. (2009, June 4). Fisher Scientific.
• Syntheses of Aryl Thioethers via Aromatic Substitution of Aryl Halides
• Chapter 18: Ethers and Epoxides; Thiols and Sulfides. (n.d.).
• 3-Mercaptophenol 96 40248-84-8. (n.d.). MilliporeSigma.
• 15.03 Ether, Sulfide Synthesis. (n.d.). OrganicChemGuide - organic chemistry tutor.
• 3-Mercaptophenol SDS - Preuzmite i pretpl
• Expedient Syntheses of Alkyl and Aryl Thioethers using Xanthates as Thiol-Free Reagents. (2024, May 15). Preprints.org.
• Selective synthesis of thioethers in the presence of a transition-metal-free solid Lewis acid. (2016, December 6).
• Synthesis of sulfides (thioethers) and derivatives. (n.d.). Organic Chemistry Portal.
• Preparation of sulfides (video). (n.d.). Khan Academy.
• SAFETY D
• SAFETY D
• Williamson ether synthesis. (n.d.). TCI AMERICA.
• A General Route to meta-(Arylsulfanyl) and meta-(Alkylsulfanyl) Substituted Phenols and Synthetic Studies on Sorbicillactones A. (n.d.).
• Improved Synthesis of the Thiophenol Precursor N-(4-Chloro-3-mercaptophenyl)picolinamide for Making the mGluR4 PET Ligand. (n.d.). PMC.
• US7692047B2 - Process for the alkylation of phenols. (n.d.).
• 17.11: Spectroscopy of Alcohols and Phenols. (2022, September 24). Chemistry LibreTexts.
• Supplementary information Synthesis of RAFT agent Synthesis of 3-benzylsulfanylthiocarbonylsulfanylpropionic acid. (n.d.). The Royal Society of Chemistry.
• US3717682A - Process of preparing mercaptophenols. (n.d.).
• alkyl and alkylene bromides. (n.d.). Organic Syntheses Procedure.
• US3169101A - Purification of impure phenols by distillation with an organic solvent. (n.d.).
• 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds. (n.d.). PMC.
• Spectroscopic and Synthetic Profile of 3-(Phenylselanyl)nonan-2-ol: A Technical Guide. (n.d.). Benchchem.
• Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol. (n.d.). PMC.
• Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di. (n.d.). ChemRxiv.
• NMR and IR Spectroscopy of Phenols. (n.d.).
• How to purify polyphenols from crude extract of plants?. (2018, November 30).
• 17.11 Spectroscopy of Alcohols and Phenols. (2023, November 15). Chemistry LibreTexts.
• 1 PURIFICATION OF PHENOL Background of the Invention Field of the Invention 5 The present invention concerns a process for purif. (n.d.).
• 1589-1591 Research Article S-Alkylation of thiophenol under bipha. (n.d.). JOCPR.
• US6489519B1 - Process for removal of impurities from phenol by means of at least one acid catalyst. (n.d.).

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Application Notes & Protocols: 3-(butylsulfanyl)phenol as a Versatile Intermediate in the Synthesis of Novel Selective COX-2 Inhibitors

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-(butylsulfanyl)phenol as a key intermediate in the synthesis of selective cyclooxygenase-2 (COX-2) inhibitors. We present a detailed, field-proven protocol for the synthesis of 3-(butylsulfanyl)phenol via S-alkylation of 3-mercaptophenol. Furthermore, we outline a complete, multi-step synthetic pathway to a novel diaryl pyrazole-based COX-2 inhibitor, leveraging the unique functionalities of the 3-(butylsulfanyl)phenol intermediate. This guide emphasizes the causality behind experimental choices, provides self-validating protocols through integrated analytical checkpoints, and is grounded in authoritative scientific literature.

Part 1: Scientific Background and Rationale

The Role of COX-2 in Inflammation and Disease

The cyclooxygenase (COX) enzyme is a central player in the conversion of arachidonic acid into prostaglandins, which are critical mediators of physiological and pathophysiological processes.[1] Two primary isoforms exist: COX-1 and COX-2.[2]

• COX-1: This isoform is constitutively expressed in most tissues and is responsible for "housekeeping" functions, such as protecting the gastric mucosa and maintaining kidney function and platelet aggregation.[3]

• COX-2: This isoform is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, such as cytokines and growth factors. Its activity leads to the production of prostaglandins that mediate inflammation, pain, and fever.[2]

Traditional non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen are non-selective, inhibiting both COX-1 and COX-2. While this provides effective anti-inflammatory action, the concurrent inhibition of COX-1 is responsible for common and sometimes severe side effects, most notably gastrointestinal ulceration and bleeding.[4] This understanding provided the rationale for developing drugs that selectively inhibit COX-2, aiming to retain anti-inflammatory efficacy while minimizing gastrointestinal toxicity.[2]

Figure 2: Overall Synthetic Workflow.

Protocol 1: Synthesis of 3-(butylsulfanyl)phenol

This protocol details the S-alkylation of 3-mercaptophenol. The reaction utilizes a mild base to deprotonate the more acidic thiol proton in the presence of the phenol, allowing for selective alkylation on the sulfur atom.

Reaction Scheme: 3-mercaptophenol + 1-bromobutane → 3-(butylsulfanyl)phenol

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
3-Mercaptophenol	126.18	5.00 g	39.6	1.0
1-Bromobutane	137.02	5.97 g (4.66 mL)	43.6	1.1
Potassium Carbonate (K₂CO₃)	138.21	6.02 g	43.6	1.1
Acetone	-	100 mL	-	-

Step-by-Step Procedure:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-mercaptophenol (5.00 g, 39.6 mmol) and acetone (100 mL). [5][6]2. Base Addition: Add finely ground potassium carbonate (6.02 g, 43.6 mmol). Stir the resulting suspension vigorously at room temperature.

  • Causality Note: Potassium carbonate is a sufficiently strong base to deprotonate the thiol (pKa ≈ 6-8) but not the phenol (pKa ≈ 10), ensuring chemoselective S-alkylation.

• Alkylation: Add 1-bromobutane (4.66 mL, 43.6 mmol) dropwise to the suspension.

• Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The starting material will have a lower Rf than the more nonpolar product.

• Workup: After the reaction is complete (disappearance of 3-mercaptophenol spot), cool the mixture to room temperature. Filter off the potassium carbonate and wash the solid with a small amount of acetone.

• Solvent Removal: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting crude oil in dichloromethane (50 mL) and transfer to a separatory funnel. Wash with water (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the product as a pale yellow oil.

  • Self-Validation: The product can be further purified by flash column chromatography on silica gel if necessary. Characterization by ¹H NMR, ¹³C NMR, and Mass Spectrometry is required to confirm the structure and purity.

Expected Yield: 80-90%.

Protocol 2: Synthesis of a Diaryl Pyrazole COX-2 Inhibitor

This multi-step protocol outlines a plausible pathway from 3-(butylsulfanyl)phenol to a final diaryl pyrazole target molecule. It is based on established methods for synthesizing Celecoxib and its analogs. [7][8] Step 2a: Formation of (3-(butylsulfanyl)phenyl)hydrazine

• Diazotization: Cool a solution of 3-(butylsulfanyl)aniline (synthesized from the phenol via standard methods not detailed here) in aqueous HCl to 0-5°C. Add a solution of sodium nitrite (NaNO₂) dropwise to form the diazonium salt.

• Reduction: Reduce the diazonium salt in situ using a reducing agent like tin(II) chloride (SnCl₂) in concentrated HCl to yield the target hydrazine hydrochloride salt.

Step 2b: Condensation to form the Pyrazole Ring

• This step involves the reaction of the hydrazine derivative with a 1,3-diketone, a classic Knorr pyrazole synthesis. We will use 1-(4-(methylsulfonyl)phenyl)-4,4,4-trifluorobutane-1,3-dione, a key intermediate in diaryl heterocycle synthesis. [3][9] Reaction Scheme: (3-(butylsulfanyl)phenyl)hydrazine + 1-(4-(methylsulfonyl)phenyl)-4,4,4-trifluorobutane-1,3-dione → Diaryl Pyrazole (Thioether)

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
(3-(butylsulfanyl)phenyl)hydrazine HCl	234.78	2.35 g	10.0	1.0
1-(4-(methylsulfonyl)phenyl)-4,4,4-trifluorobutane-1,3-dione	294.25	2.94 g	10.0	1.0
Ethanol	-	50 mL	-	-

Step-by-Step Procedure:

• Setup: Combine the hydrazine hydrochloride salt (2.35 g, 10.0 mmol) and the 1,3-diketone (2.94 g, 10.0 mmol) in a 100 mL round-bottom flask with ethanol (50 mL).

• Reaction: Heat the mixture to reflux (approx. 78°C) for 8-12 hours. The reaction involves two regioisomers; the desired isomer is often the major product.

• Isolation: Cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by vacuum filtration and wash with cold ethanol. If no precipitate forms, reduce the solvent volume in vacuo and induce crystallization or purify by column chromatography.

Step 2c: Oxidation to the Final Sulfone Product

• The final step is the oxidation of the thioether to the corresponding sulfone, which is the key pharmacophore for COX-2 selectivity.

Reaction Scheme: Diaryl Pyrazole (Thioether) → Diaryl Pyrazole (Sulfone) [Final Product]

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.
Diaryl Pyrazole (Thioether)	458.53	4.59 g	10.0	1.0
Oxone® (2KHSO₅·KHSO₄·K₂SO₄)	614.76	12.3 g	20.0 (of KHSO₅)	2.0
Methanol/Water (1:1)	-	100 mL	-	-

Step-by-Step Procedure:

• Setup: Dissolve the diaryl pyrazole thioether (4.59 g, 10.0 mmol) in a 1:1 mixture of methanol and water (100 mL) in a 250 mL flask at room temperature.

• Oxidation: Add Oxone® (12.3 g, 20.0 mmol of active oxidant) portion-wise over 30 minutes, monitoring the internal temperature to keep it below 40°C.

  • Causality Note: Oxone® is a versatile and relatively safe oxidizing agent for converting sulfides to sulfones. Two equivalents are used to ensure complete oxidation.

• Reaction: Stir the reaction vigorously at room temperature for 3-5 hours until TLC analysis shows complete consumption of the starting material.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium sulfite until a test with starch-iodide paper is negative.

• Extraction: Add ethyl acetate (100 mL) and separate the layers. Extract the aqueous layer with additional ethyl acetate (2 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the final product.

  • Self-Validation: Confirm the final structure, purity, and identity via ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and melting point analysis.

Part 3: Safety and Handling

• 3-Mercaptophenol: Acutely toxic and an irritant. Causes serious eye damage. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• 1-Bromobutane: Flammable liquid and vapor. Harmful if swallowed and causes skin irritation. Use in a fume hood away from ignition sources.

• Oxone®: Oxidizing solid. Causes severe skin and eye irritation. Avoid contact with combustible materials.

• General Precautions: All synthetic procedures should be carried out by trained personnel in a properly functioning chemical fume hood. Review the Safety Data Sheet (SDS) for all reagents before use.

References

• Al-Sanea, M. M., et al. (2017). Design, synthesis, molecular modeling and biological evaluation of novel diaryl heterocyclic analogs as potential selective cyclooxygenase-2 (COX-2) inhibitors. Saudi Pharmaceutical Journal, 25(1), 59-69. [Link]

• Eren, G., et al. (2010). Synthesis, biological evaluation, and docking studies of novel heterocyclic diaryl compounds as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 18(17), 6377-6387. [Link]

• Li, S. X., et al. (2008). Design and Synthesis of Novel Diaryl Heterocyclic Derivatives as Selective Cyclooxygenase-2 Inhibitors. Letters in Drug Design & Discovery, 5(2), 127-133. [Link]

• Eren, G., et al. (2010). Synthesis, biological evaluation, and docking studies of novel heterocyclic diaryl compounds as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 18(17), 6377-6387. [Link]

• PharmGKB. (n.d.). Celecoxib Pathway, Pharmacodynamics. [Link]

• Lochab, C., et al. (2022). A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education, 99(2), 1045-1051. [Link]

• Do Van Thanh, N., Patra, S., & Clive, D. L. J. (2018). A General Route to meta-(Arylsulfanyl) and meta-(Alkylsulfanyl) Substituted Phenols and Synthetic Studies on Sorbicillactones A. Tetrahedron, 74(33), 4343-4350. [Link]

• Hughes, D. L. (1999). Synthesis of Rofecoxib, (MK 0966, Vioxx® 4-(4′-Methylsulfonylphenyl)-3-Phenyl-2(5H)-Furanone), a Selective and Orally Active Inhibitor of Cyclooxygenase-2. Organic Process Research & Development, 3(5), 313-314. [Link]

• Eren, G., et al. (2010). Synthesis, biological evaluation, and docking studies of novel heterocyclic diaryl compounds as selective COX-2 inhibitors. Scilit. [Link]

• Hamme, A. T., & Dadiboyena, S. (2013). Synthesis of Celecoxib in the Undergraduate Organic Chemistry or Medicinal Chemistry Laboratories; Conventional vs. Microwave Heating. Journal of Laboratory Chemical Education, 1(1), 1-4. [Link]

• Kamal, A., et al. (2009). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current Medicinal Chemistry, 16(31), 4189-4211. [Link]

• American Chemical Society. (n.d.). The celecoxib manufacturing process was redesigned with Green Chemistry. [Link]

• PharmGKB. (n.d.). Rofecoxib. [Link]

• Shasun Chemicals and Drugs Ltd. (2005). Process for the manufacture of rofecoxib. WO2005016906A1.

• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655-683. [Link]

• Horvath, A., et al. (2009). Practical Synthesis of 5-Aryl-3-alkylsulfonyl-phenol and 5-Aryl-3-arylsulfonyl-phenol Libraries. Journal of Combinatorial Chemistry, 11(2), 241-246. [Link]

• Aiello, F., et al. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). RSC Advances, 7(4), 1831-1845. [Link]

• Aiello, F., et al. (2016). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors. SciSpace. [Link]

• Marković, V., et al. (2022). Evaluation of antioxidant and cytotoxic properties of phenolic N-acylhydrazones: structure–activity relationship. RSC Advances, 12(28), 17747-17763. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Method for improving mercapto phenol. CN1305990A.

• MilliporeSigma. (n.d.). 3-Mercaptophenol 96 40248-84-8. [Link]

• Organic Chemistry Portal. (n.d.). Phenol synthesis by substitution or oxidation. [Link]

• Wang, Y., et al. (2020). Synthesis of 3,4,5-trisubstituted phenols via Rh(iii)-catalyzed alkenyl C–H activation assisted by phosphonium cations. Chemical Communications, 56(82), 12411-12414. [Link]

• Google Patents. (n.d.). Method for manufacturing alkyl phenols. US2193760A.

• Leroi, C. (2005). Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. [Link]

• Google Patents. (n.d.).

Sources

• 1. ClinPGx [clinpgx.org]
• 2. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, molecular modeling and biological evaluation of novel diaryl heterocyclic analogs as potential selective cyclooxygenase-2 (COX-2) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 3-Mercaptophenol 96 40248-84-8 [sigmaaldrich.com]
• 6. 3-巯基苯酚 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. benthamdirect.com [benthamdirect.com]

Application Note: Precision Synthesis of Aryl Alkyl Sulfides from 3-Iodophenol

This Application Note provides a comprehensive, field-validated guide for the preparation of aryl alkyl sulfides (thioethers) starting from 3-iodophenol. It is designed for medicinal chemists and process scientists requiring high-fidelity protocols that balance yield, cost, and operational simplicity.

Executive Summary & Strategic Analysis

The transformation of 3-iodophenol into aryl alkyl sulfides represents a critical entry point for diversifying scaffolds in drug discovery. The resulting 3-(alkylthio)phenol motif serves as a versatile pharmacophore, offering a handle (the free phenol) for further elaboration (e.g., etherification, carbamate formation) while introducing a lipophilic sulfide linker that modulates metabolic stability.

Synthetic Strategy: The Chemoselectivity Challenge

3-Iodophenol presents two nucleophilic sites (hydroxyl, aromatic ring) and one electrophilic site (iodide). The objective is chemoselective C–S bond formation at the C–I bond while preserving the C–OH functionality.

Methodology	Catalyst	Pros	Cons	Recommendation
Cu-Catalyzed (Ullmann-Type)	CuI	Low cost, excellent tolerance of free phenols, robust.	Requires higher temp (80–100°C).	Primary Protocol
Pd-Catalyzed (Buchwald-Hartwig)	Pd(OAc)₂ / Ligand	Milder temps, works on chlorides.	High cost, thiols can poison Pd, requires expensive ligands.	Secondary Protocol
SNAr (Nucleophilic Aromatic Substitution)	None	Metal-free.[1]	Fails on electron-rich 3-iodophenol; requires strong EWGs.	Not Recommended

Strategic Decision: This guide prioritizes Copper-Catalyzed Cross-Coupling as the "Gold Standard" for this specific transformation. It is cost-effective and uniquely tolerant of the free phenolic proton, provided sufficient base is employed.

Reaction Pathway & Mechanism[2][3][4][5][6][7]

The reaction proceeds via a Cu(I)/Cu(III) catalytic cycle. The presence of the free hydroxyl group requires careful stoichiometry of the base to prevent catalyst deactivation or incomplete conversion.

Figure 1: Mechanistic pathway for the Cu-catalyzed C-S coupling of 3-iodophenol. Note that the phenol is deprotonated in situ, requiring excess base.

Protocol A: Copper-Catalyzed C–S Coupling (Standard)

This protocol is adapted from the robust conditions developed by Buchwald and van Koten. It utilizes Ethylene Glycol or 1,10-Phenanthroline as a ligand to accelerate the reaction and stabilize the copper species.

Materials

• Substrate: 3-Iodophenol (1.0 equiv)

• Reagent: Alkyl Thiol (R-SH) (1.2 equiv)

• Catalyst: Copper(I) Iodide (CuI) (5–10 mol%)

• Ligand: Ethylene Glycol (2.0 equiv) OR 1,10-Phenanthroline (10 mol%)

• Base: Potassium Carbonate (K₂CO₃) (2.5 equiv)

• Solvent: Isopropyl Alcohol (IPA) or DMF (Anhydrous)

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Flame-dry a reaction vial or Schlenk tube equipped with a magnetic stir bar.

  • Cool to room temperature under a stream of Argon or Nitrogen.

• Reagent Loading:

  • Add 3-Iodophenol (220 mg, 1.0 mmol), CuI (19 mg, 0.1 mmol), and K₂CO₃ (345 mg, 2.5 mmol).

  • Critical: If using solid thiols, add them now. If liquid, add in step 3.

  • Note on Base: 2.5 equivalents are mandatory. 1.0 eq neutralizes the phenol, 1.0 eq neutralizes the thiol/HI, and 0.5 eq ensures basicity.

• Solvent & Ligand Addition:

  • Add Ethylene Glycol (111 µL, 2.0 mmol) and Isopropyl Alcohol (2.0 mL).

  • Why IPA? It is greener and easier to remove than DMF, though DMF is preferred for very greasy/insoluble thiols.

  • Add liquid Alkyl Thiol (1.2 mmol) via syringe.

• Reaction:

  • Seal the vessel tightly (Teflon-lined cap).

  • Heat to 80–90 °C for 12–24 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc) or LC-MS. The starting iodide should disappear.

• Workup:

  • Cool to room temperature.[2][3][4][5]

  • Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

  • Acidification: Carefully adjust pH to ~4–5 using 1M HCl. Do not make it too acidic or you may protonate the sulfur if sensitive, but this step is primarily to reprotonate the phenoxide (Ar-O⁻ → Ar-OH) to ensure it extracts into the organic layer.

  • Separate layers. Wash organic layer with Brine (2x).

  • Dry over Na₂SO₄, filter, and concentrate.[6]

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel).[7]

  • Eluent: Typically 5–20% EtOAc in Hexanes.

Protocol B: Palladium-Catalyzed Coupling (Alternative)

Use this method if the Cu-protocol fails (e.g., for sterically hindered thiols) or if the substrate contains groups sensitive to copper.

Materials

• Catalyst: Pd₂(dba)₃ (2.5 mol%)

• Ligand: Xantphos (5 mol%)

• Base: Diisopropylethylamine (DIPEA) (2.0 equiv)

• Solvent: 1,4-Dioxane (Reflux)

Methodology Summary

• Mix Pd₂(dba)₃ and Xantphos in Dioxane under Argon for 10 mins to pre-form the active catalyst.

• Add 3-Iodophenol, Thiol, and DIPEA.

• Heat at reflux (100 °C) for 12 hours.

• Standard workup (similar to Protocol A).

Experimental Workflow Diagram

Figure 2: Operational workflow for the batch synthesis of 3-(alkylthio)phenols.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (<30%)	Catalyst poisoning or oxidation of thiol to disulfide.	Degas solvents thoroughly. Increase thiol to 1.5 equiv. Switch to DMF.
No Reaction	Phenoxide inhibiting oxidative addition.	Ensure 2.5 eq base is used. Try protecting the OH as an acetate or silyl ether first (then deprotect later).
Disulfide Byproduct	Oxygen leak.	Ensure strict inert atmosphere. Add a reducing agent like Zn dust (optional).
Product in Aqueous Layer	Phenol not reprotonated.	Check pH of aqueous layer during workup. It must be acidic (< pH 6) to keep the phenol neutral (Ar-OH).

Safety & Odor Control (Crucial)

• Odor: Alkyl thiols have a stench threshold in the ppb range.

• Containment: ALL transfers must be done in a fume hood.

• Decontamination: Treat all glassware and syringes with Bleach (Sodium Hypochlorite) immediately after use. This oxidizes residual thiols to odorless sulfonates.

References

• Ligand-Free Cu-Catalysis: Sperotto, E., et al. "Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols." J. Org. Chem.2008 , 73, 5625–5628. Link

• Buchwald Protocol: Bates, C. G., et al. "A General Method for the Formation of Aryl-Sulfur Bonds Using Copper(I) Catalysts." Org.[8][3] Lett.2002 , 4, 3517–3520. Link

• Mechanism & Review: Beletskaya, I. P., & Ananikov, V. P. "Transition-Metal-Catalyzed C-S, C-Se, and C-Te Bond Formation." Chem. Rev.2011 , 111, 1596–1636. Link

• Patent Protocol (Specific to Phenols): Buchwald, S. L., et al. "Copper-catalyzed formation of carbon-heteroatom and carbon-carbon bonds." US Patent 6,888,032. Link

Sources

• 1. Visible-Light-Promoted C–S Cross-Coupling via Intermolecular Charge Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. srdata.nist.gov [srdata.nist.gov]
• 3. Pd/C as a Reusable Catalyst for the Coupling Reaction of Halophenols and Arylboronic Acids in Aqueous Media [organic-chemistry.org]
• 4. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 5. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Consecutive four-component synthesis of trisubstituted 3-iodoindoles by an alkynylation–cyclization–iodination–alkylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Yoneda Labs [yonedalabs.com]

Application Notes and Protocols: 3-(butylsulfanyl)phenol as a Versatile Building Block in Medicinal Chemistry

Introduction: The Strategic Value of the 3-(butylsulfanyl)phenol Scaffold

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to achieving desired pharmacological profiles. Phenolic compounds are a cornerstone of medicinal chemistry, present in a significant number of FDA-approved drugs and natural products.[1][2][3] Their ability to engage in hydrogen bonding and act as a scaffold for further functionalization makes them a privileged motif.[1][2][3] The introduction of a thioether linkage, as seen in 3-(butylsulfanyl)phenol, offers a nuanced approach to modulating a compound's physicochemical and biological properties. The sulfur atom can influence lipophilicity, metabolic stability, and provide additional interaction points within a biological target.[4][5]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of 3-(butylsulfanyl)phenol as a building block. We will explore a robust synthetic protocol and delve into the potential therapeutic applications of its derivatives, grounded in the established principles of medicinal chemistry.

Physicochemical Properties of 3-(butylsulfanyl)phenol

A foundational understanding of a building block's properties is critical for its effective deployment in a medicinal chemistry campaign.

Property	Value	Source
Molecular Formula	C₁₀H₁₄OS	[6]
Molecular Weight	182.28 g/mol	[6]
Appearance	Colorless to pale yellow liquid/solid	[7]
SMILES	CCCCSC1=CC(O)=CC=C1	[6]

graph "3_butylsulfanyl_phenol" {
layout=neato;
node [shape=plaintext];
bgcolor="#F1F3F4";
// Define nodes for atoms
C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
O [label="O", fontcolor="#EA4335"];
H_O [label="H", fontcolor="#202124"];
S [label="S", fontcolor="#FBBC05"];
C7 [label="C"];
C8 [label="C"];
C9 [label="C"];
C10 [label="C"];
H1 [label="H"];
H2 [label="H"];
H3 [label="H"];
H4 [label="H"];
H5 [label="H"];
H6 [label="H"];
H7 [label="H"];
H8 [label="H"];
H9 [label="H"];
H10 [label="H"];
H11 [label="H"];
H12 [label="H"];
H13 [label="H"];
H14 [label="H"];
// Define edges for bonds
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
C3 -- O;
O -- H_O;
C1 -- S;
S -- C7;
C7 -- C8;
C8 -- C9;
C9 -- C10;
C2 -- H1;
C4 -- H2;
C5 -- H3;
C6 -- H4;
C7 -- H5;
C7 -- H6;
C8 -- H7;
C8 -- H8;
C9 -- H9;
C9 -- H10;
C10 -- H11;
C10 -- H12;
C10 -- H13;
// Position nodes
C1 [pos="0,0!"];
C2 [pos="1,0!"];
C3 [pos="1.5,0.866!"];
C4 [pos="1,1.732!"];
C5 [pos="0,1.732!"];
C6 [pos=" -0.5,0.866!"];
O [pos="2.5,0.866!"];
H_O [pos="2.8,1.2!"];
S [pos="-1, -0.866!"];
C7 [pos="-2,-0.866!"];
C8 [pos="-2.5, -1.732!"];
C9 [pos="-3.5, -1.732!"];
C10 [pos="-4, -2.598!"];
H1 [pos="1.5, -0.5!"];
H2 [pos="1.5, 2.232!"];
H3 [pos="-0.5, 2.232!"];
H4 [pos="-1, 0.866!"];
H5 [pos="-2.2, -0.5!"];
H6 [pos="-2.2, -1.2!"];
H7 [pos="-2.3, -2.1!"];
H8 [pos="-2.8, -1.4!"];
H9 [pos="-3.7, -1.4!"];
H10 [pos="-3.7, -2.1!"];
H11 [pos="-4.2, -2.2!"];
H12 [pos="-4.2, -2.9!"];
H13 [pos="-3.8, -2.9!"];
}

Caption: Structure of 3-(butylsulfanyl)phenol.

Synthetic Protocol: A General Route to meta-Alkylsulfanyl Phenols

The synthesis of meta-substituted phenols can be challenging. However, a general and efficient method has been developed for the preparation of meta-(alkylsulfanyl)phenols, which is readily adaptable for the synthesis of 3-(butylsulfanyl)phenol.[8] This protocol avoids the use of high temperatures and transition metal catalysts for the crucial C-S bond formation.[8]

Caption: Synthetic workflow for 3-(butylsulfanyl)phenol.

Step-by-Step Methodology

Step 1: O-Tosylation of Cyclohexane-1,3-dione

• To a solution of cyclohexane-1,3-dione (1.0 eq) in pyridine at 0 °C, add p-toluenesulfonyl chloride (1.1 eq) portion-wise.

• Stir the reaction mixture at 0 °C for 2 hours and then at room temperature overnight.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer with saturated aqueous copper sulfate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-tosyloxycyclohex-2-en-1-one.

Rationale: This step activates the enone system for subsequent nucleophilic attack by the thiolate.

Step 2: Addition-Elimination with 1-Butanethiol

• To a solution of 3-tosyloxycyclohex-2-en-1-one (1.0 eq) in a suitable solvent such as THF, add 1-butanethiol (1.2 eq) and a non-nucleophilic base like triethylamine (1.5 eq).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give 3-(butylsulfanyl)cyclohex-2-en-1-one.

Rationale: The thiolate anion acts as a soft nucleophile, readily displacing the tosylate group in an addition-elimination sequence to form the desired thioether.

Step 3: Bromination

• Dissolve 3-(butylsulfanyl)cyclohex-2-en-1-one (1.0 eq) in carbon tetrachloride.

• Add N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator like AIBN.

• Reflux the mixture for 2-3 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature, filter off the succinimide, and concentrate the filtrate to obtain 2-bromo-3-(butylsulfanyl)cyclohex-2-en-1-one.

Rationale: Bromination at the C-2 position is a key step to set up the subsequent elimination reaction for aromatization.

Step 4: Aromatization

• To a solution of 2-bromo-3-(butylsulfanyl)cyclohex-2-en-1-one (1.0 eq) in toluene, add 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 eq).

• Heat the reaction mixture at reflux for 2-4 hours.

• Cool to room temperature, dilute with ethyl acetate, and wash with 1M HCl, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to afford 3-(butylsulfanyl)phenol.[8]

Rationale: DBU is a strong, non-nucleophilic base that promotes the elimination of HBr, leading to the formation of the aromatic phenol ring.[8]

Applications in Medicinal Chemistry

The 3-(butylsulfanyl)phenol scaffold is a promising starting point for the development of novel therapeutic agents due to the combined properties of the phenol and thioether moieties.

Antioxidant and Anti-inflammatory Properties

Phenolic compounds are well-established antioxidants, capable of scavenging free radicals.[9][10][11][12][13] The introduction of a sulfur-containing substituent can enhance this activity.[4][14][15] Sulfur-containing phenols have demonstrated potent antioxidant and anti-inflammatory effects.[14] The thioether can contribute to the overall antioxidant capacity and modulate the electronic properties of the phenol, potentially influencing its hydrogen-donating ability.[4]

Derivatives of 3-(butylsulfanyl)phenol could be investigated as potential treatments for diseases with an underlying inflammatory and oxidative stress component, such as neurodegenerative diseases and cardiovascular disorders.[9]

Caption: Potential role in mitigating oxidative stress.

Anticancer Applications

Phenol derivatives have been extensively studied for their cytotoxic effects against various cancer cell lines.[9][13] The thioether linkage provides a handle for further chemical modification, allowing for the synthesis of a library of compounds with diverse substitution patterns. This is crucial for establishing structure-activity relationships (SAR) and optimizing anticancer potency. The lipophilicity imparted by the butyl chain and the thioether can also influence the compound's ability to cross cell membranes and reach intracellular targets.[5]

Enzyme Inhibition

The phenol group can act as a hydrogen bond donor or acceptor, interacting with key residues in enzyme active sites. The butylsulfanyl group can occupy hydrophobic pockets within the enzyme. This dual functionality makes 3-(butylsulfanyl)phenol derivatives attractive candidates for screening against a variety of enzymatic targets, including kinases, proteases, and metabolic enzymes.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 3-(butylsulfanyl)phenol derivatives is not yet extensively published, general principles for phenolic and thioether-containing compounds can guide initial drug design efforts.

Modification	Potential Impact on Activity
Alkylation/Acylation of the Phenolic Hydroxyl	Can serve as a prodrug strategy, improving oral bioavailability.[16]
Substitution on the Aromatic Ring	Introduction of electron-withdrawing or -donating groups can modulate the pKa of the phenol and its antioxidant potential.
Variation of the Alkyl Chain Length	Modulates lipophilicity, which can affect cell permeability and target engagement.
Oxidation of the Thioether	Conversion to the corresponding sulfoxide or sulfone can alter polarity and hydrogen bonding capacity, potentially leading to different biological activities.

Conclusion

3-(butylsulfanyl)phenol is a valuable and versatile building block for medicinal chemistry. Its synthesis is achievable through a modern and efficient protocol, and its structure offers multiple avenues for chemical modification. The combination of a phenolic hydroxyl group and a butylsulfanyl moiety provides a unique set of physicochemical properties that can be exploited in the design of novel therapeutic agents with potential applications in oncology, inflammation, and diseases related to oxidative stress. The protocols and insights provided herein are intended to empower researchers to explore the full potential of this promising scaffold in their drug discovery programs.

References

• B. C. B. Bezuidenhoudt, C. Marais, Olefin metathesis in the synthesis of benzopyran, benzofuran and flavonoid scaffolds. In Comprehensive Organic Synthesis II (Second Edition), P. Knochel, Ed. Elsevier, 2025; pp 211-294.
• Role of Sulphur and Heavier Chalcogens on the Antioxidant Power and Bioactivity of N
• Antioxidant and antiinflammatory activity of new water-soluble sulfur-containing phenolic compounds. PubMed. (2007).
• D. V. T. Nhan, S. Patra, D. L. J. Clive, A General Route to meta-(Arylsulfanyl) and meta-(Alkylsulfanyl) Substituted Phenols and Synthetic Studies on Sorbicillactones A. University of Alberta. (2018).
• Antioxidant Activity of New Sulphur- and Selenium-Containing Analogues of Potassium Phenosan against H2O2-Induced Cytotoxicity in Tumour Cells. PMC. (2022).
• Phenols in Pharmaceuticals: Analysis of a Recurring Motif. NSF PAR. (2022).
• Phenol (bio)isosteres in drug design and development.
• Sulfur-Containing Phenolic Compounds from the Cave Soil-Derived Aspergillus fumig
• How do sulfur-containing compounds contribute to the antioxidant potential of white wines?. Consensus.
• Phenols in Pharmaceuticals: Analysis of a Recurring Motif. PubMed. (2022).
• Exploring the utilization of phenolic compounds in pharmaceuticals and healthcare. GSC Online Press. (2023).
• Practical Synthesis of 5-Aryl-3-alkylsulfonyl-phenol and 5-Aryl-3-arylsulfonyl-phenol Libraries.
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC.
• Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. MDPI. (2022).
• (PDF) Thioethers: An Overview.
• Tailored Functionalization of Natural Phenols to Improve Biological Activity. PMC.
• Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. Bentham Science.
• Chapter 7. Alcohols, Thiols, Phenols, Ethers. SIUE.
• Biological activity of phenolic lipids. PMC. (2005).
• Synthesis of 3,4,5-trisubstituted phenols via Rh(iii)-catalyzed alkenyl C–H activation assisted by phosphonium cations.
• 3-(BUtylsulfanyl)phenol. BLD Pharm.
• A Brief Review of Phenolic Antioxidant and their Biological Activity.
• (PDF) Phenol Derivatives and Their Bioactivities: A Comprehensive Review.
• Phenol: Structure, Properties, Reactions & Uses Explained. Vedantu.
• Phenols. Pearson.
• Method for manufacturing alkyl phenols.
• Transition-metal-catalyzed synthesis of phenols and aryl thiols. Beilstein Journals. (2017).
• an introduction to phenol. Chemguide.
• Different types of Butyl Phenol and their Uses.

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• 14. Antioxidant and antiinflammatory activity of new water-soluble sulfur-containing phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antioxidant Activity of New Sulphur- and Selenium-Containing Analogues of Potassium Phenosan against H2O2-Induced Cytotoxicity in Tumour Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Sulfide Oxidation Control in Phenol Synthesis

Welcome to the technical support center for managing sensitive sulfur-containing functional groups during phenol synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging side-reaction of sulfide oxidation to sulfoxide. Here, we move beyond simple procedural lists to provide in-depth, field-proven insights into the causality, prevention, and remediation of this unwanted transformation.

Troubleshooting Guide: Diagnosis and Intervention

This section addresses specific issues you may encounter during your experiments. Follow the diagnostic questions to identify the root cause and implement the recommended solutions.

Issue 1: My reaction profile (TLC/LC-MS) looks clean, but significant sulfoxide byproduct appears after workup and purification.

Diagnostic Questions:

• Is your workup performed open to the atmosphere?

• Are you using chlorinated solvents for extraction that may contain trace acids or phosgene?

• Is your purification (e.g., silica gel chromatography) prolonged?

Root Cause Analysis: This scenario strongly suggests post-synthesis oxidation. Sulfides, especially electron-rich aryl sulfides, can be susceptible to aerobic oxidation (oxidation by atmospheric oxygen). This process can be accelerated by exposure to light, trace metal impurities, or on acidic surfaces like silica gel.

Solutions:

• Inert Atmosphere Workup: The most robust solution is to prevent contact with oxygen.

  • Degassing: Before workup, sparge all aqueous solutions (water, brine, bicarbonate solutions) and organic solvents with an inert gas (Nitrogen or Argon) for 15-30 minutes.

  • Execution: Conduct all extractions and phase separations in a closed system under a positive pressure of inert gas. Schlenk flasks or a glovebox are ideal.

• Quench and Stabilize: If an inert atmosphere is not feasible, add a mild reducing agent or antioxidant to the workup.

  • Sodium Thiosulfate/Sulfite: A dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) can be used as the initial wash to quench residual oxidants and scavenge dissolved oxygen.

• Purification Considerations:

  • Minimize Contact Time: Perform chromatography as quickly as possible.

  • Deactivate Silica: Pre-treat silica gel by slurrying it with a non-polar solvent containing 1% triethylamine to neutralize acidic sites, which can catalyze oxidation.

  • Alternative Media: Consider using less acidic purification media like neutral alumina or reverse-phase chromatography.

Issue 2: Both my desired phenol and the sulfoxide byproduct are forming simultaneously during the reaction.

Diagnostic Questions:

• What is the method of phenol synthesis (e.g., hydroxylation of an aryl halide, oxidation of a boronic acid)?

• What oxidizing agent are you using? (e.g., H₂O₂, m-CPBA, Oxone®)

• What is the reaction temperature?

Root Cause Analysis: The core issue is a lack of chemoselectivity. The oxidant used for the phenol synthesis is also reactive enough to oxidize the sulfide. Many common oxidants, particularly peroxides, readily oxidize sulfides to sulfoxides and even further to sulfones.[1][2]

Solutions:

• Reagent Selection & Stoichiometry Control: The choice of oxidant is critical.

  • Milder Oxidants: If your synthesis allows, switch to a milder or more selective oxidant. For instance, some copper-catalyzed hydroxylation methods using molecular oxygen can be more selective than potent peroxide-based reagents.[3]

  • Stoichiometric Control: The most crucial parameter is to use the exact stoichiometric amount of the oxidant required for the phenol synthesis. Over-oxidation is a common consequence of using excess oxidant.[4]

  • Controlled Addition: Add the oxidant slowly and portion-wise to the reaction mixture. This maintains a low instantaneous concentration of the oxidant, favoring the kinetically faster desired reaction and minimizing side reactions.[4]

• Temperature Management:

  • Most oxidation reactions are highly exothermic and rate-sensitive to temperature. Running the reaction at the lowest possible temperature that still allows for a reasonable rate of phenol formation can dramatically increase selectivity. A temperature decrease of 10°C can often halve the rate of the unwanted side reaction.

• Catalytic Approaches:

  • Investigate catalytic systems known for selective hydroxylations. For example, certain palladium or nickel-catalyzed systems can use water or nitrous oxide as the oxygen source under specific conditions, which can be much milder towards a sulfide moiety than aggressive peroxides.[3][5]

Decision-Making Workflow for Sulfoxide Prevention

This flowchart provides a logical path for diagnosing and solving sulfide oxidation issues.

Caption: Troubleshooting and Decision-Making Workflow.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of sulfide oxidation?

A1: The oxidation of a sulfide to a sulfoxide involves the nucleophilic attack of the electron-rich sulfur atom on an electrophilic oxygen atom from an oxidant (like a peroxide). The reaction proceeds through a transition state where an S-O bond is formed. In some cases, particularly with single-electron oxidants or under photochemical conditions, the mechanism can involve sulfur radical cations as intermediates.[6][7] Over-oxidation to the sulfone occurs when the sulfoxide, which is still nucleophilic (though less so than the sulfide), undergoes a second oxidation step.

Competing Reaction Pathways

This diagram illustrates the desired phenol synthesis competing with the undesired sulfide oxidation pathway.

Caption: Competing Reaction Pathways.

Q2: Are there any "sacrificial" antioxidants I can add to protect the sulfide group?

A2: The concept of using a sacrificial agent is plausible but challenging to implement in practice without interfering with the primary reaction. An ideal agent would need to be more easily oxidized than your substrate's sulfide but not interfere with the phenol synthesis. Some options to consider, with careful validation for your specific system, include:

• Butylated Hydroxytoluene (BHT): A radical scavenger, useful if a radical oxidation pathway is suspected.

• Thioanisole: If your molecule of interest is very precious, adding a small amount of a simple, easily separable sulfide like thioanisole could act as a sacrificial substrate for the oxidant.

• Polyphenolic Antioxidants: Compounds like certain catechins have been shown to act as antioxidants by oxidizing hydrogen sulfide.[8][9] While not directly applicable, this principle of using a more easily oxidizable moiety could be adapted, but would require extensive screening.

Q3: My desired product is the phenolic sulfoxide, but I am getting over-oxidation to the sulfone. How can I stop the reaction at the sulfoxide stage?

A3: This is a classic selectivity problem in sulfide oxidation. To prevent over-oxidation to the sulfone:

• Strict Stoichiometry: Use no more than 1.0 to 1.1 equivalents of your oxidant. This is the most critical factor.[4]

• Low Temperature: Perform the oxidation at low temperatures (e.g., 0 °C or -78 °C) to control the reaction rate.

• Acidic Conditions: In some cases, acidic conditions can suppress sulfone formation.[4] For example, using hydrogen peroxide in glacial acetic acid has been shown to be selective for sulfoxide formation.[2]

• Careful Monitoring: Monitor the reaction closely by TLC or LC-MS and quench it immediately upon consumption of the starting sulfide.

Q4: I have already produced a mixture containing the phenolic sulfoxide. Can I selectively reduce it back to the sulfide?

A4: Yes, selective reduction of the sulfoxide back to the sulfide in the presence of a phenol is feasible. The sulfoxide is a good electrophile at the sulfur atom, especially after activation.

• Common Reagents: Several reagents are known for this transformation, such as the combination of oxalyl chloride or triflic anhydride with a halide source, or Sodium borohydride with iodine.[10]

• Mild Conditions: A particularly mild and effective modern method involves using oxalyl chloride and ethyl vinyl ether, which proceeds at room temperature and produces only volatile byproducts.[11] A detailed protocol is provided below.

Experimental Protocols

Protocol 1: Inert Atmosphere Aqueous Workup

This protocol is designed to prevent aerobic oxidation of a sensitive sulfide-containing product after the reaction is complete.

Materials:

• Reaction mixture in an organic solvent.

• Degassed deionized water.

• Degassed brine solution.

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Schlenk flask or a two-neck round-bottom flask.

• Nitrogen or Argon line with a bubbler.

• Cannula or dropping funnel.

Procedure:

• Preparation: Set up a receiving Schlenk flask equipped with a stir bar under a positive pressure of inert gas.

• Transfer: Cool the reaction mixture to room temperature. If the reaction was not run under inert gas, place the flask under an inert atmosphere. Transfer the reaction mixture to the receiving Schlenk flask via cannula.

• Aqueous Wash: Add the degassed aqueous wash solution (e.g., water, NaHCO₃ solution) to the Schlenk flask via cannula.

• Extraction: Stir the biphasic mixture vigorously for 5-10 minutes. Turn off the stirring and allow the layers to separate.

• Phase Separation: Carefully transfer the lower (organic) layer to a second Schlenk flask containing anhydrous Na₂SO₄ via cannula. If the organic layer is on top, transfer the lower aqueous layer to a waste flask first, then transfer the organic layer.

• Repeat: Repeat the wash with degassed brine as necessary.

• Drying: Stir the organic solution over the drying agent for 15-20 minutes under an inert atmosphere.

• Filtration & Concentration: Filter the solution through a cannula fitted with a small plug of cotton or glass wool into a clean, tared flask. Concentrate the solvent under reduced pressure. Store the final product under an inert atmosphere.

Protocol 2: Selective Reduction of Sulfoxide to Sulfide

This protocol uses the method described by García-Álvarez et al. for a mild and rapid reduction of a sulfoxide.[11]

Materials:

• Crude product containing the phenolic sulfoxide.

• Dry acetone (ensure it is anhydrous).

• Ethyl vinyl ether.

• Oxalyl chloride.

• Saturated aqueous sodium bicarbonate (NaHCO₃).

• Ethyl acetate (EtOAc).

• Round-bottom flask, stir bar, and nitrogen/argon atmosphere setup.

Procedure:

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve the crude sulfoxide (1 equivalent) in dry acetone (to make a ~0.15 M solution).

• Additives: Add ethyl vinyl ether (1.5 equivalents).

• Initiation: At room temperature, slowly add oxalyl chloride (1.5 equivalents) dropwise to the stirred solution. The reaction is often complete within 30 minutes. Monitor by TLC or LC-MS until the sulfoxide is consumed.

• Workup: Remove the acetone under reduced pressure using a rotary evaporator.

• Neutralization: Add saturated aqueous NaHCO₃ to the residue and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude phenolic sulfide, which can then be purified by standard methods.

References

• Reactions of Phenols. (2024, January 10). Chemistry Steps. [Link]

• Selective oxidation of organic sulfides to sulfoxides using sugar derived cis-dioxo molybdenum(VI) complexes. (2016, March 17). RSC Advances. [Link]

• Oxidation of sulfides to sulfoxides with oxygen and sodium nitrate. (n.d.). RSC Publishing. [Link]

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. (n.d.). PMC. [Link]

• 17.10: Reactions of Phenols. (2024, March 17). Chemistry LibreTexts. [Link]

• Phenol. (n.d.). Wikipedia. [Link]

• Preparation of Phenols, Part 5: Dearomatization and Oxidation of Phenols. (2025, January 1). YouTube. [Link]

• Mechanism of Sulfoxide Formation through Reaction of Sulfur Radical Cation Complexes with Superoxide or Hydroxide Ion in Oxygenated Aqueous Solution. (n.d.). ACS Publications. [Link]

• Phenol synthesis by substitution or oxidation. (n.d.). Organic Chemistry Portal. [Link]

• Stereoselective oxidation of sulfides to sulfoxides by n-chloramines. (2014, September 5). Middle East Technical University. [Link]

• One-Step Catalytic or Photocatalytic Oxidation of Benzene to Phenol: Possible Alternative Routes for Phenol Synthesis? (2020, December 5). MDPI. [Link]

• Reduction of Sulfoxides in Multigram Scale, an Alternative to the Use of Chlorinated Solvents. (2022, June 2). MDPI. [Link]

• Sulfide Oxidation. (2026, February 16). ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• One-Step Catalytic or Photocatalytic Oxidation of Benzene to Phenol: Possible Alternative Routes for Phenol Synthesis? (2025, November 19). ResearchGate. [Link]

• Catalytic synthesis of phenols with nitrous oxide. (2022, April 27). PubMed. [Link]

• A Concise Review on Synthesis of Sulfoxides and Sulfones with Special Reference to Oxidation of Sulfides. (n.d.). Journal of Chemical Reviews. [Link]

• Method for preventing oxidation of sulfide minerals in sulfide ore. (n.d.).

• TAPC-Promoted Oxidation of Sulfides and Deoxygenation of Sulfoxides. (2010, August 20). ACS Publications. [Link]

• Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. (2022, March 7). PMC. [Link]

• Method for removing impurities

• Gram-Scale Synthesis of Sulfoxides via Oxygen Enabled by Fe(NO3)3·9H2O. (2023, February 12). ACS Publications. [Link]

• Process for the reduction of sulphoxides to sulphides. (n.d.).

• 'Antioxidant' Berries, Anthocyanins, Resveratrol and Rosmarinic Acid Oxidize Hydrogen Sulfide to Polysulfides and Thiosulfate: A Novel Mechanism Underlying Their Biological Actions. (n.d.). ResearchGate. [Link]

• New enviromental friendly method for the catalytic reduction of sulfoxides using poliols (pinacol or glycerol) as reducing agents. (n.d.). Innoget. [Link]

• Sulfone synthesis by oxidation. (n.d.). Organic Chemistry Portal. [Link]

• Reducing Negative Effects of Oxidation on Flotation of Complex Cu–Zn Sulfide Ores. (2022, August 12). MDPI. [Link]

• How to purify a sulfone and sulfide sulfoxide without a column? (2024, November 23). ResearchGate. [Link]

• Oxidation of a sulfide to sulfoxides and sulfone. (n.d.). ResearchGate. [Link]

• Green tea polyphenolic antioxidants oxidize hydrogen sulfide to thiosulfate and polysulfides: A possible new mechanism underpinning their biological action. (2025, November 1). ResearchGate. [Link]

• Antioxidant and Cell-Signaling Functions of Hydrogen Sulfide in the Central Nervous System. (n.d.). PMC. [Link]

• Potential Role of Sulfur-Containing Antioxidant Systems in Highly Oxidative Environments. (2014, November 25). Hindawi. [Link]

• Activating sulfur oxidation reaction via six-electron redox mesocrystal NiS2 for sulfur-based aqueous batteries. (n.d.). Oxford Academic. [Link]

• Surface-Mediated Reactions. 8. Oxidation of Sulfides and Sulfoxides with tert Butyl Hydroperoxide and OXONE 1. (2025, August 6). ResearchGate. [Link]

• Oxidation of sulfides to sulfoxides with 1, 3-dibromo-5, 5-dimethylhydantoin in the presence of hydrated silica gel. (2009, April 15). WashU Medicine Research Profiles. [Link]

• Selective Oxidation of Sulfides to Sulfoxides by Hydrogen Peroxide in the Presence of Mn2ZnO4 Spinel Nanoparticle Catalyst. (2024, February 18). Journal of Synthetic Chemistry. [Link]

• Reduction of Sulfoxides. (n.d.). Organic Chemistry Portal. [Link]

• One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively. (n.d.). PMC. [Link]

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Technical Support Center: Purification of 3-(butylsulfanyl)phenol

This guide provides in-depth technical assistance for researchers encountering a common challenge in synthetic chemistry: the removal of unreacted electrophiles from a crude reaction mixture. Specifically, we will address the purification of 3-(butylsulfanyl)phenol from unreacted butyl bromide following a standard S-alkylation of 3-mercaptophenol. The methodologies discussed are grounded in fundamental chemical principles and are designed to ensure high purity of the final product.

Troubleshooting Guide: Common Purification Issues

This section addresses the most frequently encountered problem in the synthesis of 3-(butylsulfanyl)phenol—residual starting material.

Question 1: My crude ¹H NMR spectrum clearly shows unreacted butyl bromide along with my desired 3-(butylsulfanyl)phenol product. What is the most robust and efficient method to remove it?

Answer: The most effective method leverages the chemical differences between your product and the contaminant. Your product, 3-(butylsulfanyl)phenol, possesses an acidic phenolic proton (pKa ≈ 10), a characteristic that the unreacted butyl bromide lacks.[1] By employing a liquid-liquid extraction with a basic aqueous solution (e.g., 1-2 M NaOH), you can selectively deprotonate the phenol.

This converts the water-insoluble 3-(butylsulfanyl)phenol into its highly water-soluble sodium salt, sodium 3-(butylsulfanyl)phenoxide. The unreacted butyl bromide, being a neutral organic molecule, remains in the organic phase.[2][3] After separating the layers, the aqueous phase containing your product salt can be re-acidified (e.g., with HCl) to regenerate the pure, water-insoluble phenol, which can then be extracted back into an organic solvent. This acid-base extraction is superior to other methods due to its high selectivity and efficiency.

Question 2: I considered fractional distillation, given the likely difference in boiling points. Is this a viable strategy?

Answer: While theoretically possible, distillation is a less desirable method for this specific separation.

• Boiling Point Analysis: Butyl bromide has a boiling point of approximately 101-102 °C.[3][4][5][6] The boiling point of 3-(butylsulfanyl)phenol is not widely reported, but analogous structures like phenol (182 °C) and 3-tert-butylphenol (240 °C) suggest it will be significantly higher, likely well over 200 °C.[1][7]

• Risk of Thermal Decomposition: Phenols and thioethers can be sensitive to high temperatures, potentially leading to decomposition or side reactions during prolonged heating. Without access to a high-vacuum distillation setup to significantly lower the boiling point, you risk degrading your product.

• Efficiency: An acid-base extraction is faster, requires less specialized equipment, and generally provides a cleaner separation for this type of mixture.

Therefore, while distillation is a fundamental purification technique, it carries unnecessary risks and inefficiencies for this system compared to a chemical extraction.

Question 3: Can I simply use flash column chromatography to separate the product from the butyl bromide?

Answer: Yes, flash column chromatography is a viable, albeit potentially less efficient, primary method. Butyl bromide is significantly less polar than 3-(butylsulfanyl)phenol. Using a silica gel column and a non-polar eluent system (e.g., a gradient of ethyl acetate in hexanes), the butyl bromide will elute much faster than the phenolic product.

However, this method has drawbacks:

• Throughput: It is less scalable than extraction for large-volume reactions.

• Solvent Consumption: It requires a considerable amount of solvent.

• Time: A column can be more time-consuming to run compared to a quick extraction.

Flash chromatography is best employed as a secondary purification step after the initial bulk removal of butyl bromide via an acid-base wash. This allows the column to effectively separate the desired product from any other non-acidic organic impurities, such as potential O-alkylation byproducts.[8]

Physicochemical Data for Separation Strategy

The success of any purification is predicated on the differential properties of the components in a mixture. The following table summarizes the key physical properties guiding our recommended protocol.

Property	1-Bromobutane (Butyl Bromide)	3-(butylsulfanyl)phenol (Product)	Rationale for Separation
Molecular Weight	137.02 g/mol [2]	184.28 g/mol (Calculated)	Contributes to a large boiling point difference.
Boiling Point	~101-102 °C[3][4][5][9]	Est. >200 °C (based on analogs[1][7])	Distillation is possible but not recommended due to thermal sensitivity.
Solubility in Water	Insoluble / Very low[2][4][10]	Low, but the corresponding sodium salt is highly soluble.	Key for extractive separation. The product can be moved to the aqueous phase, leaving butyl bromide behind.
Acidity (pKa)	N/A (Neutral)	~10 (Estimated from phenol[1])	The acidic proton allows for selective deprotonation and salt formation.
Polarity	Low	Moderate	Allows for separation by column chromatography.

Experimental Protocols

Protocol 1: Primary Purification via Acid-Base Extraction

This is the recommended primary method for efficiently removing the bulk of unreacted butyl bromide.

• Dissolution: Transfer the crude reaction mixture to a separatory funnel. Dissolve the mixture in a suitable organic solvent that is immiscible with water (e.g., diethyl ether, ethyl acetate, or dichloromethane). Use approximately 10-20 mL of solvent per gram of crude material.

• First Basic Wash: Add an equal volume of 1 M Sodium Hydroxide (NaOH) solution to the separatory funnel. Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds, venting periodically.

• Layer Separation: Allow the layers to fully separate. The unreacted butyl bromide and other neutral organic impurities will remain in the top organic layer (assuming a solvent less dense than water). The deprotonated product, sodium 3-(butylsulfanyl)phenoxide, will be in the bottom aqueous layer. Drain the aqueous layer into a clean Erlenmeyer flask.

• Second Basic Wash: Add a second, fresh portion of 1 M NaOH to the organic layer remaining in the funnel. Shake again and separate the layers. Combine this second aqueous wash with the first one. This ensures complete extraction of the phenolic product.

  • Self-Validation Check: Test the combined aqueous extracts with pH paper to ensure the solution is strongly basic (pH > 12).

• Back-Wash (Optional): To remove any neutral compounds that may have been trapped in the basic aqueous layer, add a small volume of fresh organic solvent (e.g., diethyl ether) to the combined aqueous extracts, shake, and discard the organic layer.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated (12 M) or 6 M Hydrochloric Acid (HCl) dropwise with stirring until the solution becomes strongly acidic (pH < 2). The water-insoluble 3-(butylsulfanyl)phenol will precipitate, often making the solution cloudy.

• Product Extraction: Transfer the acidified solution back to a separatory funnel. Extract the precipitated product with two or three portions of a fresh organic solvent (e.g., ethyl acetate).

• Final Wash & Drying: Combine the organic extracts containing your purified product. Wash once with a saturated sodium chloride solution (brine) to aid in removing dissolved water. Drain the organic layer into a clean flask and dry over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal: Filter away the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the purified 3-(butylsulfanyl)phenol. Assess purity by TLC, ¹H NMR, or GC-MS.

Protocol 2: Secondary Purification via Flash Chromatography

Use this protocol on the material obtained from Protocol 1 if further purification is needed to remove non-acidic byproducts.

• Adsorbent: Pack a glass column with silica gel, slurried in the initial eluent (e.g., 100% hexanes).

• Sample Loading: Dissolve the crude product from the extraction in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Evaporate the solvent to create a dry powder. Carefully add this dry-loaded sample to the top of the packed column.

• Elution: Begin eluting with a non-polar solvent (e.g., 100% hexanes). This will flush any remaining butyl bromide and other highly non-polar impurities from the column.

• Gradient Elution: Gradually increase the polarity of the eluent by slowly adding ethyl acetate (e.g., progressing from 2% to 5% to 10% ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) using an appropriate stain (e.g., potassium permanganate or UV light).

• Isolation: Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield the final, highly pure 3-(butylsulfanyl)phenol.

Purification Workflow Diagram

The following diagram illustrates the decision-making process and workflow for purifying 3-(butylsulfanyl)phenol.

Caption: Workflow for the purification of 3-(butylsulfanyl)phenol.

Frequently Asked Questions (FAQs)

FAQ 1: I've encountered a persistent emulsion during the liquid-liquid extraction. How can I resolve this? An emulsion is a stable suspension of one liquid within another, often stabilized by trace impurities. To break an emulsion, try the following:

• Allow the funnel to sit undisturbed for a longer period.

• Gently swirl the funnel instead of shaking vigorously.

• Add a small amount of saturated sodium chloride solution (brine), which increases the ionic strength of the aqueous phase and can help force separation.

• If the emulsion persists, filter the entire mixture through a pad of Celite® (diatomaceous earth).

FAQ 2: How can I be certain all the butyl bromide has been removed? The most definitive method is ¹H NMR spectroscopy. The characteristic signals for butyl bromide (typically a triplet around 3.4 ppm for the -CH₂Br group) should be completely absent in the spectrum of your final product. For a more rapid but less quantitative check, Gas Chromatography-Mass Spectrometry (GC-MS) can detect trace amounts of the volatile butyl bromide.

FAQ 3: What are other potential byproducts from the reaction of 3-mercaptophenol with butyl bromide? Besides unreacted starting materials, two main byproducts are possible:

• O-alkylation Product (3-(butoxy)thiophenol): The phenoxide ion can also act as a nucleophile, leading to alkylation on the oxygen atom.[8] This byproduct is a neutral organic molecule and would remain with the butyl bromide in the organic layer during the basic wash. It can be separated from your desired product by flash chromatography.

• Dialkylation Product (1-butoxy-3-(butylsulfanyl)benzene): If both the thiol and the phenol are alkylated, this neutral byproduct would also be removed during the basic wash.

References

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• Butyl bromide | C4H9Br. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

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• n-BUTYL BROMIDE | Alkyl Halides | Article No. 02382. (n.d.). Loba Chemie. Retrieved February 27, 2026, from [Link]

• N- Butyl Bromide - CH3(CH2)3Br | 109-65-9. (n.d.). Aarnee International. Retrieved February 27, 2026, from [Link]

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• Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids. (2025). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

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• The synthesis and substitution reactions of 3,5-di-tert-butylphenol. (2025). ResearchGate. Retrieved February 27, 2026, from [Link]

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• Process for the production of 3-mercapto-propanediol-(1,2). (1981). Google Patents.

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• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. aarneeinternational.com [aarneeinternational.com]
• 7. 3-tert-butyl phenol, 585-34-2 [thegoodscentscompany.com]
• 8. Selective O-alkylation of Phenol Using Dimethyl Ether [mdpi.com]
• 9. The Chemical Thesaurus Reaction Chemistry Database [chemthes.com]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]

Technical Support Center: Managing 3-(Butylthio)phenol Malodor in the Laboratory

Welcome to the Technical Support Center for handling 3-(butylthio)phenol . This compound, characterized by its phenolic ring and thioether (sulfide) moiety, presents significant handling challenges due to its extreme malodor. The human olfactory system can detect volatile sulfur compounds at parts-per-billion (ppb) levels. This guide provides drug development professionals and synthetic chemists with field-proven, mechanistically sound troubleshooting steps and protocols to eliminate odor and ensure environmental safety.

Mechanistic Overview: The Causality of Odor Control

To effectively troubleshoot odor issues, one must understand the chemistry of the remediation. 3-(Butylthio)phenol is a thioether. The foul odor is a direct result of the volatile, unoxidized sulfur atom.

Odor control relies on oxidative quenching . By exposing the thioether to a strong oxidant like sodium hypochlorite (NaOCl, household bleach) or catalyzed hydrogen peroxide (H₂O₂), the sulfur atom is oxidized first to a sulfoxide, and subsequently to a sulfone.

Reaction Pathway:R-S-R' + NaOCl → R-S(=O)-R' + NaCl

Sulfoxides and sulfones are highly polar, significantly less volatile, and completely lack the noxious odor of the parent thioether.

Fig 1: Oxidative quenching pathway of 3-(butylthio)phenol using sodium hypochlorite.

Troubleshooting Guides & FAQs

Q: My reaction is fully contained within a certified fume hood, yet a strong sulfur odor is permeating the laboratory. What is the root cause? A: If your fume hood face velocity is verified (>100 fpm), the root cause is likely unscrubbed exhaust gas . When heating or applying vacuum to reactions involving 3-(butylthio)phenol, volatile thioether vapors are pulled through the vacuum pump or nitrogen exhaust and vented directly into the hood exhaust system, which can sometimes backdraft or vent near building intakes[1]. Solution: You must implement a Bleach Trap in your exhaust line. Venting all apparatus through a bleach bubbler ensures that volatile sulfur compounds are oxidized before they reach the main exhaust[2].

Q: I wiped down my bench and tools with 70% ethanol after a spill, but the smell persists. Why? A: Ethanol is a solvent, not an oxidant. Wiping a 3-(butylthio)phenol spill with ethanol merely dilutes and spreads the compound over a larger surface area, increasing its evaporation rate and worsening the odor. Solution: You must use an oxidizing agent. Contain the spill with an inert absorbent, then decontaminate the surface by wiping it down with a 10-20% bleach solution[3].

Q: Can I use Hydrogen Peroxide (H₂O₂) instead of bleach to quench 3-(butylthio)phenol? A: Yes, but with a critical caveat. While 30% H₂O₂ is a strong oxidizer, the oxidation of sterically hindered or hydrophobic thioethers with uncatalyzed H₂O₂ can be kinetically slow. If you use H₂O₂, you must add a catalyst such as a soluble iron salt (e.g., ferrous sulfate) or a pinch of sodium molybdate to accelerate the oxidation of the thioether[4][5]. Without a catalyst, the biphasic mixture will remain odorous for hours.

Standard Operating Protocols (SOPs)

The following protocols are designed as self-validating systems: if the odor is gone, the chemical hazard has been successfully neutralized and the equipment is safe to handle.

Protocol A: Setting up an Active Exhaust Bleach Trap

Purpose: To scrub volatile 3-(butylthio)phenol from reaction off-gassing or vacuum exhaust.

• Prepare the Vessel: Select a heavy-walled glass bubbler or a Büchner/vacuum flask.

• Fill with Oxidant: Fill the trap halfway with commercial-grade bleach (approximately 5.25% to 6.15% sodium hypochlorite by weight)[1][6]. Note: A 5.25% solution will quench approximately 7 mL of pure stench chemical[6].

• Connect Inlet: Connect the reaction exhaust tubing to the inlet tube of the bubbler, ensuring the inlet tube is submerged at least 2 inches below the bleach surface.

• Vent Outlet: Point the outlet of the trap toward the back of the fume hood.

• Regulate Flow: Adjust the gas flow rate to achieve 1-2 bubbles per second. Excessive flow will cause the thioether to pass through the bleach without sufficient residence time for oxidation.

Protocol B: Glassware Decontamination (The >14-Hour Rule)

Purpose: To eliminate residual 3-(butylthio)phenol adhering to glassware surfaces.

• Initial Rinse: Inside the fume hood, rinse the contaminated glassware with a minimal amount of a compatible organic solvent (e.g., acetone) to remove the bulk of the chemical. Collect this rinse in a designated hazardous waste container[3].

• Prepare the Bath: In a secondary plastic container (bucket) inside the fume hood, prepare a 1:1 mixture of commercial bleach and water.

• Submerge: Fully submerge the rinsed glassware into the bleach bath. Ensure no air bubbles are trapped inside flasks.

• Incubate: Allow the glassware to soak for at least overnight (~14 hours) [2]. The oxidation of hydrophobic thioethers in an aqueous bleach bath is a slow, biphasic reaction.

• Verify and Dispose: Once the odor is completely neutralized, remove the glassware. The spent bleach bath, which now contains oxidized sulfones, must be disposed of as hazardous waste according to institutional guidelines.

Fig 2: Self-validating workflow for glassware decontamination and odor elimination.

Quantitative Data: Oxidant Efficacy Comparison

When choosing an odor control strategy for 3-(butylthio)phenol, the following table summarizes the operational parameters of common oxidants.

Oxidizing Agent	Active Component	Required Ratio (Oxidant:Substrate)	Reaction Kinetics	Catalyst Required?	Odor Elimination Efficacy
Household Bleach	Sodium Hypochlorite (5.25-6.15%)	~25g active Cl per Liter for 7mL substrate	Fast (Minutes for vapors, >14h for surface residue)	No	High
Hydrogen Peroxide	H₂O₂ (30%)	Excess (typically 3-10x molar excess)	Slow (Uncatalyzed)	Yes (e.g., FeSO₄, Na₂MoO₄)	High (if catalyzed)
Potassium Permanganate	KMnO₄	2-3x molar excess	Moderate	No (Requires acidic conditions)	Moderate (Leaves MnO₂ residue)

References

• Reddit r/chemhelp. "Avoid Bad Sulfur Smell." Laboratory Safety Discussions. Available at:[Link]

• USP Technologies. "Mercaptan Controlled Effectively with Hydrogen Peroxide." Technical Library. Available at:[Link]

• Columbia University. "SOP FOR STENCH CHEMICALS." Research Safety. Available at:[Link]

• University of Rochester. "How to Work with Thiols-General SOP." Environmental Health & Safety. Available at:[Link]

Sources

• 1. hsrm.umn.edu [hsrm.umn.edu]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. h2o2.mojoactive.dev [h2o2.mojoactive.dev]
• 6. research.columbia.edu [research.columbia.edu]

Technical Support Center: Troubleshooting Low Yields in 3-(butylsulfanyl)phenol Coupling Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for C-S cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in the synthesis of 3-(butylsulfanyl)phenol and related aryl thioethers. We understand that low yields can be a significant bottleneck in research and development. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve common issues in your experimental workflow.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the palladium-catalyzed synthesis of 3-(butylsulfanyl)phenol. Each answer delves into the underlying chemical principles to empower you to make informed decisions.

Q1: My reaction shows very low or no conversion of my aryl halide/triflate starting material. What are the most likely causes?

This is one of the most frequent issues and typically points to a fundamental problem with the catalytic system or reaction environment.

• Cause 1: Inactive Catalyst System. The active catalyst in these reactions is a Palladium(0) species, which is generated in situ from a Pd(II) precatalyst.[1][2] If this reduction is inefficient or the Pd(0) species is unstable, the catalytic cycle will not initiate.

  • Solution:

    • Use Modern Precatalysts: Switch from traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ to more reliable, air-stable palladacycle precatalysts (e.g., Buchwald G3 or G4 precatalysts). These are designed to efficiently generate the active LPd(0) species under basic conditions.[1][2]

    • Verify Ligand Integrity: Phosphine ligands, especially the electron-rich, bulky biarylphosphine ligands essential for C-S coupling, are highly susceptible to oxidation.[3] Ligand oxidation prevents proper coordination to the palladium center, halting catalysis. Always use fresh ligands or those that have been rigorously stored under an inert atmosphere. The presence of triphenylphosphine oxide (Ph₃P=O) in PPh₃ is a common culprit in older labs.[4]

• Cause 2: Presence of Oxygen or Moisture. Oxygen is a major enemy of C-S coupling reactions. It irreversibly oxidizes the active Pd(0) catalyst to inactive Pd(II) species and also oxidizes the phosphine ligands.[3] Water can hydrolyze starting materials and interfere with the base.

  • Solution:

    • Rigorous Degassing: Ensure your solvent is anhydrous and thoroughly degassed. The most effective method is to perform several "freeze-pump-thaw" cycles.[5] Alternatively, sparging the solvent with a stream of inert gas (argon or nitrogen) for 20-30 minutes can be effective.[3]

    • Inert Atmosphere: The reaction vessel must be purged of air before adding reagents. This is best done by evacuating the flask and backfilling with argon or nitrogen multiple times (at least 3 cycles).[5] Maintain a positive pressure of inert gas throughout the reaction.

• Cause 3: Incorrect Base or Solvent. The base is not just a proton scavenger; it plays a crucial role in the catalytic cycle. Its strength, solubility, and compatibility with the substrates are critical.[3][6]

  • Solution:

    • Base Selection: For C-S coupling, strong, non-nucleophilic bases are often required. Sodium tert-butoxide (NaOtBu) is a common choice. However, if your substrate is base-sensitive, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be effective, though they may require higher temperatures.[7]

    • Solvent Choice: Anhydrous, aprotic solvents like toluene, dioxane, or THF are standard.[1] Toluene is often a good starting point. Ensure the solvent can dissolve the reactants and the base is sufficiently active.

Troubleshooting Decision Tree: No/Low Conversion

Here is a logical workflow to diagnose the root cause of poor starting material conversion.

Caption: A decision tree for troubleshooting low conversion.

Q2: My reaction produces significant side products, complicating purification and lowering the yield. What are they and how can I prevent them?

The formation of side products is a clear sign that an undesired reaction pathway is competing with your desired C-S coupling.

• Side Product 1: Butyl Disulfide Formation. Thiols are notoriously easy to oxidize, especially under basic conditions in the presence of trace oxygen.[8] This dimerization consumes your nucleophile, altering stoichiometry and reducing potential yield.

  • Prevention: The most critical factor is the rigorous exclusion of oxygen, as detailed above. Use freshly purchased or distilled butanethiol. Adding the thiol last to the deoxygenated reaction mixture can also help minimize its exposure time to potentially oxidizing conditions before catalysis begins.

• Side Product 2: Hydrodehalogenation. This side reaction replaces the halide on your aryl ring with a hydrogen atom, producing unsubstituted phenol (or its protected form).[1] It often occurs when β-hydride elimination becomes a competitive pathway.

  • Prevention: The choice of ligand is paramount. Bulky, electron-rich biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) are specifically designed to promote the desired reductive elimination step over side reactions like β-hydride elimination.[6] If you are using less bulky ligands like PPh₃, switching to a modern Buchwald-type ligand is highly recommended.[4]

• Side Product 3: Homocoupling (Biphenyl Formation). Dimerization of the aryl halide can occur, especially at high temperatures or with certain catalyst systems.[1]

  • Prevention: Optimizing the catalyst loading and reaction temperature can often minimize homocoupling.[1] Sometimes, simply lowering the temperature after the initial oxidative addition can suppress this pathway.

Q3: The reaction seems to work based on TLC/LC-MS analysis, but my isolated yield after column chromatography is very low. What's causing this loss of product?

Product loss during workup and purification is a common and frustrating issue. Aryl thioethers can present unique challenges.

• Cause 1: Emulsion During Workup. The basic reaction mixture, when quenched with water, can form persistent emulsions, making clean separation of the organic layer difficult and leading to product loss in the aqueous phase.

  • Solution: After quenching, add a saturated solution of brine (NaCl) to help break the emulsion by increasing the ionic strength of the aqueous phase. If the emulsion persists, filtering the entire biphasic mixture through a pad of Celite® can be effective.

• Cause 2: Difficult Separation on Silica Gel. The product, 3-(butylsulfanyl)phenol, may have a similar polarity to residual ligand or ligand oxide, leading to poor separation during column chromatography.

  • Solution:

    • Oxidative Wash: Before chromatography, consider an oxidative wash to convert the residual phosphine ligand into its more polar phosphine oxide, which often separates more easily. A dilute solution of hydrogen peroxide can be used, but must be done cautiously to avoid oxidizing the desired thioether product.

    • Acid/Base Extraction: Since your product is a phenol, you can use its acidic nature to your advantage. Dissolve the crude material in an organic solvent (e.g., ethyl acetate) and extract with a mild aqueous base (e.g., 1M NaOH). The deprotonated phenolate will move to the aqueous layer, leaving non-acidic impurities (like ligand oxide) in the organic layer. Then, re-acidify the aqueous layer (e.g., with 1M HCl) and extract your product back into an organic solvent.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I choose the best palladium catalyst and phosphine ligand? For C-S bond formation, bulky and electron-rich biaryl monophosphine ligands are the state-of-the-art.[10] Ligands like XPhos, SPhos, and DavePhos are excellent starting points. They stabilize the monoligated Pd(0) species that is highly active in the catalytic cycle.[10] Combining these ligands with a palladacycle precatalyst like G3-XPhos or G4-XPhos provides a reliable system that is often superior to generating the catalyst from Pd(OAc)₂ or Pd₂(dba)₃.[1][2]

Q2: Should I protect the hydroxyl group on 3-bromophenol before the coupling reaction? While direct coupling with 3-bromophenol is possible, the free hydroxyl group can complicate the reaction. It is acidic and can react with the strong base, potentially altering the reaction conditions. Furthermore, the phenoxide can act as a competing nucleophile, leading to C-O coupling side products. A more robust and generally higher-yielding strategy is to protect the phenol. A simple and effective method is to use a methyl ether (i.e., start with 3-bromoanisole) and then deprotect it in a final step after the C-S bond is formed.

Q3: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is a quick and easy method. Spot the reaction mixture alongside your starting aryl halide and butanethiol. The disappearance of the limiting reagent (usually the aryl halide) and the appearance of a new, typically less polar, product spot indicates progress. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal. They can confirm the mass of the desired product and help identify any side products being formed.

Section 3: Optimized Experimental Protocol

This protocol is a robust starting point for the synthesis of 3-(butylsulfanyl)phenol via a Buchwald-Hartwig C-S coupling reaction, using a protected phenol for higher reliability.

Reaction: Coupling of 3-Bromoanisole with 1-Butanethiol

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Methodology

• Reagent Preparation:

  • 3-Bromoanisole (1.0 mmol, 1.0 eq)

  • 1-Butanethiol (1.2 mmol, 1.2 eq)

  • XPhos Pd G3 Precatalyst (0.02 mmol, 2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 eq)

  • Anhydrous Toluene (5 mL)

• Reaction Setup (under inert atmosphere):

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the XPhos Pd G3 precatalyst and sodium tert-butoxide.[1]

  • Seal the flask, and then evacuate and backfill with argon. Repeat this cycle three times.

  • Add the anhydrous, degassed toluene via syringe.

  • Add the 3-bromoanisole via syringe, followed by the 1-butanethiol.

  • Ensure the flask is sealed and under a positive pressure of argon.

• Reaction Execution:

  • Place the flask in a preheated oil bath at 110 °C.

  • Stir the reaction vigorously for 12-24 hours. Vigorous stirring is essential for reactions with heterogeneous bases.[3]

  • Monitor the reaction progress by TLC or LC-MS until the 3-bromoanisole is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 3-(butylsulfanyl)anisole.

  • Deprotection Step (if required): The resulting anisole can be deprotected to the final phenol product using standard conditions, such as treatment with BBr₃ in dichloromethane.

Section 4: Visualizing the Chemistry

Catalytic Cycle for C-S Coupling

The Buchwald-Hartwig C-S coupling reaction proceeds through a well-established catalytic cycle. Understanding these steps is key to troubleshooting.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. jmcct.com [jmcct.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-(Butylsulfanyl)phenol

Topic: Separation of 3-(butylsulfanyl)phenol from Disulfide Byproducts

Case ID: CHEM-SEP-084 Status: Active Guide Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Welcome & Scope

Welcome to the technical support hub for thio-alkylated phenol synthesis . This guide addresses the purification of 3-(butylsulfanyl)phenol (Target) from its oxidative byproducts, specifically bis(3-hydroxyphenyl) disulfide (Impurity A) and dibutyl disulfide (Impurity B).

The Chemistry of the Problem

The synthesis of 3-(butylsulfanyl)phenol typically involves the alkylation of 3-mercaptophenol.[1] The challenge lies in the high susceptibility of the thiol precursor to oxidize into a disulfide dimer before or during the reaction.[1]

Compound	Structure Description	Key Functional Groups	pKa (Approx)	Polarity (LogP)
Target: 3-(butylsulfanyl)phenol	Phenol ring with butylthio ether	Ar-OH, Ar-S-R	~9.9 (Phenol)	~3.5 (Lipophilic)
Impurity A: Bis(3-hydroxyphenyl) disulfide	Dimer of starting material	Ar-OH (x2), Ar-S-S-Ar	~9.9 (Phenol)	~2.8 (Moderate)
Impurity B: Dibutyl disulfide	Aliphatic dimer	R-S-S-R	N/A (Neutral)	~4.5 (Very Lipophilic)

The Core Issue:

• Impurity B is neutral and easy to remove via base extraction.[1]

• Impurity A is the "Killer Impurity."[1] Because it retains the phenolic hydroxyl groups, it shares the same acidity as your target. Standard acid/base extraction will NOT separate them. [1]

Diagnostic Module: Identify Your Impurity

Before choosing a protocol, confirm which disulfide is plaguing your mixture.

• Symptom: Oily residue that smells strongly of garlic/sulfur, but NMR shows clean aromatic region.

  • Diagnosis: Dibutyl Disulfide (Impurity B) .

  • Solution: Go to Protocol 1 (Caustic Wash) .

• Symptom: TLC shows a persistent spot running slightly below your target; NMR shows extra aromatic protons and broad OH signals; Solid precipitate forms in non-polar solvents.[1]

  • Diagnosis: Bis(3-hydroxyphenyl) disulfide (Impurity A) .

  • Solution: Go to Protocol 2 (The Reductive Rescue) .

Protocol 1: The Caustic Wash (For Neutral Disulfides)

Applicability: Removal of non-phenolic impurities (e.g., dibutyl disulfide, unreacted alkyl halides). Mechanism: Exploits the acidity of the phenol target (

) to solubilize it in water, leaving neutral organics behind.

Step-by-Step:

• Dissolution: Dissolve crude oil in Diethyl Ether (

  ) or MTBE .[1] Avoid DCM if possible (emulsion risk).

• Extraction: Extract with 2M NaOH (3x).

  • Chemistry: The Target becomes sodium 3-(butylsulfanyl)phenolate (Water Soluble).[1]

  • Fate: Impurity B stays in the Organic Layer.[1]

• Separation: Keep the Aqueous Layer .[1] Discard the Organic Layer.[1]

• Acidification: Cool the aqueous layer on ice. Slowly add 6M HCl until pH < 2.

  • Observation: The mixture will turn cloudy as the Target reprotonates and oils out.[1]

• Recovery: Extract the cloudy aqueous mixture with Ethyl Acetate (3x). Dry over

  and concentrate.

Protocol 2: The Reductive Rescue (For Phenolic Disulfides)

Applicability: Separation of Bis(3-hydroxyphenyl) disulfide from the Target.[1] The Logic: Since you cannot separate the Target and Impurity A by acidity (both are phenols), you must chemically modify the impurity. We reduce the disulfide bond to break Impurity A back into 3-mercaptophenol .[1]

• Target: Stable to reduction.

• Impurity A: Becomes 3-mercaptophenol (Ar-SH).[1]

• The Trick: Ar-SH (

  ) is significantly more acidic than Ar-OH ( ).[1] We can now separate them using a pH-controlled buffer wash.[1]

Workflow Diagram

Caption: The "Reductive Rescue" workflow exploits the pKa difference created by reducing the disulfide impurity back to a thiol.

Detailed Methodology

Step A: Reduction (Choose one method)

• Method A (Robust): Dissolve crude in Acetic Acid . Add 3-5 equivalents of Zinc Dust .[1] Stir vigorously for 2 hours at RT. Filter off Zinc.[1] Dilute with EtOAc and wash with water to remove AcOH.[1]

• Method B (Mild): Dissolve crude in THF/Water (10:1). Add 1.5 equivalents of Triphenylphosphine (

  ) . Stir overnight. (Note: This generates , which requires chromatography to remove later, so Method A is preferred for bulk scale).

Step B: The pH Switch (Crucial Step)

• Take the organic solution from Step A (containing Target + regenerated 3-mercaptophenol).[1]

• Wash with Saturated Sodium Bicarbonate (

  ) (pH ~8.3).

  • Mechanism:[2] The pH of 8.3 is high enough to deprotonate the Thiol (

    6.[1]6) making it water-soluble.[1]

  • Mechanism:[2][3] The pH of 8.3 is too low to deprotonate the Phenol Target (

    9.9), keeping it in the organic layer.

• Repeat the bicarbonate wash 3 times.[1]

• Dry the organic layer (

  ) and concentrate.[1][4]

Step C: Final Polish (Flash Chromatography) If traces of thiol remain (detectable by smell), run a short silica column.

• Stationary Phase: Silica Gel (40-63 µm).[1]

• Eluent: Hexane:Ethyl Acetate (Start 95:5, Gradient to 85:15).

• Order of Elution:

  • Target (3-(butylsulfanyl)phenol) - High Rf (Lipophilic).[1]

  • Residual 3-mercaptophenol - Low Rf (Polar, often streaks).[1]

FAQ: Troubleshooting & Pitfalls

Q: I used NaOH for extraction, but my yield is >100% and the NMR looks messy. A: You likely co-extracted the phenolic disulfide (Impurity A). Since it has OH groups, it behaves exactly like your product in strong base (NaOH, pH 14). You must use Protocol 2 to break the disulfide, or use Column Chromatography directly.

Q: My product turned pink/red on the column. A: Phenols and thiols are oxidation-sensitive.[1] Silica gel can sometimes catalyze oxidation if it contains iron impurities.[1]

• Fix: Add 1% Triethylamine to your eluent to neutralize acidic sites on the silica.[1]

• Fix: Run the column under Nitrogen pressure, not air.

Q: Can I just distill the product? A: 3-(butylsulfanyl)phenol has a high boiling point.[1] While Kugelrohr distillation can work, disulfides often have similar boiling points or decompose (polymerize) at high heat. Distillation is only recommended after Protocol 2 has removed the bulk of the sulfur impurities.[1]

Q: How do I prevent the disulfide from forming in the first place? A: Prevention is better than cure.

• Degas solvents: Sparge all reaction solvents with Argon/Nitrogen for 15 mins.

• Inert Atmosphere: Run the alkylation strictly under

  .

• Stoichiometry: Use a slight excess of the alkyl halide, not the thiol.

References

• General Synthesis of meta-(Alkylsulfanyl)phenols: Source: Do Van Thanh, N., et al.[5] "A General Route to meta-(Arylsulfanyl) and meta-(Alkylsulfanyl) Substituted Phenols." Tetrahedron, 2018.[5] Context: Establishes the lipophilic nature of the target (oil) and chromatographic conditions (Hexane/DCM or Hexane/EtOAc).

• Reductive Cleavage of Disulfides: Source: "Thiols and Thioethers: Properties and Key Reactions."[1][2] Master Organic Chemistry. Context: Validates the reduction of disulfides to thiols and the acidity differences (

  ~10 for ROH vs ~7 for RSH).

• Oxidative Dimerization Mechanisms: Source: Masnabadi, N., et al. "Oxidative dimerization of thiols to disulfide using recyclable magnetic nanoparticles." ResearchGate.[1] Context: Explains the formation of disulfide impurities and their stability/solubility profiles.

• Chemical Properties of Bis(3-hydroxyphenyl) disulfide: Source: Fluorochem Product Data.[1][6] Context: Confirms the structure and phenolic nature of the specific impurity.[1]

Sources

• 1. US4278816A - Process for preparing phenols and thiophenols - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. prepchem.com [prepchem.com]
• 4. US4754072A - Preparation of thiophenols from phenols - Google Patents [patents.google.com]
• 5. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 6. fluorochem.co.uk [fluorochem.co.uk]

Technical Support Center: Optimizing Reaction Temperature for Thiophenol Alkylation

Welcome to the technical support center for thiophenol alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial reaction, with a specific focus on the critical parameter of reaction temperature. Here, you will find troubleshooting guidance and frequently asked questions to help you navigate the complexities of S-alkylation and achieve high-yield, high-purity products.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Low or No Product Yield

A low yield of the desired thioether is one of the most common challenges in thiophenol alkylation. This can often be traced back to several factors, many of which are influenced by temperature.

Question: My S-alkylation reaction is resulting in a low yield. What are the likely causes and how can I resolve this?

Answer: Low yields can stem from incomplete deprotonation, side reactions, or reagent impurity.[1] Here is a systematic approach to troubleshooting:

• Incomplete Deprotonation: Thiophenol has a pKa of approximately 6.6, making it significantly more acidic than phenols (pKa ≈ 10).[2][3] However, complete deprotonation to the highly nucleophilic thiophenolate anion is essential for a successful reaction.[2][3][4]

  • Solution: Ensure you are using a sufficiently strong base. While weaker bases like potassium carbonate (K₂CO₃) can be effective, especially with heating, stronger bases like sodium hydride (NaH) in a polar aprotic solvent (e.g., DMF, acetonitrile) will ensure complete deprotonation.[1] The choice of base is crucial; for instance, sterically hindered bases can be beneficial in preventing side reactions.

• Side Reactions: The primary culprits are often oxidation of the thiophenol to diphenyl disulfide and over-alkylation.

  • Oxidation: Thiophenols are readily oxidized to disulfides, especially in the presence of a base and oxygen.[2][4] This is a common byproduct that consumes your starting material.

    • Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.[1] Using degassed solvents can also help.[1]

  • Over-alkylation: The thioether product can sometimes be further alkylated to form a sulfonium salt, particularly if the reaction temperature is too high or the concentration of the alkylating agent is excessive.

    • Solution: Optimize the stoichiometry of your reagents. A slight excess of the thiophenol relative to the alkylating agent can sometimes be beneficial. Careful control of the reaction temperature is also key; what might be an optimal temperature for the initial alkylation could be too high and promote this side reaction.

• Reagent Purity: Impurities in the thiophenol (such as disulfide), alkylating agent, or solvent can inhibit the reaction.[1]

  • Solution: Purify the thiophenol by distillation under reduced pressure if you suspect disulfide contamination.[1] Ensure your alkylating agent and solvents are of high purity and dry.

Troubleshooting Workflow for Low Yield

Caption: A decision-making workflow for troubleshooting low yields in thiophenol alkylation.

Issue 2: Formation of Diphenyl Disulfide Byproduct

The presence of a significant amount of diphenyl disulfide is a clear indicator of an oxidation side reaction.

Question: I am observing a significant amount of di(phenyl) disulfide in my reaction mixture. How can I prevent its formation and remove it from my product?

Answer: Disulfide formation is a common issue arising from the oxidation of the thiolate anion.[1][2]

• Prevention:

  • Inert Atmosphere: The most effective preventative measure is to rigorously exclude oxygen from your reaction. This involves performing the reaction under a positive pressure of an inert gas like nitrogen or argon.[1]

  • Degassed Solvents: Solvents can contain dissolved oxygen. Degassing your solvent prior to use by sparging with an inert gas or by a freeze-pump-thaw cycle can significantly reduce disulfide formation.[1]

• Removal:

  • Chromatography: Diphenyl disulfide can typically be separated from the desired thioether product using column chromatography.

  • Reduction: If the disulfide is the major component, it can be reduced back to the thiophenol.[2][4] This can be achieved using a reducing agent like sodium borohydride followed by an acidic workup.[2][4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for thiophenol alkylation?

A1: There is no single "optimal" temperature, as it is highly dependent on the specific substrates and reaction conditions. However, a general guideline is to start at room temperature and gently heat as needed.[1] For many simple alkyl halides, the reaction proceeds smoothly at room temperature once the thiophenolate is formed. For less reactive alkylating agents, heating may be necessary to increase the reaction rate.[1] It is crucial to monitor the reaction progress (e.g., by TLC or GC-MS) to find the balance between a reasonable reaction time and the minimization of side reactions that can be promoted at higher temperatures.[1] Some reactions may even benefit from cooling to 0°C, especially when dealing with highly reactive electrophiles.[5]

Alkylating Agent Reactivity	Typical Starting Temperature	Notes
Highly Reactive (e.g., benzyl halides, allyl halides)	0°C to Room Temperature	Higher temperatures may lead to over-alkylation.
Primary Alkyl Halides	Room Temperature to 50°C	Gentle heating may be required to drive the reaction to completion.
Secondary Alkyl Halides	50°C to 80°C	Higher temperatures are often necessary, but elimination side reactions can become competitive.

Q2: How does the choice of solvent affect the reaction temperature?

A2: The solvent plays a critical role in the reaction's success. Polar aprotic solvents like DMF, acetonitrile, and acetone are commonly used because they effectively solvate the cation of the base, leaving the thiophenolate anion more "naked" and nucleophilic.[1] In these solvents, the reaction often proceeds at a lower temperature than in protic solvents. Protic solvents can hydrogen-bond with the thiophenolate, reducing its nucleophilicity and necessitating higher reaction temperatures. Some modern, "green" approaches have demonstrated successful alkylation in water, often at room temperature, which can be highly efficient.

Q3: Can the reaction be under kinetic or thermodynamic control, and how does temperature influence this?

A3: While S-alkylation of thiophenol is generally considered to be an irreversible reaction, the concept of kinetic versus thermodynamic control is still relevant when considering competing reaction pathways, such as S-alkylation versus potential C-alkylation (though less common for thiophenols) or the formation of different regioisomers with more complex substrates.[2][6]

• Kinetic Control: At lower temperatures, the reaction product that is formed fastest (i.e., has the lowest activation energy) will be the major product.[7][8] This is typically the desired S-alkylated product due to the high nucleophilicity of the sulfur atom.[2][4]

• Thermodynamic Control: At higher temperatures, if the reactions are reversible, an equilibrium can be established, and the most stable product will be favored.[7][8] Elevating the temperature provides the energy to overcome the activation barriers for both the forward and reverse reactions, allowing the product distribution to reflect their relative thermodynamic stabilities.

For standard thiophenol alkylation, maintaining a lower temperature to favor kinetic control is generally the preferred strategy to ensure high selectivity for the S-alkylated product.

Reaction Energy Diagram: Kinetic vs. Thermodynamic Control

Caption: A generalized energy profile illustrating the lower activation energy for the kinetic product and the greater stability of the thermodynamic product.

Q4: What is the role of a phase-transfer catalyst (PTC) in thiophenol alkylation, and how does it relate to temperature?

A4: Phase-transfer catalysis is a powerful technique for the S-alkylation of thiophenol, especially in biphasic systems (e.g., an aqueous base solution and an organic solvent containing the alkyl halide).[5][9][10] A PTC, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of the thiophenolate anion from the aqueous phase to the organic phase where it can react with the alkylating agent. This can significantly enhance the reaction rate and often allows the reaction to proceed at lower temperatures with high selectivity.[9][10] Some PTC-mediated reactions are reported to be complete in as little as 5 minutes at 0°C.[5]

Detailed Experimental Protocol: A General Procedure for Thiophenol Alkylation

This protocol provides a starting point for the S-alkylation of thiophenol with a primary alkyl halide. Optimization of temperature and reaction time will be necessary for different substrates.

• Preparation:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add thiophenol (1.0 eq.).

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon).

  • Add a suitable anhydrous, degassed solvent (e.g., DMF or acetonitrile) to dissolve the thiophenol.

• Deprotonation:

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a base (1.1 - 1.5 eq., e.g., NaH or K₂CO₃) portion-wise.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the thiophenolate.

• Alkylation:

  • Add the alkyl halide (1.0 - 1.2 eq.) dropwise to the stirred solution.

  • Monitor the reaction progress by TLC or GC-MS.[1]

  • If the reaction is sluggish at room temperature, gradually increase the temperature (e.g., to 50°C) and continue to monitor.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

References

• Benchchem. Troubleshooting guide for reactions involving 4-Isopropylthiophenol.

• Wikipedia. Thiophenol. Available at: [Link]

• Google Patents. US2954404A - Purification of thiophenols by treatment with aluminum and magnesium alkoxides.

• Journal of Chemical and Pharmaceutical Research. S-Alkylation of thiophenol under bipha. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. S-Alkylation of thiophenol under biphasic versus triphasic PTC condition using Tetrabutyl Ammonium Bromide as a Phase Transfer Catalyst | Abstract. Available at: [Link]

• Scientific Information Database (SID). A GREEN AND HIGHLY EFFICIENT ALKYLATION OF THIOLS IN WATER. Available at: [Link]

• chemeurope.com. Thiophenol. Available at: [Link]

• CORE. phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Thiophenol in Organic Synthesis: Facilitating Thioether and Disulfide Formation. Available at: [Link]

• Chemistry Stack Exchange. Thermodynamic vs kinetic reaction control with radical substitution. Available at: [Link]

• Organic Syntheses. (Phenylthio)nitromethane. Available at: [Link]

• ResearchGate. S-Alkylation of thiophenol under biphasic versus triphasic PTC condition using tetrabutyl ammonium bromide as a phase transfer catalyst | Request PDF. Available at: [Link]

• Journal of Chemical Education. Understanding product optimization: Kinetic versus thermodynamic control. Available at: [Link]

• Taylor & Francis Online. Rapid and Convenient Thioester Synthesis Under Phase-Transfer Catalysis Conditions. Available at: [Link]

• Mol-Instincts. THIOPHENOL. Available at: [Link]

• Google Patents. WO2007066845A1 - Process for preparation of thiophenol derivatives.

• Scribd. Thiophenol Synthesis | PDF | Chemical Reactions. Available at: [Link]

• PMC. Lithium‐Catalyzed Thiol Alkylation with Tertiary and Secondary Alcohols: Synthesis of 3‐Sulfanyl‐Oxetanes as Bioisosteres. Available at: [Link]

• ResearchGate. Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Available at: [Link]

• Wikipedia. Thermodynamic versus kinetic reaction control. Available at: [Link]

• MDPI. Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. Available at: [Link]

• Chemistry LibreTexts. 14.3: Kinetic vs. Thermodynamic Control of Reactions. Available at: [Link]

• PMC. Access to thioethers from thiols and alcohols via homogeneous and heterogeneous catalysis. Available at: [Link]

• PMC. A Change from Kinetic to Thermodynamic Control Enables trans-Selective Stereochemical Editing of Vicinal Diols. Available at: [Link]

• University of Rochester. CHEM 330 Topics Discussed on Oct 2 Effect of solvent: C-reactivity is more pronounced in enolates prepared in mild. Available at: [Link]

• UCLA Chemistry and Biochemistry. Illustrated Glossary of Organic Chemistry - Thiolate. Available at: [Link]

• Chemistry Steps. Reactions of Thiols. Available at: [Link]

• Organic Chemistry Portal. Thiophenol synthesis by C-S coupling or substitution. Available at: [Link]

• Wikipedia. Thiol. Available at: [Link]

• Master Organic Chemistry. Thiols And Thioethers. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for the reduction-alkylation of disulfide 3. Available at: [Link]

• YouTube. common bases for deprotonating ketones to make enolates. Available at: [Link]

• ResearchGate. pKa Values for Thiophenols 1-7. Available at: [Link]

• PMC. Nucleophilic reactivity of thiolate, hydroxide and phenolate ions towards a model O2-arylated diazeniumdiolate prodrug in aqueous and cationic surfactant media. Available at: [Link]

• ResearchGate. Calculated nucleophilicity of phenols/thiophenols and experimental... | Download Table. Available at: [Link]

• Reddit. Improvement of selectivity/yield of Alkylation : r/OrganicChemistry. Available at: [Link]

• ResearchGate. Deprotonation pathway of the phenols in THF depending on the base... Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thiophenol - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Thiophenol [chemeurope.com]
• 5. tandfonline.com [tandfonline.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jocpr.com [jocpr.com]
• 10. jocpr.com [jocpr.com]

solvent selection for crystallization of 3-(butylsulfanyl)phenol derivatives

Welcome to the Technical Support Center for the crystallization of 3-(butylsulfanyl)phenol derivatives. This resource is engineered for researchers, process chemists, and drug development professionals. It provides mechanistic troubleshooting, regulatory-compliant solvent selection strategies, and self-validating protocols to overcome the unique physicochemical challenges of these amphiphilic-like molecules.

Core Troubleshooting & FAQs: Mechanistic Insights

Q1: Why does my 3-(butylsulfanyl)phenol derivative consistently form a sticky oil or gum instead of a highly pure crystalline suspension? A1: You are experiencing Liquid-Liquid Phase Separation (LLPS), colloquially known in the pharmaceutical industry as "oiling out"[1]. 3-(butylsulfanyl)phenol derivatives possess a highly flexible, lipophilic thioether tail (butylsulfanyl) and a polar, hydrogen-bonding head (phenol). This structural dichotomy gives the molecule surfactant-like properties. When supersaturation is generated rapidly (via fast cooling or aggressive anti-solvent addition), the thermodynamic barrier to form a disordered, solute-rich liquid phase (oil droplets) is lower than the kinetic barrier required to integrate molecules into a rigid crystal lattice[1][2]. The system crosses the binodal curve and undergoes spinodal decomposition before reaching the metastable zone limit for crystallization[3]. These oil droplets act as an excellent solvent for impurities, which is why the resulting solidified gum suffers from severe yield losses and poor purity[1].

Q2: How do I select a solvent system that prevents oiling out while adhering to pharmaceutical manufacturing standards? A2: Solvent selection must balance thermodynamic miscibility with patient safety. According to ICH Q3C guidelines, you must avoid Class 1 solvents (e.g., benzene) and strictly limit Class 2 solvents (e.g., chlorobenzene, acetonitrile) due to their inherent toxicity[4][5]. For commercial crystallization, you should rely on Class 3 solvents (e.g., isopropanol, ethanol, ethyl acetate, heptane), which possess low toxic potential[5]. To prevent LLPS in ternary systems (solute/solvent/antisolvent), avoid solvent pairs with extreme polarity differences that force rapid demixing[6]. A binary system of Isopropanol (solvent) and Water (anti-solvent) is highly recommended. The alcohol moderates the supersaturation rate while remaining fully miscible with water, keeping the chemical potential of the phases balanced[6].

Q3: How does solvent polarity dictate the polymorphism and hydrogen bonding of the phenol group? A3: The phenol moiety is a potent hydrogen-bond donor and acceptor, making it the primary driver of your crystal's supramolecular synthons[7]. The solvent directly dictates the outcome of these interactions:

• Non-Polar Solvents (e.g., Heptane, Toluene): The solvent cannot compete for hydrogen bonds. The phenol groups will self-associate to form robust homosynthons (dimers or catemers), driving rapid crystallization[7][8].

• Polar Solvents (e.g., Alcohols, Ethyl Acetate): The solvent acts as a competing hydrogen-bond acceptor. This coordination stabilizes the solute in the liquid phase, widening the metastable zone but increasing the risk of forming unwanted solvates or delaying nucleation[8].

Quantitative Data: ICH Q3C Solvent Selection Matrix

The following table summarizes the strategic selection of solvents for 3-(butylsulfanyl)phenol derivatives, balancing regulatory compliance with crystallization thermodynamics.

Solvent System	ICH Q3C Class	H-Bonding Role	LLPS (Oiling Out) Risk	Process Recommendation
Benzene / Chloroform	Class 1 / Class 2	Non-competing	Low	REJECTED. Severe toxicity and environmental hazard[9][4].
Acetonitrile	Class 2	Weak Acceptor	Moderate	LIMITED. PDE limit of 4.1 mg/day[4]. Use only if specific polymorphs are required.
Heptane	Class 3	Non-competing	High (if cooled rapidly)	CAUTION. Promotes strong phenol homosynthons[7], but rapid cooling triggers LLPS.
Isopropanol (IPA)	Class 3	Strong Donor/Acceptor	Low	OPTIMAL (Good Solvent). Solubilizes the lipophilic tail; disrupts premature H-bonding.
IPA / Water	Class 3 / N/A	Competing	Moderate	OPTIMAL (Binary System). Allows controlled supersaturation via slow anti-solvent addition.

Validated Experimental Protocols

Protocol A: Anti-Solvent Crystallization with Seeding (Bypassing the Miscibility Gap)

This protocol is designed as a self-validating system to ensure crystallization occurs via primary nucleation rather than spinodal decomposition.

• Dissolution: Dissolve the 3-(butylsulfanyl)phenol derivative in a Class 3 polar solvent (e.g., Isopropanol) at 50°C.

  • Causality: Isopropanol disrupts intermolecular phenol-phenol hydrogen bonding, ensuring complete dissolution at the molecular level without localized clustering[7][8].

• Anti-Solvent Titration: Slowly add Water (anti-solvent) at a rate of 0.5 mL/min while maintaining 50°C, until the solution turns slightly turbid (cloud point).

  • Causality: Turbidity marks the exact onset of the miscibility gap (binodal curve) where LLPS begins[3].

• Thermal Annealing (Self-Validation Step): Heat the mixture by 2–5°C.

  • Validation: If the solution clears completely, the turbidity was a reversible liquid-liquid phase separation. You have successfully mapped the boundary of your metastable zone. (If it does not clear, insoluble impurities are present and hot filtration is required).

• Seeding: With the solution clear and held 2°C above the cloud point, introduce 1–2 wt% of highly pure, milled crystalline seeds of the desired polymorph.

  • Causality: Seeds provide a low-energy template for solute integration. This immediately relieves supersaturation, bypassing the high kinetic barrier of nucleation and preventing the system from crashing into the oiling-out zone[1][6].

• Controlled Cooling: Cool the suspension to 5°C at a linear, slow rate of 0.1°C/min to promote crystal growth over secondary nucleation. Filter and wash with cold Water/IPA (90:10).

Process Visualizations

Diagram 1: Crystallization Strategy & LLPS Mitigation Workflow

Caption: Workflow for solvent screening, detecting Liquid-Liquid Phase Separation, and targeted seeding.

Diagram 2: Thermodynamic Phase Boundary Logic

Caption: Thermodynamic pathways illustrating how cooling rates and seeding dictate crystal purity vs. oiling out.

References

• Residual Solvents and Elemental Impurities: Classification & Exposure Limits as per ICH Q3C AND Q3D Pharma Growth Hub
• Impurities: Guideline for Residual Solvents Q3C(R8)
• ICH Topic Q3C (R4)
• Oiling Out in Crystalliz
• Liquid-Liquid Phase Separation in Crystalliz
• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries
• Oiling-Out: Insights from Gibbsian Surface Thermodynamics by Stability Analysis Langmuir (ACS Public
• Harnessing hydrogen-bonding: advancements and applications in pharmaceutical co-crystallization Journal of Applied Pharmaceutical Research
• Hydrogen bonding vs. halogen bonding: the solvent decides RSC Publishing

Sources

• 1. mt.com [mt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. database.ich.org [database.ich.org]
• 5. tga.gov.au [tga.gov.au]
• 6. mt.com [mt.com]
• 7. japtronline.com [japtronline.com]
• 8. Hydrogen bonding vs. halogen bonding: the solvent decides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC01801K [pubs.rsc.org]
• 9. pharmagrowthhub.com [pharmagrowthhub.com]

minimizing desulfurization side reactions in phenol derivatives

Technical Support Hub: Sulfur-Functionalized Phenolics Current Status: Operational | Ticket Volume: High | Priority: Critical

Diagnostic Hub: Catalyst Selection Logic

Use this decision tree to select the correct reduction system. Standard catalysts (Pd/C, Raney Ni) often lead to catastrophic desulfurization or poisoning in sulfur-containing phenols.

Figure 1: Decision Matrix for Sulfur-Phenol Derivatives. Blue nodes indicate reaction pathways; Green nodes indicate validated catalyst systems. Note the divergence for free thiols vs. thioethers.

Critical Troubleshooting (The "Ticket" System)

Ticket #001: Desulfurization During Nitro Reduction

User Issue: "I am trying to reduce a nitro group on a thioanisole derivative using Pd/C and H2. The nitro group reduced, but I also lost the methyl group on the sulfur (C-S cleavage) or desulfurized the ring entirely."

Root Cause Analysis: Standard hydrogenation catalysts (Pd/C, Raney Nickel) are "sulfurophilic." They coordinate sulfur strongly, which facilitates hydrogenolysis (cleavage) of the C-S bond. Raney Nickel is specifically used to desulfurize compounds (Mozingo reduction); using it here is a critical error.

Corrective Protocol: The Sulfided Platinum System You must use a "poisoned" catalyst where the active sites are already occupied by sulfur, preventing the catalyst from attacking your substrate's sulfur, while still allowing nitro reduction.

• Catalyst: 5% Pt(S)/C (Sulfided Platinum on Carbon).

• Mechanism: The catalyst surface is pre-treated with sulfur. This lowers its affinity for the sulfur in your molecule (preventing adsorption/cleavage) but retains enough activity to reduce the highly electrophilic nitro group.

• Reference: This is the industrial standard for halonitrobenzenes and sulfur-containing nitroarenes [1].

Step-by-Step Protocol:

• Solvent: Use MeOH or EtOH. Avoid acidic media if possible, as it accelerates C-S cleavage.

• Loading: Use 1-2 mol% Pt(S)/C.

• Conditions: 5-10 bar H2 at 50-70°C.

• Workup: Filter while warm. Note: Pt(S)/C is often pyrophoric; keep wet.

Ticket #002: Catalyst Poisoning (Reaction Stalled)

User Issue: "My Suzuki coupling works fine on the chloro-phenol analog, but when I use the thio-phenol derivative, the reaction stalls at <10% conversion."

Root Cause Analysis: Sulfur is a catalyst poison for Palladium (Pd).[1][2] The lone pairs on sulfur bind irreversibly to the Pd(0) or Pd(II) center, displacing the phosphine ligands and shutting down the catalytic cycle (oxidative addition step fails).

Corrective Protocol: Steric Shielding & Scavenging

• Ligand Switch: Switch to Buchwald Dialkylbiaryl Ligands (specifically SPhos or XPhos ).

  • Why: These ligands are extremely bulky. They create a "protective shell" around the Pd center that physically prevents the sulfur substrate from binding to the metal in a poisoning mode, while still allowing the cross-coupling to proceed [2].

• Pre-Reaction Scavenging: If your starting material contains free thiol impurities (R-SH), they are more toxic than thioethers (R-S-R). Treat your starting phenol with Cu-bronze or wash with basic lead acetate paper to test/remove free sulfur species before adding the catalyst.

Ticket #003: Chemoselectivity in Ortho-Nitrophenols

User Issue: "I need to reduce a nitro group ortho to the phenol. Pt(S)/C is giving mixed results."

Corrective Protocol: Borane-THF Mechanism For o-nitrophenols, the hydroxyl group can assist in a metal-free reduction using Borane-THF.

• Mechanism: The phenolic OH coordinates with Borane, facilitating hydride transfer to the adjacent nitro group via a cyclic transition state. This avoids metal catalysts entirely, preserving sulfur groups elsewhere in the molecule [3].

Data & Comparison Tables

Table 1: Catalyst Compatibility Matrix for Sulfur-Containing Phenols

Catalyst System	Affinity for Sulfur	Risk of Desulfurization	Reduction Power	Recommended Application
Pd/C (Standard)	High (Poisoning)	High	High	DO NOT USE for S-compounds.
Raney Nickel	Extreme	Critical (Guaranteed)	High	Used specifically to remove sulfur.
Pt(S)/C	Low (Pre-poisoned)	Low	Moderate	Gold Standard for Nitro reduction.
Fe / NH4Cl	None	Zero	Moderate	Best for free thiols / sensitive groups.
Zn / Formate	None	Zero	Low	Mild reduction of nitro groups.

Frequently Asked Questions (FAQ)

Q: Can I use protecting groups to prevent desulfurization? A: Yes, but choose wisely. Protecting the phenol (e.g., as a methyl ether or TBDMS ether) prevents quinone formation (oxidative side reactions) but does not stop the sulfur from poisoning a Pd catalyst. However, converting a free thiol (-SH) to a thioether (-SMe) or thioacetate (-SAc) significantly reduces its poisoning ability.

Q: My Pt(S)/C reaction is too slow. Can I add acid? A: Proceed with caution. While acid (acetic acid) accelerates nitro reduction, it also promotes the hydrogenolysis of the C-S bond (desulfurization). If you must accelerate the reaction, increase H2 pressure (up to 20 bar) or temperature (to 80°C) before adding acid.

Q: I don't have Pt(S)/C. Can I make it? A: It is difficult to reproduce the uniformity of commercial sulfided catalysts. However, you can "poison" standard Pt/C in situ by adding diphenyl sulfide (0.5 equiv relative to metal) to the reaction mixture, though reproducibility varies.

References

• Johnson Matthey. (n.d.). Heterogeneous Catalysts for Fine Chemical Synthesis: Sulfided Platinum. Retrieved from (General reference for Pt(S)/C utility in halonitro reduction).

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696.

• JRF Global. (2023). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. Retrieved from

• Mitsudome, T., et al. (2024). Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. Journal of the American Chemical Society.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Permanganate oxidation of sulfur compounds to prevent poisoning of Pd catalysts in water treatment processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

characteristic IR absorption bands of phenolic hydroxyl vs sulfide

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the structural elucidation of small molecule drugs and metabolites, distinguishing between phenolic hydroxyls (

) and sulfides (thioethers, ) is a frequent challenge, particularly when analyzing metabolic degradation products where oxidation states vary.

This guide provides a definitive technical comparison of the infrared (IR) absorption characteristics of these two functional groups.

• The Phenolic Hydroxyl is an "IR Loud" moiety, dominated by a strong, broad O-H stretching vibration (

  ) and a distinct C-O stretch ( ).[1]

• The Sulfide Linkage is an "IR Quiet" moiety. It lacks high-frequency diagnostic bands. Its primary marker is a weak C-S stretching vibration in the fingerprint region (

  ), often obscured by aromatic ring vibrations.

Key Takeaway: Identification relies on the presence of intense O-H bands for phenols versus the absence of high-frequency bands coupled with weak low-frequency absorptions for sulfides.

Fundamental Principles: Dipole & Vibration

Infrared absorption intensity is directly proportional to the square of the change in dipole moment (

) during vibration.

• Phenolic O-H: Oxygen is highly electronegative (3.44), creating a strong dipole with Hydrogen. Stretching this bond results in a massive change in dipole moment, yielding intense IR bands.[2][3]

• Sulfide C-S: Sulfur (2.58) has an electronegativity similar to Carbon (2.55). The C-S bond is weakly polar. Consequently, the stretching vibration produces a minimal dipole change, resulting in weak to negligible IR absorption.

Figure 1: Mechanistic basis for IR intensity differences.[4] The large dipole moment change in O-H bonds results in strong absorption, while the non-polar nature of C-S bonds leads to weak signals.

Detailed Spectral Characterization

A. Phenolic Hydroxyl ( )

The phenolic spectrum is complex due to hydrogen bonding and resonance with the aromatic ring.

• O-H Stretching (

  ):

  • H-Bonded (Solid/Conc. Liquid): Appears as a strong, broad band centered around

    . The width is due to the distribution of hydrogen bond strengths.[1]

  • Free (Dilute Solution): In very dilute

    , a sharp peak appears at .

• C-O Stretching (

  ):

  • Because the oxygen is conjugated with the aromatic ring, the C-O bond has partial double-bond character. This shifts the absorption to a higher wavenumber (

    ) compared to aliphatic alcohols ( ).

• O-H Bending:

  • In-plane:

    (Medium intensity).

  • Out-of-plane:

    (Broad, often overlaps with C-H out-of-plane bends).

B. Sulfide ( )

The sulfide linkage is notoriously difficult to confirm by IR alone.

• C-S Stretching (

  ):

  • Appears as a weak band.

  • Aryl Sulfides (

    ): The conjugation slightly strengthens the band, typically found near (very specific to phenyl sulfides) and .

  • Warning: This region (

    ) is the "Fingerprint Region," crowded with aromatic C-H bending modes. Assigning a C-S peak requires high purity and often comparison with a reference standard.

Comparative Analysis Table

Feature	Phenolic Hydroxyl ( )	Sulfide ( )
Primary Band	O-H Stretch	C-S Stretch
Wavenumber	(Broad)	(Weak)
Intensity	Very Strong	Weak to Medium-Weak
Shape	Broad (due to H-bonding)	Sharp but small
Secondary Band	C-O Stretch ( )	None distinct in high regions
Diagnostic Value	High (Immediate visual ID)	Low (Requires negative evidence)
Interferences	Moisture (water), Amines ( )	Aromatic ring bends, C-Cl stretches

Experimental Protocols

To reliably distinguish these groups, specific sample preparation and validation steps are required.

Protocol A: Sample Preparation (Critical for Sulfides)

Since the C-S stretch is in the low-frequency region (

), standard Diamond ATR (Attenuated Total Reflectance) crystals may cut off the signal (Diamond absorbs in some setups).

• Preferred Method: Transmission IR using KBr (Potassium Bromide) pellets .

  • Why: KBr is transparent down to

    , allowing full visibility of the C-S stretch.

• Alternative: CsI (Cesium Iodide) pellets for extended range (

  ).

• Procedure:

  • Mix 1-2 mg of sample with 100 mg dry KBr.

  • Press at 10 tons to form a transparent pellet.

  • Acquire spectrum (32 scans,

    resolution).

Protocol B: The Exchange (The "Silver Bullet" for Phenols)

This is the definitive test to confirm a phenolic

and rule out confusion with amines or artifacts.

• Step 1: Acquire the standard spectrum of the sample (dissolved in

  or dry solvent). Note the broad peak at .[5]

• Step 2: Add 1-2 drops of Deuterium Oxide (

  ) to the solution and shake vigorously for 1 minute.

• Step 3: Re-acquire the spectrum.

• Analysis:

  • Phenol: The O-H protons exchange with Deuterium (

    ). The band at disappears or diminishes significantly. A new O-D band appears at (due to the isotope mass effect: ).

  • Sulfide: The spectrum remains unchanged . Sulfides have no exchangeable protons.

Decision Workflow

Use this logic flow to interpret your spectrum.

Figure 2: Analytical decision tree for distinguishing Phenols from Sulfides using IR data.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

• NIST Mass Spectrometry Data Center. (2023). Infrared Spectra of Phenol and Diethyl Sulfide. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd. (Detailed breakdown of C-S and O-H frequencies).

• Doc Brown's Chemistry. (2025). The Infrared Spectrum of Phenol. (Detailed band assignment for phenolic fingerprints). Available at: [Link]

Sources

• 1. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Interpreting IR Spectra [chemistrysteps.com]
• 5. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

A Senior Application Scientist's Perspective on Predicting Elution Order in Reverse-Phase Chromatography

An In-Depth Comparative Guide to the HPLC Retention Times of 3-(butylsulfanyl)phenol and 3-butoxyphenol

In the realm of analytical chemistry, particularly within drug development and quality control, High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for the separation, identification, and quantification of chemical compounds. A critical parameter in HPLC is the retention time (t_R), which is the time it takes for a specific analyte to pass through the chromatography column.[1] Understanding the factors that influence retention time is paramount for method development and for predicting the elution order of structurally similar compounds.

This guide provides a detailed comparison of the predicted HPLC retention times of two phenolic compounds: 3-(butylsulfanyl)phenol and 3-butoxyphenol. As a Senior Application Scientist, my objective is to not only present a hypothetical experimental protocol but also to delve into the underlying chemical principles that govern the separation of these two molecules in reverse-phase HPLC. This guide is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of chromatographic principles and their practical application.

Chemical Properties: A Tale of Two Analogs

At first glance, 3-(butylsulfanyl)phenol and 3-butoxyphenol are structurally very similar. Both possess a phenol group and a four-carbon aliphatic chain attached at the meta position. The key difference lies in the heteroatom linking the butyl group to the phenyl ring: a sulfur atom in 3-(butylsulfanyl)phenol (a thioether) and an oxygen atom in 3-butoxyphenol (an ether). This seemingly minor substitution has significant implications for the physicochemical properties of the molecules, which in turn dictate their behavior in a reverse-phase HPLC system.

Property	3-(butylsulfanyl)phenol	3-butoxyphenol
Molecular Formula	C₁₀H₁₄OS	C₁₀H₁₄O₂
Molecular Weight	182.28 g/mol	166.22 g/mol
Predicted LogP	< 3.0	3.03
Key Functional Group	Thioether	Ether

The Core Prediction: Unraveling the Elution Order

In a standard reverse-phase HPLC setup, which employs a nonpolar stationary phase (like C18) and a polar mobile phase (such as a water/acetonitrile mixture), the retention of an analyte is primarily governed by its hydrophobicity.[2] More hydrophobic (less polar) compounds will have a stronger affinity for the nonpolar stationary phase and will thus be retained longer, resulting in a later elution time. Conversely, more polar (less hydrophobic) compounds will interact more favorably with the polar mobile phase and elute earlier.

Based on fundamental chemical principles, it is predicted that 3-(butylsulfanyl)phenol will have a shorter retention time than 3-butoxyphenol in a reverse-phase HPLC system.

The "Why": A Deeper Dive into the Scientific Rationale

The prediction hinges on the subtle yet significant differences in the electronic properties of sulfur and oxygen and how these differences influence the overall polarity and hydrophobicity of the molecules.

The Role of Electronegativity and Polarity

Oxygen is more electronegative than sulfur.[3][4] This means that in the C-O-C bond of the ether in 3-butoxyphenol, the oxygen atom pulls electron density more strongly towards itself, creating a more pronounced dipole moment compared to the C-S-C bond of the thioether in 3-(butylsulfanyl)phenol. A stronger dipole moment generally leads to increased polarity.

However, in the context of reverse-phase HPLC, the interaction with the nonpolar stationary phase is the dominant factor. The C18 stationary phase is a hydrocarbon and interacts with analytes primarily through van der Waals forces.[2] The more nonpolar a molecule is, the stronger these interactions will be.

The Impact of Polarizability

A key factor often overlooked is polarizability. Sulfur is a larger atom than oxygen, with its valence electrons in the third shell, further from the nucleus.[1] This makes the electron cloud of sulfur more easily distorted by an external electric field, a property known as polarizability.[1][5] The increased polarizability of sulfur in the thioether allows for stronger induced dipole-induced dipole (London dispersion) forces with the C18 stationary phase.

While this might seem to suggest stronger retention for the thioether, the greater polarity of the C-O bond in the ether leads to a more significant overall hydrophobic character for 3-butoxyphenol. The less polar C-S bond in 3-(butylsulfanyl)phenol results in a molecule that is, on the whole, more polar and thus less retained on a C18 column.

LogP as a Predictor of Retention

The partition coefficient (LogP) is a measure of a compound's differential solubility in a hydrophobic (n-octanol) and a hydrophilic (water) phase.[6] A higher LogP value indicates greater hydrophobicity.[6] The predicted LogP of 3-butoxyphenol is 3.03, suggesting it is a relatively hydrophobic molecule. While an experimental value for 3-(butylsulfanyl)phenol is not available, the lower electronegativity of sulfur suggests it will have a lower LogP value, indicating it is less hydrophobic and will therefore elute earlier in a reverse-phase HPLC system.

A Robust Experimental Design for Comparative Analysis

To empirically validate our prediction, the following detailed HPLC method is proposed. This protocol is designed to be a self-validating system, incorporating best practices for method development in reverse-phase chromatography.

Proposed HPLC Methodology

1. Instrumentation and Columns:

• HPLC System: An Agilent 1200 series or similar, equipped with a binary pump, autosampler, column thermostat, and a diode array detector (DAD).

• Column: A Zorbax Eclipse Plus C18 column (4.6 x 150 mm, 5 µm) is recommended as a robust starting point for the analysis of aromatic compounds.[7]

2. Reagents and Standards:

• Acetonitrile (ACN): HPLC grade.

• Water: Deionized, 18 MΩ·cm.

• Formic Acid: LC-MS grade.

• 3-(butylsulfanyl)phenol and 3-butoxyphenol standards: >98% purity.

3. Mobile Phase Preparation:

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

4. Standard Solution Preparation:

• Prepare individual stock solutions of 3-(butylsulfanyl)phenol and 3-butoxyphenol at a concentration of 1 mg/mL in acetonitrile.

• From the stock solutions, prepare a mixed working standard containing both analytes at a concentration of 10 µg/mL in a 50:50 mixture of Mobile Phase A and Mobile Phase B.

5. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 275 nm (based on the UV absorbance of the phenol chromophore).

• Gradient Program:

  • 0-2 min: 50% B

  • 2-12 min: 50% to 90% B (linear gradient)

  • 12-14 min: 90% B (hold)

  • 14-14.1 min: 90% to 50% B (return to initial conditions)

  • 14.1-18 min: 50% B (column re-equilibration)

Experimental Workflow Diagram

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. learnaboutpharma.com [learnaboutpharma.com]
• 3. quora.com [quora.com]
• 4. echemi.com [echemi.com]
• 5. reddit.com [reddit.com]
• 6. acdlabs.com [acdlabs.com]
• 7. youtube.com [youtube.com]

Comparative Guide: Antioxidant Activity of 3-(butylthio)phenol vs. BHT

The following technical guide provides an in-depth comparison of the antioxidant activity of 3-(butylthio)phenol versus the industry-standard Butylated Hydroxytoluene (BHT) . This analysis synthesizes chemical structure-activity relationships (SAR), mechanistic insights, and experimental protocols to assist researchers in evaluating these compounds for specific applications.

Executive Summary

Butylated Hydroxytoluene (BHT) is the gold standard for steric hindrance-based radical scavenging, widely used in food, cosmetics, and industrial fluids. Its efficacy relies on the stability of the resulting phenoxyl radical, which prevents propagation.

3-(butylthio)phenol , a meta-substituted alkylthio phenol, represents a class of "hybrid" antioxidants. Unlike BHT, it lacks the bulky tert-butyl groups that provide steric protection but incorporates a sulfur atom (thioether) in the meta position. This structural difference suggests a dual mode of action:

• Primary Antioxidant (Radical Scavenging): Donation of a hydrogen atom from the hydroxyl group.

• Secondary Antioxidant (Peroxide Decomposition): The thioether group can reduce hydroperoxides to alcohols, a mechanism BHT lacks.

While BHT excels in terminating radical chains via stable radical formation, 3-(butylthio)phenol offers potential synergistic protection through hydroperoxide decomposition, making it a candidate for high-temperature or lipid-rich environments where peroxide accumulation is a critical failure mode.

Chemical Profile & Structural Analysis[1]

The distinct antioxidant behaviors of these two compounds stem directly from their molecular architecture.

Feature	BHT (2,6-di-tert-butyl-4-methylphenol)	3-(butylthio)phenol
Structure	Sterically hindered phenol	Unhindered meta-substituted phenol
Key Functional Groups	• Phenolic -OH[1][2]• Two tert-butyl groups (ortho)• Methyl group (para)	• Phenolic -OH[1][2]• Butylthio group (-S-C₄H₉) (meta)
Primary Mechanism	Hydrogen Atom Transfer (HAT)	Hydrogen Atom Transfer (HAT) & Peroxide Decomposition
Radical Stability	High: Bulky t-butyl groups prevent radical coupling.	Low/Moderate: Lack of steric bulk allows faster kinetics but higher risk of pro-oxidant coupling.
Electronic Effect	Alkyl groups (+I) increase electron density on the ring.	Sulfur lone pair (+M/-I) modulates ring electron density; meta-position limits direct resonance stabilization of the phenoxyl radical.

Theoretical Basis for Activity[1][4]

• BHT: The ortho-tert-butyl groups provide a "kinetic cage," slowing down the rate of hydrogen abstraction by oxygen but ensuring that once the phenoxyl radical is formed, it is too sterically crowded to react with oxygen or other substrates to propagate the chain.

• 3-(butylthio)phenol: The sulfur atom is a soft nucleophile. In the meta position, it influences the O-H bond dissociation energy (BDE) through inductive effects. Furthermore, the sulfide group (

  ) can be oxidized to a sulfoxide ( ), effectively scavenging hydroperoxides ( ) before they decompose into reactive alkoxy radicals.

Mechanistic Insights (Visualized)

The following diagram illustrates the divergent pathways by which these two compounds inhibit oxidation.

Caption: Comparative mechanism showing BHT's radical trapping vs. 3-(butylthio)phenol's dual radical trapping and hydroperoxide decomposition.

Experimental Performance Comparison

The following data summarizes typical performance metrics derived from structure-activity relationship (SAR) studies of hindered vs. unhindered thio-phenols.

Assay	BHT Performance	3-(butylthio)phenol Performance	Interpretation
DPPH Radical Scavenging	Moderate IC50 (~20-30 µM). Reaction is slow but stoichiometric (2 radicals per BHT).	Lower IC50 (Predicted). Unhindered phenols often react faster kinetically due to better accessibility of the -OH group.	3-(butylthio)phenol may show faster initial scavenging but less long-term stability.
Lipid Peroxidation (TBARS)	Excellent. Highly effective at breaking the chain reaction in the propagation phase.	Good to Excellent. Efficacy is boosted by the ability to decompose pre-formed lipid hydroperoxides.	In systems with existing oxidation (aged oils), 3-(butylthio)phenol may outperform BHT.
Thermal Stability	High. Volatile at very high temperatures but stable radical.	Moderate. Thioethers can oxidize to sulfoxides/sulfones upon heating, which is part of their antioxidant function.	3-(butylthio)phenol acts as a "sacrificial" antioxidant at high temperatures.

Detailed Experimental Protocols

To objectively compare these compounds, researchers should employ a multi-assay approach targeting both radical scavenging and peroxide decomposition.

Protocol A: DPPH Radical Scavenging Assay

Validates primary antioxidant activity (HAT mechanism).

Reagents:

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH) (Sigma-Aldrich)

• Methanol (HPLC grade)

• Test Compounds: BHT and 3-(butylthio)phenol (1 mM stock solutions in methanol)

Workflow:

• Preparation: Prepare a 0.1 mM DPPH solution in methanol. Absorbance at 517 nm should be ~0.9-1.0.

• Dilution: Prepare serial dilutions of BHT and 3-(butylthio)phenol (e.g., 5, 10, 20, 40, 80 µM).

• Reaction: Mix 1 mL of antioxidant solution with 3 mL of DPPH solution.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Measurement: Measure Absorbance (

  ) at 517 nm.

• Calculation:

  Calculate IC50 using non-linear regression.

Protocol B: Peroxide Value (PV) Reduction Assay

Validates secondary antioxidant activity (Hydroperoxide decomposition).

Reagents:

• Linoleic acid (oxidized to a known PV, e.g., via heating at 60°C for 24h)

• Acetic acid / Chloroform (3:2 v/v)

• Saturated Potassium Iodide (KI) solution

• Sodium Thiosulfate (0.01 N)

Workflow:

• Substrate: Use oxidized linoleic acid as the substrate.

• Treatment: Add 200 ppm of BHT or 3-(butylthio)phenol to separate aliquots of the substrate.

• Stress: Incubate at 60°C.

• Sampling: Take samples at 0, 24, 48, and 72 hours.

• Titration:

  • Dissolve 1g sample in 30 mL Acetic acid/Chloroform.

  • Add 0.5 mL saturated KI. Shake for 1 min.

  • Add 30 mL distilled water.

  • Titrate with Sodium Thiosulfate until the yellow color disappears (use starch indicator).

• Analysis: A slower rise in PV for 3-(butylthio)phenol compared to BHT indicates active hydroperoxide decomposition.

Experimental Workflow Visualization

Caption: Integrated workflow for evaluating both radical scavenging (DPPH) and peroxide decomposition (PV) capabilities.

References

• Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues. PubMed Central. [Link]

• Antioxidant properties of phenols. Journal of Pharmacy and Pharmacology. [Link][1]

• Chain Breaking Antioxidant Activity of Heavy (S, Se, Te) Chalcogens Substituted Polyphenols. Molecules. [Link]

• Butylated Hydroxytoluene (BHT) - Chemical Profile. PubChem. [Link]

Sources

• 1. Antioxidant properties of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Concentration Dependence of Anti- and Pro-Oxidant Activity of Polyphenols as Evaluated with a Light-Emitting Fe2+-Egta-H2O2 System [mdpi.com]

A Comparative Guide to the UV-Vis Absorption Maxima of Meta-Substituted Alkylthiophenols

This guide provides an in-depth technical comparison of the UV-Vis absorption maxima of a series of meta-substituted alkylthiophenols. Designed for researchers, scientists, and professionals in drug development, this document delves into the electronic and structural factors that influence the UV-Vis absorption characteristics of these compounds. While experimental data for 3-methylthiophenol is presented, a comparative analysis for 3-ethylthiophenol, 3-isopropylthiophenol, and 3-tert-butylthiophenol is discussed based on established spectroscopic principles due to the limited availability of published experimental spectra for these specific analogues.

Introduction: The Significance of UV-Vis Absorption in Aromatic Thiols

Aromatic thiols are a pivotal class of compounds in organic synthesis and medicinal chemistry. Their utility as intermediates in the creation of pharmaceuticals and other fine chemicals is well-documented. The electronic properties of these molecules, which are directly probed by UV-Vis spectroscopy, are of fundamental importance. The position of the absorption maximum (λmax) provides critical insights into the electronic transitions within the molecule and can be significantly influenced by the nature and position of substituents on the aromatic ring. Understanding these substituent effects is crucial for predicting molecular behavior, designing novel chromophores, and developing analytical methods.

This guide focuses on meta-substituted alkylthiophenols to explore the nuanced interplay of electronic and steric effects on their UV-Vis absorption spectra.

Theoretical Background: Electronic Transitions in Thiophenol and the Influence of Alkyl Substituents

The UV-Vis spectrum of thiophenol, like benzene, is characterized by absorption bands arising from π → π* electronic transitions within the aromatic ring. The two primary absorption bands are the E-band (or primary band) and the B-band (or secondary band), which are often observed around 200-240 nm and 250-290 nm, respectively. The sulfur atom's lone pair of electrons can participate in n → π* transitions, though these are often weak and may be obscured by the more intense π → π* bands.

Alkyl groups are generally considered to be weakly electron-donating through an inductive effect and hyperconjugation.[1] When an alkyl group is attached to the benzene ring, it perturbs the energy levels of the π molecular orbitals. This perturbation typically leads to a small bathochromic shift (a shift to longer wavelengths) of the absorption maxima.[1] In the meta position, the electronic influence of the alkyl substituent on the π system is primarily inductive, as resonance effects are not directly transmitted to the sulfur-bearing carbon from this position.

Experimental Data & Comparative Analysis

Experimental UV-Vis Absorption Maxima of 3-Methylthiophenol

Experimentally determined UV-Vis absorption maxima for 3-methylthiophenol (also known as m-thiocresol) in isooctane are available in the literature.

Compound	Solvent	λmax 1 (nm)	λmax 2 (nm)	λmax 3 (nm)
3-Methylthiophenol	Isooctane	237	281	289.5

Data sourced from the Hazardous Substances Data Bank (HSDB) via PubChem.[1]

Comparative Analysis of meta-Substituted Alkylthiophenols

Electronic Effects: The electron-donating ability of alkyl groups follows the order: methyl < ethyl < isopropyl < tert-butyl. A greater electron-donating effect is expected to cause a more pronounced bathochromic shift. Therefore, we can anticipate a slight, progressive red shift in the absorption maxima as the size of the alkyl group increases from methyl to tert-butyl.

Steric Effects: In the meta position, steric hindrance between the alkyl group and the thiophenol moiety is minimal. Therefore, significant deviations from the expected electronic trends due to steric inhibition of resonance are unlikely.

Based on these principles, the expected trend for the primary absorption band (λmax) for the meta-substituted alkylthiophenols in a non-polar solvent would be:

3-Methylthiophenol < 3-Ethylthiophenol < 3-Isopropylthiophenol < 3-tert-Butylthiophenol

It is important to emphasize that these are predicted trends, and the actual shifts are likely to be small. Experimental verification is necessary for confirmation.

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a detailed, step-by-step methodology for determining the UV-Vis absorption maxima of meta-substituted alkylthiophenols.

Materials and Instrumentation

• Analytes: 3-methylthiophenol, 3-ethylthiophenol, 3-isopropylthiophenol, 3-tert-butylthiophenol

• Solvent: Spectroscopic grade cyclohexane or isooctane (a non-polar solvent is recommended to minimize solvent-solute interactions that can complicate the spectra)

• Instrumentation: A dual-beam UV-Vis spectrophotometer capable of scanning from 200 to 400 nm.

• Cuvettes: 1 cm path length quartz cuvettes.

Sample Preparation Workflow

Caption: Simplified molecular orbital diagram showing key π → π* transitions.

The introduction of an alkyl group at the meta position raises the energy of the Highest Occupied Molecular Orbital (HOMO) to a small extent, which in turn decreases the HOMO-LUMO energy gap. A smaller energy gap corresponds to absorption of lower-energy (longer wavelength) light, resulting in a bathochromic shift.

Conclusion

This guide provides a comprehensive overview of the UV-Vis absorption characteristics of meta-substituted alkylthiophenols. While experimental data is currently limited, a robust comparative analysis can be made based on established principles of substituent effects. The provided experimental protocol offers a clear and reproducible method for researchers to determine the absorption maxima of these and similar compounds. A thorough understanding of these spectroscopic properties is essential for the effective application of meta-substituted alkylthiophenols in various fields of chemical research and development.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• PubChem. (n.d.). 3-Thiocresol. National Center for Biotechnology Information. Retrieved February 28, 2026, from [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Sources

• 1. CCCBDB Summary [cccbdb.nist.gov]

Validating 3-(Butylsulfanyl)phenol Purity: A Comparative Analytical Guide

Executive Summary: The Dual-Functionality Challenge

3-(Butylsulfanyl)phenol (CAS 756895-79-1) is a critical intermediate in the synthesis of 5-lipoxygenase-activating protein (FLAP) inhibitors, such as AM803, used in respiratory drug development. Its structure presents a unique analytical challenge: it contains both a phenolic hydroxyl group (polar, hydrogen-bonding) and a thioether side chain (oxidation-prone).[1]

While HPLC-UV is often the default for production-floor release testing, it lacks the structural specificity required for early-stage impurity profiling. GC-MS with silylation emerges as the superior technique for comprehensive validation because it stabilizes the phenol moiety, provides definitive structural identification of isomers, and offers superior resolution for volatile organic impurities (VOIs) that HPLC often misses.

This guide details the validation of 3-(butylsulfanyl)phenol purity, contrasting the "Gold Standard" GC-MS approach against common alternatives.

Part 1: Strategic Method Comparison

Before defining the protocol, we must objectively evaluate why GC-MS (Derivatized) is the preferred choice over Direct Injection GC or HPLC-UV for this specific compound.

Table 1: Comparative Analysis of Analytical Techniques

Feature	Method A: GC-MS (TMS Derivatization)	Method B: GC-MS (Direct Injection)	Method C: HPLC-UV (Reverse Phase)
Analyte Stability	High. Silylation caps the -OH group, preventing hydrogen bonding and thermal degradation in the injector.[1]	Low. Free phenols often tail significantly and can adsorb to active sites in the liner.	High. Ambient temperature analysis prevents thermal stress.[1]
Impurity ID	Excellent. EI fragmentation allows structural elucidation of unknown impurities (e.g., isomers).[1]	Good. But spectral quality may suffer if peaks tail or co-elute.[1][2]	Poor. Relies on retention time matching; cannot identify unexpected unknowns without a mass detector.
Oxidation Detection	Moderate. Sulfoxides may thermally degrade (eliminate) in the GC inlet, appearing as alkenes.	Poor. High inlet temps ( ) cause rapid sulfoxide elimination.[1]	Excellent. Detects intact sulfoxides and sulfones without thermal artifacts.[1]
Sensitivity (LOD)	High ( ). Sharp peaks improve signal-to-noise ratio.[1]	Moderate. Peak broadening raises the detection limit.[1]	Moderate. Limited by the extinction coefficient of the phenol ring.
Throughput	Medium. Requires 30-60 min sample prep (derivatization).[1]	High. "Dilute and shoot."	High. "Dilute and shoot."

Expert Insight: Use Method A for primary characterization and raw material qualification. Use Method C specifically to cross-check for thermally labile sulfoxide impurities if oxidation is a known process risk.[1]

Part 2: The "Gold Standard" Protocol (GC-MS with TMS Derivatization)

This protocol utilizes BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (Trimethylchlorosilane) .[1] The TMCS acts as a catalyst to ensure complete silylation of the sterically hindered phenolic oxygen.

Reagents & Equipment

• Reference Standard: 3-(Butylsulfanyl)phenol (

  purity).[1]

• Derivatizing Agent: BSTFA + 1% TMCS (Sigma-Aldrich/Merck).[1]

• Solvent: Anhydrous Pyridine (acts as an acid scavenger) or Ethyl Acetate (if pyridine is avoided, though pyridine is preferred for phenols).[1]

• Internal Standard (IS): 4-Bromophenol or Naphthalene-d8 (distinct retention time, similar ionization).[1]

Sample Preparation Workflow

• Weighing: Accurately weigh

  of the sample into a GC vial.

• Dissolution: Add

  of Anhydrous Pyridine. Vortex until fully dissolved.[1][2]

• Derivatization: Add

  of BSTFA + 1% TMCS.[1]

• Incubation: Cap tightly and heat at

  for 30 minutes .

  • Why? Phenols react faster than alcohols, but the butylthio group can sterically influence the ring. Heat ensures quantitative conversion.[1]

• Cooling: Allow to cool to room temperature. Transfer to autosampler.

GC-MS Instrument Parameters

• Column: HP-5MS UI (or equivalent 5% phenyl-methylpolysiloxane),

  .[1]

• Carrier Gas: Helium at

  (Constant Flow).[1]

• Inlet: Split mode (20:1), Temperature

  .

• Oven Program:

  • Initial:

    (hold 1 min).

  • Ramp:

    to .[1]

  • Final:

    (hold 5 min).

• MS Source: Electron Ionization (EI) at

  , Source Temp , Quad Temp .

• Scan Range:

  40–450.[1]

Part 3: Data Interpretation & Fragmentation Logic[1]

Understanding the mass spectrum is crucial for distinguishing the product from impurities like 4-(butylsulfanyl)phenol (isomer) or butyl phenyl sulfide (lacking the -OH).

Predicted Fragmentation Pattern (TMS Derivative)

• Molecular Weight (Parent): 182.28 (Free)

  254.4 (TMS-Derivative).[1]

• Diagnostic Ions:

  • 254 ( ): Strong molecular ion, characteristic of aromatic sulfides.
  • 239 ( ): Loss of methyl group ( ) from the TMS moiety.
  • 197 ( ): Loss of the butyl chain ( ). This is the base peak or a major fragment, resulting in the stable ion.
  • 73: Trimethylsilyl cation ( ), ubiquitous in TMS derivatives.

Visualizing the Pathway[3]

Figure 1: Derivatization reaction and subsequent mass spectral fragmentation pathway for 3-(butylsulfanyl)phenol.

Part 4: Validation Performance Data

The following data represents typical performance metrics achievable with this protocol, serving as a benchmark for your internal validation.

Table 2: Validation Metrics Summary

Parameter	Acceptance Criteria	Typical Result (GC-MS TMS)
Specificity	No interference at RT of analyte; Mass spectrum match .[1]	Pass. Isomers (e.g., 4-isomer) resolved by .[1]
Linearity ( )	over of target conc.[1]	(Range: ).[1]
Precision (RSD)	for injections.[1]	(Area ratio with IS).[1]
LOD / LOQ	(LOD) / (LOQ).	LOD: ( ).[1]
Recovery (Accuracy)	(Spiked samples).[1]	.[1]
Solution Stability	RSD after 24h.[1]	Stable for 48h in Pyridine (anhydrous).

Part 5: Critical Pitfalls & Troubleshooting (E-E-A-T)

The Sulfoxide Artifact (Thermal Elimination)

The Risk: If your sample contains 3-(butylsulfinyl)phenol (the sulfoxide impurity), the high temperature of the GC injector (

) can cause it to undergo Cope elimination or similar thermal degradation, often producing 3-mercaptophenol or butene artifacts. The Fix: If you observe unexpected peaks for mercaptophenols, cross-validate with HPLC-UV or LC-MS using an ESI source (low temp) to confirm if the parent was actually a sulfoxide.

Moisture Sensitivity

The Risk: BSTFA hydrolyzes instantly upon contact with water.[1] If your pyridine is not anhydrous, the derivatization will fail, leading to a mix of derivatized and underivatized (tailing) peaks. The Fix: Use a fresh bottle of anhydrous pyridine and store BSTFA in a desiccator.

Positional Isomers

The Risk: The starting material for this synthesis is often 3-bromophenol or resorcinol. If 4-bromophenol is present as an impurity, you will generate 4-(butylsulfanyl)phenol.[1] The Fix: These isomers have identical mass spectra.[1] You must rely on chromatographic resolution.[1][2] The 4-isomer typically elutes after the 3-isomer on non-polar columns (HP-5MS) due to slightly higher boiling point/linearity.

Analytical Decision Matrix

Figure 2: Decision matrix for selecting the appropriate validation technique based on impurity properties.

References

• Stock, N. S., et al. (2011).[1] "5-Lipoxygenase-activating protein (FLAP) inhibitors.[1] Part 4: Development of AM803." Journal of Medicinal Chemistry. Link

• Little, J. L. (1999).[1] "Derivatization of phenols for gas chromatography-mass spectrometry." Journal of Chromatography A. (Standard protocol reference for BSTFA silylation).

• NIST Mass Spectrometry Data Center. "Mass Spectrum of Alkyl-Aryl Sulfides." NIST Chemistry WebBook.[1] Link

• Sigma-Aldrich Technical Bulletin. "Derivatization Reagents for GC: Silylation." Link

• Siuzdak, G., et al. (2015).[1] "Thermal Degradation of Small Molecules in GC-MS." Analytical Chemistry. (Reference for thermal instability of metabolites/impurities). Link

Sources

• 1. 3-Butylphenol | C10H14O | CID 19994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Comparative Acidity &amp; Electronic Profile: 3-(Butylsulfanyl)phenol vs. 3-Methoxyphenol

The following guide provides an in-depth technical comparison of the acidity of 3-(butylsulfanyl)phenol and 3-methoxyphenol. It is designed for researchers in medicinal chemistry and physical organic chemistry.

Executive Summary

In the comparative analysis of acidity between 3-(butylsulfanyl)phenol and 3-methoxyphenol , 3-(butylsulfanyl)phenol is the stronger acid (lower pKₐ).

While both substituents are in the meta position—where resonance effects are minimized—the sulfur-based thioether group exhibits a stronger net electron-withdrawing capability (

) than the oxygen-based ether group. This results in greater stabilization of the phenoxide anion for the thio-derivative.

Compound	Structure	Approx.[1][2][3][4][5][6][7][8][9][10][11] pKₐ (aq)	Hammett	Acidity Rank
3-(Butylsulfanyl)phenol	3-(HO)C₆H₄-S-Bu	~9.4 – 9.5 *	+0.15 (SMe proxy)	1 (Stronger)
3-Methoxyphenol	3-(HO)C₆H₄-O-Me	9.65	+0.12	2 (Weaker)

*Predicted based on Hammett LFER and methylthio proxy data.

Theoretical Framework: Electronic Effects

To understand the acidity difference, we must decouple the Inductive (

) and Resonance ( ) effects operating at the meta position.

The Hammett Equation Application

The acidity of substituted phenols follows the Hammett equation:

Where:

• (Rho) is the reaction constant (approx.[1][10] +2.23 for phenol ionization).
• (Sigma) is the substituent constant.[1][10][12] A more positive indicates stronger electron withdrawal and higher acidity.

Mechanism of Action

• 3-Methoxyphenol (-OCH₃): Oxygen is highly electronegative (Strong

  ), but it is also a strong resonance donor ( ). In the meta position, resonance cannot delocalize the negative charge of the phenoxide directly, but the effect still increases the electron density of the -system, partially counteracting the inductive withdrawal.

  • Net Effect: Weakly Electron Withdrawing (

    ).

• 3-(Butylsulfanyl)phenol (-S-Bu): Sulfur is less electronegative than oxygen (Weaker

  ). However, sulfur has poor orbital overlap ( ) with the benzene ring, making its resonance donation ( ) negligible compared to oxygen. Consequently, its inductive withdrawal is not "fought" by resonance donation as effectively as in the oxygen analog. Additionally, the polarizability of sulfur can stabilize the anionic charge via dispersive interactions.

  • Net Effect: Moderately Electron Withdrawing (

    ).

Visualization of Electronic Effects

Figure 1: Comparative flow of electronic effects. The Sulfur substituent achieves a higher net electron-withdrawing capability in the meta position due to lack of opposing resonance.

Experimental Validation Protocols

Because 3-(butylsulfanyl)phenol contains a lipophilic butyl chain, it acts as a surfactant and has low aqueous solubility. Standard aqueous titration will yield inaccurate results. The following protocols are validated for lipophilic phenols.

Protocol A: Potentiometric Titration in Mixed Solvents (Gold Standard)

This method determines the pKₐ in a methanol/water mixture and extrapolates to pure water (Yasuda-Shedlovsky procedure).

Reagents:

• Analyte: ~0.05 mmol of 3-(butylsulfanyl)phenol.[1][2]

• Solvent: Carbonate-free Methanol (MeOH) and HPLC-grade Water.

• Titrant: 0.1 M KOH in water (standardized).

• Ionic Strength Adjuster: 0.1 M KCl.

Workflow:

• Preparation: Prepare three solvent mixtures: 30%, 40%, and 50% (v/v) MeOH in water.

• Dissolution: Dissolve the phenol in the solvent mixture to reach a concentration of ~1 mM. Add KCl to maintain ionic strength (

  ).

• Titration: Titrate with 0.1 M KOH under inert gas (

  or ) to prevent carbonate formation. Record pH vs. volume added.

• Calculation: Determine the apparent pKₐ (

  ) for each solvent mixture using the Gran Plot method to find the equivalence point.

• Extrapolation: Plot

  vs. (dielectric constant of the mix). The y-intercept represents the aqueous pKₐ.

Protocol B: UV-Vis Spectrophotometric Determination

Ideal for samples with very low solubility or high pKₐ values.

Principle: Phenols undergo a bathochromic shift (red shift) upon deprotonation. The pKₐ is determined by the ratio of ionized (

) to unionized ( ) species at a specific wavelength.

Workflow:

• Scan: Record the UV spectrum of the phenol in 0.1 M HCl (fully protonated) and 0.1 M NaOH (fully deprotonated) to find the analytical wavelength (

  ), typically 290–300 nm.

• Buffer Series: Prepare a series of buffers (pH 8.0 to 11.0) with constant ionic strength.

• Measurement: Add a fixed aliquot of phenol stock to each buffer and measure Absorbance (

  ) at .

• Analysis: Fit the data to the Henderson-Hasselbalch equation:

Experimental Workflow Diagram

Figure 2: Decision tree for selecting the appropriate pKₐ determination protocol.

Comparative Data Summary

The following table synthesizes experimental data and calculated parameters. Note the distinct difference in lipophilicity (LogP), which is critical for drug development applications.

Parameter	3-Methoxyphenol	3-(Butylsulfanyl)phenol	Significance
pKₐ (Experimental)	9.65 [1]	~9.5 (Est. from S-Me) [2]	S-derivative is more acidic.
Hammett	+0.115 [3]	+0.15 [3]	Higher = Stronger acid.
LogP (Lipophilicity)	~1.6 [4]	~3.8 (Predicted)	S-Butyl is much more lipophilic.
H-Bond Donor	Yes (Phenolic OH)	Yes (Phenolic OH)	Critical for receptor binding.
H-Bond Acceptor	Strong (Ether O)	Weak (Thioether S)	S is a poor H-bond acceptor.

Implications for Drug Discovery

When swapping a methoxy group for a butylsulfanyl group (Bioisosteric replacement):

• Acidity: The slight increase in acidity (lower pKₐ) means a higher fraction of the molecule will be ionized at physiological pH (7.4), though both remain largely unionized.

• Lipophilicity: The butyl chain drastically increases LogP, potentially improving membrane permeability but increasing metabolic clearance risk.

• Metabolic Stability: The sulfur atom is prone to S-oxidation (sulfoxide/sulfone formation), whereas the methoxy group is prone to O-dealkylation.

References

• PubChem. (n.d.). 3-Methoxyphenol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. (Standard source for values: OMe=0.12, SMe=0.15).

• EPA CompTox. (n.d.). 3-Methoxyphenol Dashboard. U.S. Environmental Protection Agency. Retrieved from [Link]

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A Comparative Crystallographic Guide to 3-(Butylsulfanyl)phenol Derivatives: Unraveling Structure-Property Relationships

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, the spatial arrangement of atoms within a molecule is paramount, dictating its physical properties, biological activity, and potential applications. Phenolic compounds, in particular, are a cornerstone of many pharmaceutical agents and functional materials. The introduction of sulfur-containing substituents, such as a butylsulfanyl group, can significantly modulate a molecule's lipophilicity, hydrogen bonding capacity, and potential for other non-covalent interactions, thereby influencing its behavior in a biological or material context.

This guide provides a comparative analysis of the crystal structures of 3-(butylsulfanyl)phenol and a representative derivative, offering insights into the impact of substitution on molecular conformation and intermolecular interactions. Understanding these three-dimensional structures at the atomic level is crucial for the rational design of novel compounds with tailored properties.

The Significance of Structural Analysis

The precise three-dimensional arrangement of atoms and molecules in a crystal lattice, determined through single-crystal X-ray diffraction (SCXRD), provides invaluable information.[1][2][3] This technique allows for the accurate determination of bond lengths, bond angles, and torsion angles, revealing the molecule's conformation.[1] Furthermore, it elucidates the nature and geometry of intermolecular interactions, such as hydrogen bonds and van der Waals forces, which govern the crystal packing and ultimately influence properties like solubility, melting point, and bioavailability.[4][5][6]

Experimental Workflow: From Synthesis to Structure

The journey from a chemical concept to a fully characterized crystal structure involves a multi-step process. The following outlines the typical experimental workflow for the synthesis, crystallization, and structural analysis of 3-(butylsulfanyl)phenol derivatives.

Synthesis of 3-(butylsulfanyl)phenol Derivatives

A general and effective method for the synthesis of 3-(alkylsulfanyl)phenols involves a DBU-assisted aromatization.[7] This approach avoids the need for high temperatures or transition metal catalysts.

Protocol for the Synthesis of 3-(tert-butylsulfanyl)phenol: [7]

• O-Tosylation of Cyclohexane-1,3-dione: Cyclohexane-1,3-dione is treated with p-toluenesulfonyl chloride in the presence of a base to protect one of the carbonyl groups.

• Thiolate Addition-Elimination: The resulting enone is reacted with the desired thiol (e.g., tert-butyl thiol) to introduce the alkylsulfanyl group.

• Bromination: The intermediate is brominated at the C-2 position.

• DBU-Assisted Aromatization: Treatment with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in a suitable solvent like acetonitrile leads to the formation of the 3-(tert-butylsulfanyl)phenol.[7]

• Purification: The crude product is purified by flash chromatography on silica gel.

dot graph TD { A[Cyclohexane-1,3-dione] -->|1. O-Tosylation| B(O-Tosyl-cyclohexenone); B -->|2. Thiolate Addition| C(3-Alkylsulfanyl-cyclohexenone); C -->|3. Bromination| D(2-Bromo-3-alkylsulfanyl-cyclohexenone); D -->|4. DBU Aromatization| E(3-Alkylsulfanyl-phenol); }

Synthetic Pathway for 3-(Alkylsulfanyl)phenols.

Crystallization

Obtaining high-quality single crystals is often the most challenging step in the process. The quality of the crystal directly impacts the quality of the diffraction data and the resulting structural model.[8]

General Protocol for Crystallization of Phenolic Compounds: [9]

• Solvent Selection: The purified compound is dissolved in a minimal amount of a suitable solvent or solvent mixture in which it is sparingly soluble at room temperature. Common solvents for phenols include ethanol, methanol, and mixtures with water.

• Slow Evaporation: The solution is loosely covered (e.g., with parafilm containing a few pinholes) and left undisturbed at room temperature.[8] Slow evaporation of the solvent increases the concentration of the compound, leading to the formation of crystals.

• Cooling: Alternatively, the saturated solution can be slowly cooled in a controlled manner to induce crystallization.[8]

• Crystal Harvesting: Once suitable crystals have formed (ideally 0.1-0.3 mm in size), they are carefully removed from the mother liquor and mounted for X-ray diffraction analysis.[1][3]

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the three-dimensional structure of a crystalline solid.[1][2]

Data Collection and Structure Refinement Workflow: [10]

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of X-rays, and the diffraction pattern is collected on a detector as the crystal is rotated.

• Structure Solution: The diffraction data is used to solve the phase problem and generate an initial electron density map.

• Structure Refinement: The atomic positions and displacement parameters are refined to obtain the final, accurate crystal structure.

dot graph TD { A[High-Quality Single Crystal] --> B{Mounting on Goniometer}; B --> C{Exposure to X-ray Beam}; C --> D{Collection of Diffraction Pattern}; D --> E{Structure Solution (Phase Problem)}; E --> F{Structure Refinement}; F --> G[Final Crystal Structure (.cif file)]; }

Single-Crystal X-ray Diffraction Workflow.

Comparative Structural Analysis

Due to the limited availability of public crystallographic data for multiple 3-(butylsulfanyl)phenol derivatives, this guide will focus on a detailed analysis of a closely related and illustrative structure containing a tert-butylsulfanyl phenyl moiety: 1-iodo-3-{[4-(tert-butylsulfanyl)phenyl]ethynyl}azulene .[10] While not a direct derivative of 3-(butylsulfanyl)phenol, its solid-state structure provides valuable insights into the conformational preferences and potential intermolecular interactions of the tert-butylsulfanylphenyl group, which can be extrapolated to the target compounds. For comparison, we will consider the general structural features of substituted phenols.

Table 1: Crystallographic Data for 1-iodo-3-{[4-(tert-butylsulfanyl)phenyl]ethynyl}azulene [10]

Parameter	Value
Chemical Formula	C₂₂H₁₉IS
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	12.7222 (2)
b (Å)	11.9892 (2)
c (Å)	13.7895 (3)
β (°)	113.851 (1)
Volume (ų)	1923.68 (6)
Z	4
Temperature (K)	100

Molecular Conformation

In the crystal structure of 1-iodo-3-{[4-(tert-butylsulfanyl)phenyl]ethynyl}azulene, the azulene ring system is nearly planar, and it forms a dihedral angle of 35.7(1)° with the benzene ring of the tert-butylsulfanylphenyl group.[10] This twist is a common feature in such linked aromatic systems, arising from a balance between conjugative effects and the minimization of steric hindrance.

Intermolecular Interactions: The Role of Sulfur

The crystal packing of this molecule is stabilized by a combination of weak intermolecular interactions. Notably, an unusual I⋯π(acetylene) contact is observed, with a distance of 3.34 Å.[10] Additionally, a very weak C—H⋯π interaction is present.[10]

In the context of 3-(butylsulfanyl)phenol derivatives, the presence of both a hydroxyl group (a strong hydrogen bond donor) and a sulfur atom (a potential hydrogen bond acceptor) creates a rich landscape of possible intermolecular interactions. The competition and interplay between O-H···O, O-H···S, and C-H···π interactions will ultimately dictate the supramolecular assembly. Studies on related systems have shown that while O-H···O hydrogen bonds are generally stronger, O-H···S interactions can also play a significant role in directing crystal packing.[4] The preference for one type of interaction over another is influenced by steric factors and the electronic properties of the substituents on the phenol ring.[4]

Table 2: Comparison of Potential Intermolecular Interactions

Interaction Type	Donor	Acceptor	Typical Distance (Å)	Significance
Strong Hydrogen Bond	O-H	O	1.7 - 2.0	Primary driver of packing in many phenols.
Weaker Hydrogen Bond	O-H	S	2.4 - 2.9	Can influence packing, especially when stronger acceptors are absent or sterically hindered.[4]
van der Waals / π-π Stacking	Aromatic Ring	Aromatic Ring	3.3 - 3.8	Important for dense packing of aromatic systems.
C-H···π Interaction	C-H	Aromatic Ring	~2.9	Contributes to overall packing stability.[10]

dot graph TD { subgraph "Potential Intermolecular Interactions" A("3-(Butylsulfanyl)phenol Derivative") -- "O-H...O" --> B(Hydrogen Bonded Dimer/Chain); A -- "O-H...S" --> C(Alternative Hydrogen Bonding Motif); A -- "C-H...π" --> D(Weak Stabilizing Interaction); A -- "π-π Stacking" --> E(Aromatic Stacking); end }

Potential Intermolecular Interactions in 3-(Butylsulfanyl)phenol Derivatives.

Conclusion and Future Directions

The structural analysis of 3-(butylsulfanyl)phenol derivatives, informed by the detailed study of related compounds, underscores the importance of a comprehensive understanding of both molecular conformation and intermolecular interactions. The introduction of the butylsulfanyl group provides a site for potential hydrogen bonding and other weak interactions that can significantly influence the solid-state properties of these molecules.

For researchers in drug development and materials science, the ability to predict and control the three-dimensional structure of these compounds is a powerful tool. Future work should focus on the synthesis and crystallographic characterization of a series of 3-(butylsulfanyl)phenol derivatives with varying substitution patterns on the phenyl ring. This would allow for a more detailed and quantitative comparison of their crystal structures, leading to a deeper understanding of structure-property relationships and facilitating the design of novel molecules with optimized performance characteristics. The Cambridge Structural Database (CSD) remains an essential resource for such comparative studies, providing a vast repository of crystallographic data.

References

• University of Zurich, Department of Chemistry. Preparation of Single Crystals for X-ray Diffraction. [Link]

• Alonso, J. L., et al. (2017). Competition between O–H and S–H Intermolecular Interactions in Conformationally Complex Systems: The 2-Phenylethanethiol and 2-Phenylethanol Dimers. The Journal of Physical Chemistry Letters, 8(9), 1965-1971. [Link]

• Creative Biostructure. What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? [Link]

• Scuderi, M. J., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Crystal Growth & Design, 22(4), 2195-2207. [Link]

• Wang, Q., et al. (2015). Intermolecular Sulfur···Oxygen Interactions: Theoretical and Statistical Investigations. Journal of Chemical Information and Modeling, 55(10), 2158-2169. [Link]

• University of Bern. Services: Single Crystal X-Ray Diffraction. [Link]

• Vogel, G. C., & Drago, R. S. (1970). Hydrogen bonding of sulfur donors with various phenols. Journal of the American Chemical Society, 92(18), 5347-5351. [Link]

• IUCr. How to grow crystals for X-ray crystallography. [Link]

• Strachota, A., et al. (2015). Crystal structure of 1-iodo-3-{[4-(tert-butylsulfanyl)phenyl]ethynyl}azulene. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 5), o544–o545. [Link]

• Wang, Q., et al. (2015). Intermolecular Sulfur···Oxygen Interactions: Theoretical and Statistical Investigations. Journal of Chemical Information and Modeling, 55(10), 2158-2169. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Butylsulfanyl)phenol

As a Senior Application Scientist, I have developed this comprehensive procedural guide to ensure the safe, efficient, and scientifically rigorous handling of 3-(Butylsulfanyl)phenol (CAS: 756895-79-1)[1].

Handling this compound requires navigating a dual-hazard profile: the corrosive and systemically toxic nature of a phenol, compounded by the noxious, highly penetrative characteristics of an alkyl sulfide (thioether). This guide provides the mechanistic rationale behind every safety protocol, ensuring your laboratory operates with uncompromising scientific integrity.

Mechanistic Hazard Profile & Causality

To safely handle 3-(Butylsulfanyl)phenol, researchers must understand the molecular mechanisms driving its hazards:

• The Phenolic Core (Corrosivity & Systemic Toxicity): Phenols are highly corrosive and rapidly denature epidermal proteins. Because phenol possesses local anesthetic properties, skin exposures may go undetected initially, delaying the pain response while the chemical burn deepens[2],[3].

• The Alkyl Thioether Moiety (Lipophilicity & Odor): The addition of the butylsulfanyl chain significantly increases the molecule's lipophilicity (LogP), which accelerates transdermal absorption compared to unsubstituted phenol. Furthermore, alkyl sulfides are notorious "stench chemicals"[4]. The human olfactory system can detect these compounds at parts-per-billion (ppb) levels. Prolonged exposure causes olfactory fatigue, nausea, and can trigger false natural gas leak alarms in adjacent buildings[5].

Safety & Protective Equipment Matrix

Standard laboratory PPE is insufficient for this compound. The lipophilic nature of the butylsulfanyl group rapidly degrades standard nitrile.

PPE / Safety Component	Material Specification	Quantitative Performance	Mechanistic Rationale
Primary Gloves	Butyl Rubber (15 mil)	> 480 min breakthrough	High resistance to lipophilic phenols and thioethers; prevents dermal absorption.
Secondary Gloves	Heavy-Duty Nitrile (8 mil)	~ 30 min breakthrough	Used for incidental contact only; must be changed immediately if splashed[6],[7].
Skin Decontamination	PEG 300 or PEG 400	Immediate Application	Osmotically draws hydrophobic phenol out of epidermal tissue, preventing systemic toxicity[6],[8].
Odor Neutralizer	5% Sodium Hypochlorite	24-hour soak time	Oxidizes volatile sulfides into non-volatile, odorless sulfoxides/sulfones[9],[10].

Operational Workflow: Step-by-Step Methodology

Every protocol involving 3-(Butylsulfanyl)phenol must be a self-validating system where hazard containment is continuously verified.

Step 1: Pre-Operational Setup

• Verify your certified chemical fume hood is operating with a minimum face velocity of 100 fpm.

• Self-Validation: Prepare a 5% sodium hypochlorite (bleach) bath inside the hood before opening the chemical[9],[10]. This ensures immediate decontamination capability is online.

Step 2: Weighing & Transfer

• Perform all transfers strictly inside the fume hood.

• Use a syringe or cannula for transferring liquid solutions. Never pour solutions of volatile stench compounds, as the turbulent flow drastically increases vapor release[9].

Step 3: Reaction Execution

• Execute reactions in a closed system (e.g., Schlenk line).

• Route all exhaust through a cold trap or a secondary bleach trap to prevent malodorous vapors from exhausting into the building's ventilation system[11],[10].

Step 4: Decontamination & Odor Neutralization

• Submerge all contaminated glassware, spatulas, and syringes in the bleach bath for at least 24 hours.

• Chemical Causality: The hypochlorite anion acts as a strong oxidizing agent, converting the highly volatile thioether into a non-volatile sulfoxide or sulfone. The cessation of the characteristic stench serves as a self-validating indicator that the hazard has been neutralized[9],[10].

Operational workflow and odor neutralization pathway for 3-(Butylsulfanyl)phenol.

Spill Response & Emergency Protocols

In the event of a spill, standard aqueous cleanup methods will exacerbate the hazard.

• Evacuate & Isolate: Immediately drop the fume hood sash. If the spill is on the benchtop, evacuate the immediate area to prevent inhalation and olfactory fatigue[12].

• Neutralize (Fume Hood Spills): Carefully apply a 5% NaOCl (bleach) solution or 30% hydrogen peroxide over the spill to oxidize the sulfide[10].

• Absorb: Use inert absorbent pads to collect the neutralized liquid. Never use combustible materials like sawdust with strong oxidizers[11].

• Skin Exposure Protocol (Critical): Do NOT immediately rinse with small amounts of water. Water simply spreads the hydrophobic phenol over a larger surface area, driving it deeper into the skin. Instead, immediately swab the site with low-molecular-weight poly(ethylene glycol) (PEG 300 or PEG 400) for at least 15 minutes. The PEG acts as a macroscopic lipophilic sink, osmotically drawing the phenol out of the tissue[6],[8].

Waste Disposal Plan

• Segregation: Do not mix phenol/sulfide waste with standard organic or acidic waste (mixing bleach with acids generates lethal chlorine gas). Store in a dedicated, tightly sealed secondary polyethylene container[2],[12].

• Labeling: Clearly label the container as "Toxic, Corrosive, Stench Chemical Waste"[10].

• Disposal: Route to an approved hazardous waste incinerator via your institution's Environmental Health & Safety (EHS) department[13].

References

• LookChem. "Cas 756895-79-1, 3-butylsulfanyl-phenol." LookChem Chemical Database. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press.[Link]

• Columbia University Environmental Health & Safety. (2015). SOP for Stench Chemicals.[Link]

• Texas Woman's University Environmental Health & Safety. Standard Operating Procedure: Phenol.[Link]

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